Aureomycin

• CAS: 57-62-5; 64-72-2

Core Science & Biosynthesis

An In-depth Technical Guide on the Core Mechanism of Action of Aureomycin (Chlortetracycline)

Audience: Researchers, scientists, and drug development professionals.

Abstract

Aureomycin, the first discovered tetracycline (B611298) antibiotic, is a broad-spectrum bacteriostatic agent derived from the bacterium Streptomyces aureofaciens. Its primary mechanism of action involves the targeted inhibition of bacterial protein synthesis, a fundamental process for bacterial growth and replication. This technical guide provides a detailed examination of Aureomycin's molecular interactions, the primary and secondary signaling pathways it affects, quantitative data on its efficacy, and the experimental protocols used to elucidate its function.

Primary Mechanism of Action: Inhibition of Bacterial Protein Synthesis

Aureomycin's principal antimicrobial effect is achieved by disrupting the translation process at the ribosomal level. This action is highly selective for prokaryotic (70S) ribosomes, which are structurally distinct from eukaryotic (80S) ribosomes, providing a basis for its selective toxicity against bacteria.

Binding to the 30S Ribosomal Subunit

The core of Aureomycin's action is its high-affinity, reversible binding to the small 30S ribosomal subunit of the bacterial ribosome.[1] Specifically, it targets the A-site (aminoacyl site) within the 16S rRNA component of this subunit.[2] This binding is stabilized by chelation with magnesium ions (Mg²⁺), which are crucial for the structural integrity and function of the ribosome.[3] The tetracycline molecule fits into a binding pocket at the A-site, creating a physical impediment that is central to its inhibitory function.[3]

Steric Hindrance of Aminoacyl-tRNA

By occupying the A-site, Aureomycin physically blocks the incoming aminoacyl-tRNA from binding to the acceptor site on the mRNA-ribosome complex.[4][5] This steric hindrance is the critical step in its mechanism. It prevents the codon-specified delivery of the next amino acid to be added to the nascent polypeptide chain.[6] Consequently, the elongation phase of protein synthesis is effectively halted.[3]

Bacteriostatic Effect

The cessation of protein synthesis prevents the bacteria from producing essential proteins required for growth, repair, and reproduction.[4] This leads to a bacteriostatic effect, where the bacterial population is prevented from multiplying, allowing the host's immune system to clear the infection.[7] It is important to note that at typical therapeutic concentrations, Aureomycin does not directly kill the bacteria but rather inhibits their proliferation.

Figure 1: Aureomycin inhibits protein synthesis by blocking the A-site.

Secondary and Host-Modulatory Mechanisms

While inhibition of protein synthesis is the primary antibacterial mechanism, research has uncovered other biological activities of chlortetracycline (B606653), particularly those involving host cell pathways.

Interference with Translation Initiation

Some evidence suggests that tetracyclines can also affect the translation initiation phase.[8] These studies indicate that the binding of tetracyclines to the 30S subunit can allosterically perturb the conformation of Initiation Factor 3 (IF3) and promote the retention of Initiation Factor 1 (IF1), thereby delaying the formation of a functional 70S initiation complex.[8]

Modulation of the NF-κB Signaling Pathway

Recent studies, particularly in zebrafish models, have shown that chlortetracycline can act as a modulator of host inflammatory responses. It has been demonstrated that chlortetracycline can bind to components of the Nuclear Factor-kappa B (NF-κB) signaling pathway.[6] This interaction can lead to the activation of NF-κB, which in turn regulates the transcription of genes involved in the immune response.[6] This mechanism may contribute to some of the non-antibiotic, immunomodulatory, and transgenerational effects observed with chlortetracycline exposure.[6]

Figure 2: Proposed modulation of the NF-κB pathway by Chlortetracycline.

Quantitative Data: Antimicrobial Efficacy

The efficacy of an antibiotic is quantified by its Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the drug that prevents visible growth of a microorganism. MIC values for Aureomycin vary depending on the bacterial species and the presence of resistance mechanisms.

Bacterial Species	Type	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	Reference
Mycoplasma gallisepticum	Atypical	0.5	>64	[9]
Mycoplasma synoviae	Atypical	0.5	8.0	[9]
Fusobacterium necrophorum	Gram-Negative Anaerobe	0.25	N/A	[4]
Trueperella pyogenes	Gram-Positive	0.5	N/A	[4]
Chlamydia trachomatis	Atypical	0.03 - 0.08	N/A	[10]

Note: MIC₅₀ and MIC₉₀ represent the concentrations required to inhibit 50% and 90% of isolates, respectively. "N/A" indicates data not available in the cited sources.

Experimental Protocols

The mechanism of action of Aureomycin has been elucidated through a variety of experimental techniques. Below are detailed protocols for key assays.

Protocol: Minimum Inhibitory Concentration (MIC) Assay (Broth Microdilution)

This assay determines the lowest concentration of an antibiotic required to inhibit bacterial growth.

• Preparation of Stock Solution: Dissolve Aureomycin (chlortetracycline hydrochloride) in a suitable sterile solvent (e.g., deionized water) to create a high-concentration stock solution (e.g., 1280 µg/mL).

• Preparation of Bacterial Inoculum: Culture the target bacterial strain overnight on an appropriate agar (B569324) medium. Suspend several colonies in sterile saline to match the turbidity of a 0.5 McFarland standard (approx. 1.5 x 10⁸ CFU/mL). Dilute this suspension in Cation-Adjusted Mueller-Hinton Broth (CAMHB) to achieve a final target concentration of 5 x 10⁵ CFU/mL in the assay wells.

• Serial Dilution: In a sterile 96-well microtiter plate, perform two-fold serial dilutions of the Aureomycin stock solution with CAMHB to achieve a range of concentrations (e.g., from 64 µg/mL to 0.06 µg/mL).

• Inoculation: Add the prepared bacterial inoculum to each well containing the diluted antibiotic. Include a positive control well (bacteria in broth, no antibiotic) and a negative control well (broth only).

• Incubation: Incubate the plate at 35-37°C for 16-20 hours in ambient air.

• Determination of MIC: The MIC is the lowest concentration of Aureomycin in which no visible turbidity (bacterial growth) is observed.

References

• 1. 抗生素对蛋白质合成的抑制作用 [sigmaaldrich.com]
• 2. octagon-services.co.uk [octagon-services.co.uk]
• 3. ITC Studies of Ribosome/Antibiotics Interactions | Springer Nature Experiments [experiments.springernature.com]
• 4. researchgate.net [researchgate.net]
• 5. Characterization of NF-kappa B/I kappa B proteins in zebra fish and their involvement in notochord development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Antibiotic Chlortetracycline Causes Transgenerational Immunosuppression via NF-κB - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Inhibition of the growth of Escherichia coli by chlortetracycline - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | A Complementary Mechanism of Bacterial mRNA Translation Inhibition by Tetracyclines [frontiersin.org]
• 9. tandfonline.com [tandfonline.com]
• 10. [Minimum inhibitory concentration and minimum bactericidal concentration of tetracycline and erythromycin in 35 recent Munich isolates of Chlamydia trachomatis] - PubMed [pubmed.ncbi.nlm.nih.gov]

Chlortetracycline Fluorescence for Calcium Imaging: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Chlortetracycline (B606653) (CTC), a member of the tetracycline (B611298) family of antibiotics, has long been utilized as a fluorescent probe for the detection and quantification of calcium, particularly within hydrophobic environments such as biological membranes. Its utility stems from a significant enhancement in fluorescence quantum yield upon chelation of divalent cations like Ca²⁺. This technical guide provides a comprehensive overview of the fluorescence properties of chlortetracycline, its mechanism of action as a calcium indicator, and detailed protocols for its application in calcium imaging. The information is intended to equip researchers with the necessary knowledge to effectively employ CTC in their experimental workflows.

Core Principles of Chlortetracycline as a Calcium Probe

The fluorescence of chlortetracycline is highly sensitive to its local environment and the presence of divalent cations. In aqueous solutions, CTC exhibits weak fluorescence. However, upon forming a complex with calcium ions, particularly in a non-polar environment like a lipid membrane, its fluorescence is greatly enhanced. This property allows for the visualization of calcium-rich microdomains within cells and tissues.

The mechanism of this fluorescence enhancement involves a conformational change in the CTC molecule upon binding to calcium. This chelation restricts the non-radiative decay pathways of the excited state, leading to a higher fluorescence quantum yield. The primary binding site for Ca²⁺ on the tetracycline molecule is believed to involve the BCD ring system, leading to a more rigid and planar conformation that favors fluorescence emission.

Quantitative Fluorescence Properties

The photophysical properties of the chlortetracycline-calcium complex are crucial for its application in quantitative imaging. The following table summarizes the key quantitative data available in the literature. It is important to note that these values can vary depending on the specific experimental conditions, such as solvent polarity, pH, and the presence of other ions.

Parameter	Value	Environment/Notes
Excitation Maximum (λex)	~400 - 442 nm	Dependent on the environment. A common excitation wavelength used is around 442 nm.[1]
Emission Maximum (λem)	~510 - 530 nm	Blue-shifted in more hydrophobic environments. Emission has been reported at 510 nm, 520 nm, and 530 nm in various biological samples.[2][3]
Fluorescence Lifetime (τ)	~1.6 ns	For the Chlortetracycline-Hydroxyapatite complex. The major component of the tetracycline-Ca²⁺ complex has a decay time of about 150 ps, with a minor component around 320 ps. This is a notable increase from the free dianion form.
Quantum Yield (Φ)	Not Quantitatively Reported	A significant increase in apparent quantum yield upon Ca²⁺ binding is widely reported, but specific numerical values are not consistently available in the literature.
Dissociation Constant (Kd)	Not Quantitatively Reported	A precise Kd for the chlortetracycline-Ca²⁺ complex is not readily available. The affinity is in a range that makes it suitable for detecting millimolar concentrations of Ca²⁺.
Stoichiometry (CTC:Ca²⁺)	1:1	It is understood that one chlortetracycline molecule binds to one calcium ion.[4]

Signaling Pathway and Experimental Workflow

Mechanism of Calcium-Induced Fluorescence

The binding of a calcium ion to chlortetracycline induces a conformational change that enhances its fluorescence. This process is particularly favored in the hydrophobic environment of a cell membrane.

Mechanism of CTC Fluorescence Enhancement

General Experimental Workflow for Calcium Imaging

The following diagram outlines a typical workflow for using chlortetracycline to image calcium in biological samples.

Experimental Workflow for CTC Calcium Imaging

Detailed Experimental Protocols

The following are generalized protocols for the use of chlortetracycline in calcium imaging. Researchers should optimize these protocols for their specific cell or tissue type and experimental setup.

Preparation of Chlortetracycline Stock Solution

• Reagent: Chlortetracycline hydrochloride.

• Solvent: Prepare a stock solution of 10-50 mM in ethanol (B145695) or dimethyl sulfoxide (B87167) (DMSO).

• Storage: Store the stock solution at -20°C, protected from light. The solution is stable for several months.

Staining Protocol for Cultured Adherent Cells

• Cell Preparation: Culture cells on glass-bottom dishes or coverslips suitable for fluorescence microscopy to a confluence of 70-80%.

• Loading Buffer Preparation: Prepare a working solution of chlortetracycline by diluting the stock solution in a physiologically balanced salt solution (e.g., Hanks' Balanced Salt Solution, HBSS) to a final concentration of 20-100 µM. The optimal concentration should be determined empirically.

• Cell Loading: Remove the culture medium from the cells and wash once with the balanced salt solution. Add the CTC loading buffer to the cells.

• Incubation: Incubate the cells at 37°C for 15-30 minutes, protected from light. The optimal incubation time may vary depending on the cell type.[5]

• Washing: After incubation, gently wash the cells two to three times with the balanced salt solution to remove excess CTC and reduce background fluorescence.

• Imaging: Mount the coverslip or dish on the microscope stage. Acquire fluorescence images using appropriate filter sets (e.g., excitation ~400-440 nm, emission ~510-540 nm).

Imaging Parameters

• Microscope: A widefield fluorescence microscope or a confocal microscope equipped with a sensitive camera is suitable.

• Excitation Source: A mercury lamp, xenon lamp, or laser line capable of exciting in the 400-440 nm range.

• Emission Filter: A bandpass filter centered around 520-530 nm.

• Objective: Use a high numerical aperture objective for optimal light collection.

• Image Acquisition: Minimize exposure time and excitation light intensity to reduce phototoxicity and photobleaching.

Considerations and Limitations

Interference from Magnesium

Magnesium ions (Mg²⁺) also bind to chlortetracycline and cause an enhancement of fluorescence.[6] This can be a significant source of interference in biological systems where Mg²⁺ is abundant. The binding stoichiometry of Mg²⁺ to tetracycline (1:2) differs from that of Ca²⁺ (1:1).[7] However, spectral discrimination between the Ca²⁺-CTC and Mg²⁺-CTC complexes is challenging. Careful experimental design, including the use of appropriate controls and potentially ion-selective ionophores, may be necessary to distinguish between Ca²⁺ and Mg²⁺ signals.

Environmental Sensitivity

The fluorescence of the CTC-calcium complex is highly dependent on the polarity of its environment. It is most fluorescent in non-polar environments like lipid membranes. This makes CTC an excellent probe for membrane-associated calcium but less suitable for measuring bulk cytosolic calcium concentrations.

Phototoxicity and Photostability

Like many fluorescent probes, chlortetracycline can be phototoxic to cells upon prolonged exposure to excitation light. It is crucial to use the lowest possible excitation intensity and exposure time to maintain cell health during live-cell imaging experiments.

Calibration

Quantitative measurement of calcium concentrations with chlortetracycline is challenging due to its environmental sensitivity and the lack of a precise dissociation constant. In situ calibration methods, where cells or vesicles are equilibrated with known calcium concentrations, can be employed for semi-quantitative analysis.[8][9]

Conclusion

Chlortetracycline remains a valuable tool for visualizing calcium in specific cellular compartments, particularly within biological membranes. Its fluorescence enhancement upon calcium binding provides a robust signal for imaging applications. However, researchers must be mindful of its limitations, including potential interference from magnesium and its environmental sensitivity. By understanding the principles and protocols outlined in this guide, scientists can effectively leverage the unique properties of chlortetracycline to investigate the complex roles of calcium in cellular physiology and pathology.

References

• 1. Binding of Tetracycline and Chlortetracycline to the Enzyme Trypsin: Spectroscopic and Molecular Modeling Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Chlorotetracycline induces calcium mediated shape changes in human erythrocytes. Is Ca asymmetrically distributed in the red cell membrane? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Characterization of eight different tetracyclines: advances in fluorescence bone labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Characterization of chlortetracycline (aureomycin) as a calcium ionophore - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Use of chlortetracycline fluorescence for the detection of Ca storing intracellular vesicles in normal human erythrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The limitations of chlorotetracycline as a fluorescent probe of divalent cations associated with membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Ca2+ and Mg2+ bind tetracycline with distinct stoichiometries and linked deprotonation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Chlortetracycline as a probe of membrane-associated calcium and magnesium: interaction with red cell membranes, phospholipids, and proteins monitored by fluorescence and circular dichroism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Chlorotetracycline fluorescence is a quantitative measure of the free internal Ca2+ concentration achieved by active transport. In situ calibration and application to bovine cardiac sarcolemmal vesicles - PubMed [pubmed.ncbi.nlm.nih.gov]

The Dawn of a Golden Age: A Technical History of Aureomycin's Discovery and Development

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

The mid-20th century witnessed a revolution in medicine with the advent of antibiotics. Among these "miracle drugs," Aureomycin holds a special place as the first of the tetracycline (B611298) class, a broad-spectrum antibiotic that significantly expanded the arsenal (B13267) against bacterial infections. This technical guide delves into the discovery, history, and foundational experimental work that introduced Aureomycin to the world, providing researchers and drug development professionals with a detailed understanding of its origins.

The Discovery of a Golden Antibiotic

Aureomycin, later known as chlortetracycline, was discovered in 1945 by the American botanist and mycologist Dr. Benjamin Minge Duggar, then a consultant for Lederle Laboratories (a division of American Cyanamid).[1][2] At the age of 73, Duggar embarked on a systematic screening of soil samples for microorganisms with antibiotic properties.[2] This effort was part of a broader, intensive search by pharmaceutical companies for new antibacterial agents to supplement penicillin and streptomycin.[1]

The breakthrough came from a soil sample collected from a timothy field at the University of Missouri.[3] This sample yielded a golden-yellow pigmented actinomycete, which Duggar named Streptomyces aureofaciens, from the Latin "aureus" for gold and "faciens" for making.[1] The antibiotic substance isolated from this microorganism was fittingly named Aureomycin. The discovery was officially announced to the public on July 21, 1948, at a conference at the New York Academy of Sciences.

The Screening and Isolation Workflow

The initial discovery of Aureomycin was the culmination of a meticulous screening process. While detailed day-to-day protocols from the 1940s are not extensively documented in readily available literature, the general workflow can be reconstructed from historical accounts and common microbiological practices of the era.

References

• 1. Aureomycin, a new antibiotic; results of laboratory studies and of clinical use in 100 cases of bacterial infections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Aureomycin in treatment of pneumococcal pneumonia and meningococcemie - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. atcc.org [atcc.org]

Aureomycin (Chlortetracycline): An In-depth Technical Guide on its Antibacterial Spectrum and Efficacy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aureomycin, the first member of the tetracycline (B611298) class of antibiotics, is a broad-spectrum bacteriostatic agent produced by Streptomyces aureofaciens. Since its discovery, it has been utilized in both human and veterinary medicine to combat a wide range of bacterial infections. This technical guide provides a comprehensive overview of Aureomycin's antibacterial spectrum, efficacy, and the underlying molecular mechanisms of its action and resistance. The information is presented to support research, scientific understanding, and drug development efforts in the field of antimicrobial agents.

Mechanism of Action

Aureomycin exerts its bacteriostatic effect by inhibiting protein synthesis in bacteria. The primary target is the bacterial 30S ribosomal subunit. By binding to the 30S subunit, Aureomycin obstructs the attachment of aminoacyl-tRNA to the ribosomal acceptor (A) site. This action prevents the addition of amino acids to the growing peptide chain, thereby halting protein synthesis and inhibiting bacterial growth and replication.[1][2]

Antibacterial Spectrum and Efficacy: Quantitative Data

The efficacy of an antibiotic is quantitatively expressed by its Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the drug that prevents visible growth of a microorganism. The following tables summarize the MIC values for Aureomycin (Chlortetracycline) against a selection of Gram-positive and Gram-negative bacteria. MIC50 and MIC90 values represent the concentrations required to inhibit 50% and 90% of the tested isolates, respectively.

Table 1: In Vitro Activity of Chlortetracycline Against Gram-Positive Bacteria

Bacterial Species	Number of Isolates	MIC50 (µg/mL)	MIC90 (µg/mL)	MIC Range (µg/mL)
Staphylococcus aureus	Data not available	Data not available	Data not available	Data not available
Streptococcus pyogenes	Data not available	Data not available	Data not available	Data not available
Enterococcus faecalis	Data not available	Data not available	Data not available	Data not available

Table 2: In Vitro Activity of Chlortetracycline Against Gram-Negative Bacteria

Bacterial Species	Number of Isolates	MIC50 (µg/mL)	MIC90 (µg/mL)	MIC Range (µg/mL)
Escherichia coli	Data not available	Data not available	Data not available	Data not available
Pseudomonas aeruginosa	Data not available	Data not available	Data not available	Data not available
Klebsiella pneumoniae	Data not available	Data not available	Data not available	Data not available

Note: Comprehensive and standardized MIC data for Aureomycin (Chlortetracycline) specifically is limited in publicly available recent literature. The provided tables are placeholders for data that would be populated from specific susceptibility testing studies.

Mechanisms of Resistance

Bacterial resistance to tetracyclines, including Aureomycin, is a significant clinical concern. The primary mechanisms of resistance are:

• Efflux Pumps: This is the most common mechanism, where bacteria actively transport the antibiotic out of the cell, preventing it from reaching its ribosomal target. These pumps are often encoded by tet genes, such as tet(A), tet(B), and tet(C).

• Ribosomal Protection: Bacteria can produce ribosomal protection proteins (RPPs) that interact with the ribosome and dislodge the bound tetracycline molecule, allowing protein synthesis to resume.

• Enzymatic Inactivation: Some bacteria can produce enzymes that chemically modify and inactivate the tetracycline molecule.

Experimental Protocols

The determination of Aureomycin's antibacterial efficacy relies on standardized susceptibility testing methods. The following are detailed methodologies for key experiments.

Broth Microdilution Method for Minimum Inhibitory Concentration (MIC) Determination

This method is used to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism in a liquid medium.

1. Preparation of Materials:

• Aureomycin (Chlortetracycline hydrochloride) analytical standard.
• Cation-adjusted Mueller-Hinton Broth (CAMHB).
• Sterile 96-well microtiter plates.
• Bacterial inoculum standardized to 0.5 McFarland turbidity.
• Sterile diluents (e.g., sterile water or saline).

2. Preparation of Aureomycin Stock Solution:

• Prepare a stock solution of Aureomycin at a concentration of 1280 µg/mL in a suitable sterile solvent.
• Further serial dilutions are made from this stock solution.

3. Inoculum Preparation:

• From a fresh (18-24 hours) culture plate, select 3-5 isolated colonies of the test bacterium.
• Suspend the colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).
• Dilute this standardized suspension to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

4. Assay Procedure:

• Dispense 50 µL of sterile CAMHB into each well of a 96-well microtiter plate.
• Add 50 µL of the appropriate Aureomycin dilution to the first well of each row and perform serial twofold dilutions across the plate.
• Add 50 µL of the prepared bacterial inoculum to each well, resulting in a final volume of 100 µL.
• Include a growth control well (inoculum without antibiotic) and a sterility control well (broth without inoculum).

5. Incubation:

• Incubate the microtiter plates at 35°C ± 2°C for 16-20 hours in ambient air.

6. Interpretation of Results:

• The MIC is the lowest concentration of Aureomycin at which there is no visible growth of the organism.

Agar (B569324) Dilution Method for Minimum Inhibitory Concentration (MIC) Determination

This method involves incorporating the antibiotic into an agar medium upon which the test organisms are inoculated.

1. Preparation of Materials:

• Aureomycin (Chlortetracycline hydrochloride) analytical standard.
• Mueller-Hinton Agar (MHA).
• Sterile petri dishes.
• Bacterial inoculum standardized to 0.5 McFarland turbidity.

2. Preparation of Antibiotic-Containing Agar Plates:

• Prepare a series of Aureomycin dilutions at 10 times the final desired concentrations.
• Add 2 mL of each antibiotic dilution to 18 mL of molten MHA (kept at 45-50°C) and pour into sterile petri dishes.
• Allow the agar to solidify. A control plate with no antibiotic should also be prepared.

3. Inoculum Preparation:

• Prepare the bacterial inoculum as described for the broth microdilution method.

4. Inoculation:

• Using a multipoint inoculator, spot-inoculate approximately 1-2 µL of each bacterial suspension onto the surface of the agar plates, starting with the control plate and then plates with increasing concentrations of Aureomycin.

5. Incubation:

• Incubate the plates at 35°C ± 2°C for 16-20 hours in ambient air.

6. Interpretation of Results:

• The MIC is the lowest concentration of Aureomycin that completely inhibits the growth of the organism at the inoculation spot.

Visualizations

Mechanism of Action and Resistance

Caption: Mechanism of Aureomycin action and bacterial resistance pathways.

Experimental Workflow for MIC Determination (Broth Microdilution)

Caption: Workflow for determining Minimum Inhibitory Concentration (MIC) via broth microdilution.

References

• 1. Contemporary tetracycline susceptibility testing: doxycycline MIC methods and interpretive criteria (CLSI and EUCAST) performance when testing Gram-positive pathogens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Agar dilution - Wikipedia [en.wikipedia.org]

Chemical structure and stability of chlortetracycline

An In-depth Technical Guide on the Chemical Structure and Stability of Chlortetracycline (B606653)

Introduction

Chlortetracycline, the first identified member of the tetracycline (B611298) class of antibiotics, was discovered in 1945 from the actinomycete Streptomyces aureofaciens.[1] It is a broad-spectrum antibiotic effective against a variety of Gram-positive and Gram-negative bacteria.[2][3] This technical guide provides a comprehensive overview of the chemical structure and stability of chlortetracycline, intended for researchers, scientists, and drug development professionals.

Chemical Structure of Chlortetracycline

Chlortetracycline is a polyketide antibiotic characterized by a linearly fused tetracyclic naphthacene (B114907) carboxamide core.[4] Its chemical properties and biological activity are dictated by the various functional groups attached to this core structure.

1.1. Core Chemical Information

Identifier	Value
IUPAC Name	(4S,4aS,5aS,6S,12aR)-7-chloro-4-(dimethylamino)-1,6,10,11,12a-pentahydroxy-6-methyl-3,12-dioxo-4,4a,5,5a-tetrahydrotetracene-2-carboxamide[4]
Molecular Formula	C22H23ClN2O8[4]
Molecular Weight	478.9 g/mol [4]
CAS Number	57-62-5[4]

1.2. Key Structural Features

The structure of chlortetracycline is comprised of four fused rings and a number of functional groups that are crucial for its antibacterial activity and chemical stability.

Key structural components of Chlortetracycline.

Stability of Chlortetracycline

The stability of chlortetracycline is a critical factor in its formulation, storage, and therapeutic efficacy. It is susceptible to degradation under various environmental conditions, including pH, temperature, and light.[5]

2.1. Factors Affecting Stability

• pH: Chlortetracycline is most stable in acidic conditions (pH 3-4).[6] As the pH increases above 5, its degradation rate accelerates.[6]

• Temperature: Higher temperatures increase the rate of degradation.[5][7] Studies have shown a marked decrease in stability at 35°C compared to 22°C.[8]

• Light: Chlortetracycline is sensitive to light, and exposure can lead to photodecomposition.[6]

• Metal Ions: The presence of polyvalent metal ions, such as calcium and magnesium, can affect stability through complexation.[6]

• Humidity: Chlortetracycline can be gradually degraded by hydrolysis upon exposure to atmospheric humidity, a process that is accelerated by high temperatures.[6]

2.2. Quantitative Stability Data

The following table summarizes the degradation kinetics and half-life of chlortetracycline under different conditions.

Condition	Parameter	Value	Reference
Biological Half-Life	In vivo	5.6 hours	[9]
Oxidative Degradation	Apparent Activation Energy	45 ± 14 kJ mol⁻¹	[7]
Photocatalytic Degradation	Degradation Rate (Visible Light)	0.0353 min⁻¹	[10]
Microbial Fuel Cell	Degradation Rate (7 days)	74.2%	[11]
Soil Interstitial Water	Half-life (pH 8.5, with light)	~1 day	[6]
Sandy Soils	Half-life	25 to 34 days	[6]

Degradation Pathways

Chlortetracycline degrades into several products through various reactions, including epimerization, dehydration, and dechlorination. The primary degradation products include isochlortetracycline (B565029) (iso-CTC), 4-epichlortetracycline (B1652370) (4-epi-CTC), anhydrochlortetracycline (B1140021) (anhydro-CTC), and 4-epianhydrochlortetracycline (B1660657) (4-epi-anhydro-CTC).[7]

Simplified degradation pathways of Chlortetracycline.

Experimental Protocols for Stability Analysis

4.1. High-Performance Liquid Chromatography (HPLC) for Chlortetracycline Quantification

A common method for determining the concentration of chlortetracycline in various matrices is reverse-phase HPLC.[12]

• Stationary Phase: Prodigy ODS3 (4.6 x 150 mm) column.[12]

• Mobile Phase: A mixture of 66% aqueous solution containing 4 mM oxalic acid, 4 mM sodium oxalate, and 4 mM sodium decane (B31447) sulfonate, and 34% acetonitrile.[12]

• Flow Rate: 1 mL/min.[12]

• Detection: UV absorbance at 370 nm.[12]

• Injection Volume: 20 µL.[12]

• Sample Preparation: Samples are typically extracted with an acidified acetone (B3395972) solution, filtered, and then injected into the HPLC system.[13]

4.2. Spectrophotometric Analysis

A rapid flow injection spectrophotometric procedure can also be used for the determination of chlortetracycline.[14]

• Principle: The method is based on the formation of a brown iron (III)-chlortetracycline complex.[14]

• Reagent: A stream of iron (III) (500 µg/mL in 5.0 x 10⁻³ mol/L HNO₃).[14]

• Detection: The complex is monitored at 423 nm.[14]

• Flow Rate: 4.0 mL/min.[14]

• Injection Volume: 150 µL.[14]

Workflow for Chlortetracycline stability assessment.

Mechanism of Antibacterial Action

Chlortetracycline exerts its bacteriostatic effect by inhibiting protein synthesis in bacteria.[3][9]

• Target: It binds to the 30S ribosomal subunit of the bacterial ribosome.[3][9][15]

• Action: This binding blocks the attachment of aminoacyl-tRNA to the ribosomal acceptor (A) site.[3][9][15]

• Result: The prevention of amino acid incorporation into the growing peptide chain leads to the cessation of protein synthesis, thereby inhibiting bacterial growth and replication.[3][9]

Recent studies have also suggested that chlortetracycline can cause transgenerational immunosuppression by interacting with the NF-κB signaling pathway.[16]

Antibacterial mechanism of Chlortetracycline.

Conclusion

This technical guide has detailed the chemical structure and stability of chlortetracycline. A thorough understanding of its tetracyclic core, functional groups, and susceptibility to degradation under various conditions is paramount for the effective formulation, storage, and clinical application of this important antibiotic. The provided experimental protocols offer a basis for the accurate quantification and stability assessment of chlortetracycline in research and development settings.

References

• 1. Chlortetracycline - Wikipedia [en.wikipedia.org]
• 2. caymanchem.com [caymanchem.com]
• 3. What is Chlortetracycline used for? [synapse.patsnap.com]
• 4. Chlortetracycline | C22H23ClN2O8 | CID 54675777 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. avmajournals.avma.org [avmajournals.avma.org]
• 6. researchgate.net [researchgate.net]
• 7. Oxidative degradation kinetics and products of chlortetracycline by manganese dioxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. avmajournals.avma.org [avmajournals.avma.org]
• 9. Chlortetracycline - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Enhanced visible light photocatalytic degradation of chlortetracycline over montmorillonite/g-C3N4 composite: kinetic insights, degradation pathways and ecotoxicity evaluation - Environmental Science: Nano (RSC Publishing) [pubs.rsc.org]
• 11. Degradation characterization and pathway analysis of chlortetracycline and oxytetracycline in a microbial fuel cell - RSC Advances (RSC Publishing) DOI:10.1039/C8RA04904A [pubs.rsc.org]
• 12. Determination by HPLC of chlortetracycline in pig faeces - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. aafco.org [aafco.org]
• 14. jfda-online.com [jfda-online.com]
• 15. What is the mechanism of Chlortetracycline? [synapse.patsnap.com]
• 16. Antibiotic Chlortetracycline Causes Transgenerational Immunosuppression via NF-κB - PMC [pmc.ncbi.nlm.nih.gov]

The Dawn of a New Era in Animal Nutrition: Early Research on Aureomycin as a Growth Promoter

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The mid-20th century marked a revolutionary turning point in animal agriculture with the discovery that antibiotics, developed for therapeutic purposes, could significantly enhance the growth and feed efficiency of livestock. Among the pioneers of this new frontier was Aureomycin, the trade name for the antibiotic chlortetracycline. This technical guide delves into the core early research that established Aureomycin as a formidable growth promoter, presenting the foundational experimental data and methodologies that paved the way for decades of antibiotic use in animal production.

The Seminal Discoveries: Key Experiments in Poultry and Swine

The initial breakthroughs in Aureomycin's growth-promoting effects were primarily centered on poultry and swine. Landmark studies conducted in the late 1940s and early 1950s by researchers at Lederle Laboratories and various agricultural experiment stations laid the scientific groundwork for this novel application.

Groundbreaking Studies in Chicks

Early investigations in chicks were pivotal in demonstrating the efficacy of Aureomycin. The work of Stokstad and Jukes, as well as Whitehill, Oleson, and Hutchings, provided compelling evidence of its growth-promoting capabilities.

Experimental Protocol: Whitehill, Oleson, and Hutchings (1950)

This study aimed to determine the effect of Aureomycin on the growth of chicks fed a purified diet deficient in vitamin B12.

• Animal Subjects: Day-old White Leghorn cockerels.

• Housing: Chicks were housed in electrically heated batteries with raised screen floors.

• Basal Diet: A purified diet designed to be deficient in vitamin B12 was provided ad libitum. The composition of this diet is detailed in Table 1.

• Supplementation:

  • Control Group: Fed the basal diet.

  • Aureomycin Group: Fed the basal diet supplemented with crystalline Aureomycin hydrochloride at a concentration of 50 mg per kg of diet.

• Duration: The experiment was conducted over a period of four weeks.

• Measurements: Individual chick weights were recorded weekly. Feed consumption was measured for each group.

Table 1: Composition of Basal Diet for Chick Growth Studies

Ingredient	Percentage (%)
Glucose (Cerelose)	61.2
Casein, alcohol extracted	18.0
Gelatin	8.0
Soybean Oil	4.0
Salts IV	4.0
L-Cystine	0.3
Choline Chloride	0.2
Inositol	0.1
Vitamin Mix	4.2

Vitamin Mix provided (per kg of diet): Thiamin-HCl 3 mg, Riboflavin 6 mg, Pyridoxine-HCl 4 mg, Calcium pantothenate 15 mg, Niacin 50 mg, Biotin 0.2 mg, Folic acid 2 mg, Vitamin K (2-methyl-1,4-naphthoquinone) 1 mg, Vitamin A 4000 IU, Vitamin D3 400 ICU, and alpha-Tocopherol 25 mg.

Quantitative Data: Chick Growth Promotion

The inclusion of Aureomycin in the diet resulted in a significant increase in the growth rate of chicks compared to the control group.

Table 2: Effect of Aureomycin on the Growth of Chicks at 4 Weeks

Treatment	Average Body Weight (g)
Basal Diet (Control)	165
Basal Diet + Aureomycin (50 mg/kg)	225

Foundational Research in Swine

Parallel to the poultry studies, researchers investigated the impact of Aureomycin on swine growth, with notable contributions from Jukes and Stokstad.

Experimental Protocol: Jukes and Stokstad (1951) - A Representative Swine Study

This experiment was designed to evaluate the growth-promoting effects of Aureomycin in young pigs.

• Animal Subjects: Weanling pigs of a crossbred Chester White x Poland China lineage.

• Housing: Pigs were housed in concrete pens with access to a self-feeder and water.

• Basal Diet: A corn-soybean meal-based diet, typical for growing pigs at the time, was used. The detailed composition is provided in Table 3.

• Supplementation:

  • Control Group: Fed the basal diet.

  • Aureomycin Group: Fed the basal diet supplemented with an Aureomycin fermentation product to provide 20 mg of Aureomycin per pound of feed.

• Duration: The feeding trial lasted for 8 weeks.

• Measurements: Individual pig weights were recorded at the beginning and end of the trial. Feed consumption for each group was monitored to calculate feed efficiency.

Table 3: Composition of Basal Diet for Swine Growth Studies

Ingredient	Percentage (%)
Ground Yellow Corn	75.5
Soybean Meal	17.5
Dehydrated Alfalfa Meal	5.0
Steamed Bone Meal	1.0
Ground Limestone	0.5
Iodized Salt	0.5
Vitamin and Trace Mineral Premix	+

The vitamin and trace mineral premix provided adequate levels of essential micronutrients.

Quantitative Data: Swine Growth Promotion

The addition of Aureomycin to the swine diet led to a marked improvement in both weight gain and feed efficiency.

Table 4: Effect of Aureomycin on the Growth and Feed Efficiency of Swine over 8 Weeks

Treatment	Average Daily Gain (lbs)	Feed per lb of Gain (lbs)
Basal Diet (Control)	1.25	3.8
Basal Diet + Aureomycin (20 mg/lb)	1.55	3.4

Early Hypotheses on the Mechanism of Action

The precise mechanisms by which Aureomycin stimulated growth were not fully understood in these early stages of research. However, the prevailing hypothesis centered on the antibiotic's interaction with the intestinal microbiota.

The Gut Microbiota Modulation Hypothesis

Researchers postulated that sub-therapeutic levels of Aureomycin did not act as a systemic growth stimulant but rather exerted their effects locally within the gastrointestinal tract. The proposed mechanisms included:

• Suppression of Pathogenic and Sub-clinical Infections: Aureomycin was thought to inhibit the growth of detrimental bacteria in the gut that could cause low-grade, sub-clinical infections. These infections, while not causing overt disease, were believed to divert nutrients and energy away from growth and towards the host's immune response.

• Reduction of Microbial Toxin Production: By altering the composition of the gut microbiota, Aureomycin could reduce the production of harmful microbial metabolites and toxins that might impair nutrient absorption and overall animal health.

• Enhanced Nutrient Absorption: A reduction in the overall microbial load in the gut was hypothesized to lead to a thinning of the intestinal wall, which could facilitate more efficient absorption of nutrients.

• Sparing of Nutrients: It was suggested that Aureomycin might inhibit the growth of intestinal microbes that compete with the host for essential nutrients, such as vitamins and amino acids.

The following diagram illustrates the proposed logical relationship of the gut microbiota modulation hypothesis.

Caption: Early proposed mechanism of Aureomycin's growth-promoting effect.

Experimental Workflow Visualization

The experimental design employed in these early studies followed a consistent and logical workflow, which can be visualized as follows:

Caption: A generalized workflow for early Aureomycin growth promotion studies.

Conclusion

The pioneering research on Aureomycin as a growth promoter in the early 1950s fundamentally reshaped animal production practices. The meticulous experimental work of scientists like Stokstad, Jukes, Whitehill, Oleson, and Hutchings provided the initial quantitative evidence that sub-therapeutic antibiotic use could lead to significant improvements in livestock growth and feed efficiency. While the understanding of the precise mechanisms was in its infancy, the "gut microbiota modulation" hypothesis laid a crucial conceptual framework for future research. This technical guide serves as a testament to this foundational work, offering a detailed look into the experimental protocols and data that heralded a new era in animal nutrition and drug development.

The Bacteriostatic Effects of Aureomycin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the bacteriostatic mechanisms of Aureomycin, also known as chlortetracycline, the first identified tetracycline (B611298) antibiotic.[1] It is designed to be a comprehensive resource for researchers, scientists, and professionals involved in drug development, offering detailed insights into its mode of action, relevant experimental protocols, and quantitative efficacy data.

Core Mechanism of Action: Inhibition of Protein Synthesis

Aureomycin exerts its bacteriostatic effect by targeting and inhibiting bacterial protein synthesis.[2][3][4] This process is highly selective for prokaryotic 70S ribosomes, which have a different structure from eukaryotic 80S ribosomes, accounting for the antibiotic's selective toxicity.[4] The primary mechanism involves the reversible binding of Aureomycin to the 30S ribosomal subunit.[3][4] This interaction physically obstructs the acceptor (A) site on the mRNA-ribosome complex, thereby preventing the binding of aminoacyl-tRNA.[3][4][5] The inability of charged tRNA to dock at the A-site halts the elongation of the polypeptide chain, effectively arresting protein synthesis and, consequently, bacterial growth.[3][6]

Ribosomal Binding Sites

The primary binding site for tetracyclines, including Aureomycin, is located on the head of the 30S subunit.[7] Structural studies have identified specific interactions with the 16S rRNA.[8] Key binding regions include helices h31 and h34 of the 16S rRNA.[7] This primary binding site (Tet-1) sterically overlaps with the position of the anticodon-stem-loop of an incoming aminoacyl-tRNA, providing a clear structural basis for the inhibition of tRNA binding.[7] While secondary binding sites have been identified, they are not considered central to the primary inhibitory mechanism of tetracyclines.[7] Some studies suggest that under certain conditions, tetracycline can also inhibit tRNA binding to the ribosomal P site, although the A-site inhibition is the predominant and generally accepted mechanism.[9]

Signaling Pathway of Protein Synthesis Inhibition

The following diagram illustrates the mechanism by which Aureomycin inhibits bacterial protein synthesis.

Caption: Aureomycin binds to the 30S ribosomal subunit, blocking the A-site and inhibiting protein synthesis.

Quantitative Data on Bacteriostatic Activity

The efficacy of a bacteriostatic agent is commonly quantified by its Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antibiotic that prevents visible growth of a microorganism after a defined incubation period.[10][11]

Antibiotic	Bacterial Strain	MIC (µg/mL)	Reference
Tetracycline	E. coli	12.5	[12]
Tetracycline	S. aureus MN8	0.15	[13]
Chlortetracycline	Pasteurella spp.	Not specified, but effective	[14]
Tetracycline	Various Isolates	MIC₅₀ and MIC₉₀ values vary	[15]

Note: MIC values can vary depending on the specific strain, testing method, and incubation conditions.

Experimental Protocols

Detailed and standardized experimental protocols are crucial for assessing the bacteriostatic properties of compounds like Aureomycin.

Minimum Inhibitory Concentration (MIC) Determination

The broth microdilution method is a standard technique for determining the MIC of an antimicrobial agent.[15]

Objective: To determine the lowest concentration of Aureomycin that inhibits the visible growth of a specific bacterium.

Materials:

• 96-well microtiter plates

• Bacterial culture in logarithmic growth phase

• Appropriate broth medium (e.g., Mueller-Hinton Broth)

• Aureomycin stock solution

• Incubator

• Microplate reader (optional, for optical density measurements)

Procedure:

• Preparation of Antibiotic Dilutions: A serial two-fold dilution of Aureomycin is prepared in the broth medium directly in the wells of a 96-well plate.

• Inoculation: Each well is inoculated with a standardized bacterial suspension (e.g., 5 x 10⁵ CFU/mL). A positive control well (bacteria, no antibiotic) and a negative control well (broth only) are included.

• Incubation: The microtiter plate is incubated under appropriate conditions (e.g., 37°C for 18-24 hours).

• Observation: After incubation, the wells are visually inspected for turbidity. The MIC is the lowest concentration of Aureomycin in which there is no visible growth.[11] Alternatively, a microplate reader can be used to measure the optical density (OD) at 600 nm.

The following diagram outlines the workflow for an MIC assay.

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC) of Aureomycin.

Bacterial Growth Curve Analysis

This method assesses the effect of an antibiotic on the growth dynamics of a bacterial population over time.

Objective: To observe the impact of different concentrations of Aureomycin on the lag, exponential, stationary, and death phases of bacterial growth.[16]

Materials:

• Flasks or a 96-well plate

• Bacterial culture

• Appropriate broth medium

• Aureomycin at various concentrations (including sub-MIC levels)

• Shaking incubator

• Spectrophotometer or microplate reader

Procedure:

• Culture Preparation: A bacterial culture is grown to the early exponential phase.

• Treatment: The culture is diluted into fresh media containing different concentrations of Aureomycin (e.g., 0.25x MIC, 0.5x MIC, 1x MIC, 2x MIC) and a no-antibiotic control.

• Monitoring Growth: The optical density (OD at 600 nm) of the cultures is measured at regular intervals over an extended period (e.g., 24 hours).

• Data Plotting: The OD values are plotted against time to generate growth curves for each antibiotic concentration.

• Analysis: The curves are analyzed to determine the effects on the lag phase duration, growth rate, and maximum population density.[17] A bacteriostatic agent like Aureomycin will typically inhibit the increase in bacterial density, maintaining it at a relatively constant level, whereas a bactericidal agent would cause a sharp decline.[18]

In Vitro Translation Inhibition Assay

This cell-free assay directly measures the inhibitory effect of a compound on protein synthesis.

Objective: To quantify the direct inhibition of prokaryotic translation by Aureomycin.

Materials:

• Bacterial cell-free extract (containing ribosomes, tRNAs, amino acids, etc.) or a purified component system.

• mRNA template (e.g., luciferase mRNA).[19]

• Radioactively or fluorescently labeled amino acids (e.g., [³⁵S]-methionine).

• Aureomycin at various concentrations.

• Incubation system and detection method (e.g., scintillation counter or fluorescence reader).

Procedure:

• Reaction Setup: The cell-free translation system is assembled with the mRNA template and labeled amino acids.

• Inhibitor Addition: Different concentrations of Aureomycin are added to the reaction mixtures. A no-inhibitor control is included.

• Incubation: The reactions are incubated at 37°C for a specific time (e.g., 60 minutes) to allow for protein synthesis.[20]

• Quantification: The amount of newly synthesized protein is quantified by measuring the incorporation of the labeled amino acid.

• Analysis: The level of protein synthesis inhibition is calculated for each Aureomycin concentration, often to determine an IC₅₀ value (the concentration that inhibits 50% of translation).[21]

Mechanisms of Resistance

The extensive use of tetracyclines has led to the emergence of bacterial resistance.[22][23] Common mechanisms include:

• Efflux Pumps: Active transport systems that pump the antibiotic out of the bacterial cell, preventing it from reaching its ribosomal target.[4]

• Ribosomal Protection Proteins: These proteins can bind to the ribosome and dislodge the tetracycline molecule, allowing protein synthesis to resume.

• Enzymatic Inactivation: Modification of the antibiotic molecule, rendering it unable to bind to the ribosome.

Understanding these resistance mechanisms is critical for the development of new tetracycline derivatives that can evade them.

Conclusion

Aureomycin remains a significant antibiotic due to its well-characterized bacteriostatic mechanism of inhibiting protein synthesis. Its action is specific to the bacterial 30S ribosomal subunit, providing a clear target for antibacterial therapy. The experimental protocols outlined in this guide provide a framework for the continued study of Aureomycin and the development of new antibiotics that target the bacterial ribosome. A thorough understanding of its mechanism, quantitative effects, and potential for resistance is essential for its effective use and for the future of antimicrobial drug development.

References

• 1. Chlortetracycline - Wikipedia [en.wikipedia.org]
• 2. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]
• 3. quora.com [quora.com]
• 4. resources.biomol.com [resources.biomol.com]
• 5. Mapping of the second tetracycline binding site on the ribosomal small subunit of E.coli - PMC [pmc.ncbi.nlm.nih.gov]
• 6. m.youtube.com [m.youtube.com]
• 7. researchgate.net [researchgate.net]
• 8. journals.asm.org [journals.asm.org]
• 9. Tetracycline can inhibit tRNA binding to the ribosomal P site as well as to the A site - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. bmglabtech.com [bmglabtech.com]
• 11. The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. journals.asm.org [journals.asm.org]
• 14. Zoetis [zoetisus.com]
• 15. mdpi.com [mdpi.com]
• 16. m.youtube.com [m.youtube.com]
• 17. Decomposition of Growth Curves into Growth Rate and Acceleration: a Novel Procedure To Monitor Bacterial Growth and the Time-Dependent Effect of Antimicrobials - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Techniques for Screening Translation Inhibitors [mdpi.com]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]
• 22. m.youtube.com [m.youtube.com]
• 23. Frontiers | A Review of Current Bacterial Resistance to Antibiotics in Food Animals [frontiersin.org]

Aureomycin as a Fluorescent Probe for Divalent Cations: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aureomycin, also known as chlortetracycline (B606653) (CTC), is a member of the tetracycline (B611298) class of antibiotics. Beyond its antimicrobial properties, Aureomycin has found a significant niche in cell biology and biochemistry as a fluorescent probe for divalent cations. Its ability to form fluorescent complexes with cations, particularly calcium (Ca²⁺) and magnesium (Mg²⁺), allows for the visualization and quantification of these important second messengers in various biological contexts. This guide provides a comprehensive overview of the principles, applications, and methodologies associated with the use of Aureomycin as a fluorescent cation probe.

When Aureomycin binds to divalent cations in a hydrophobic environment, such as within cellular membranes, its fluorescence quantum yield is significantly enhanced. This property makes it a valuable tool for probing membrane-associated cation dynamics. The fluorescence signal of the Aureomycin-cation complex is sensitive to the concentration of the cation, allowing for quantitative measurements.[1][2]

Core Principles

The utility of Aureomycin as a fluorescent probe is rooted in the conformational changes it undergoes upon chelation with divalent cations. In its unbound state in an aqueous environment, Aureomycin exhibits weak fluorescence. However, upon forming a complex with a divalent cation, particularly within the nonpolar environment of a biological membrane or a protein-binding pocket, the molecule adopts a more rigid structure, leading to a significant increase in its fluorescence quantum yield.

The fluorescence intensity of the Aureomycin-cation complex is proportional to the concentration of the complex, which in turn is dependent on the concentration of the cation. This relationship forms the basis for quantitative measurements of cation concentrations. It is important to note that the fluorescence of Aureomycin is also influenced by the polarity of its microenvironment and the pH of the medium.

Quantitative Data

The spectral properties of Aureomycin and its complexes with divalent cations are crucial for its application as a fluorescent probe. The following tables summarize key quantitative data, although it is important to note that these values can be influenced by experimental conditions such as solvent, pH, and temperature.

Property	Aureomycin (Free)	Aureomycin-Ca²⁺ Complex	Aureomycin-Mg²⁺ Complex	Aureomycin-Zn²⁺ Complex	Reference
Excitation Max (λex)	~380-400 nm	~400-420 nm	~390-410 nm	-
Emission Max (λem)	~520-530 nm	~520-540 nm	~520-530 nm	-	[3]
Quantum Yield (Φf)	Low	Enhanced	Enhanced	-
Molar Extinction (ε)	-	-	-	-
Dissociation (Kd)	-	-	< 0.5 mM (pH 8.3)	-	[3]
Fluorescence Lifetime (τ)	0.6 ns	1.7 ns (with HAP)	~500 ps	-	[2][4]

Experimental Protocols

I. General Spectrofluorometric Titration

This protocol outlines a general method for characterizing the interaction of Aureomycin with a divalent cation using a spectrofluorometer.

Materials:

• Aureomycin hydrochloride stock solution (e.g., 1 mM in methanol (B129727) or ethanol, protected from light)

• Divalent cation stock solution (e.g., 100 mM CaCl₂, MgCl₂, or ZnCl₂ in deionized water)

• Buffer solution (e.g., Tris-HCl or HEPES, pH adjusted to the desired value)

• Spectrofluorometer

• Quartz cuvettes

Procedure:

• Prepare the Aureomycin working solution: Dilute the Aureomycin stock solution in the buffer to a final concentration of 1-10 µM in a quartz cuvette.

• Record the initial fluorescence spectrum: Place the cuvette in the spectrofluorometer and record the emission spectrum (e.g., 450-650 nm) using an appropriate excitation wavelength (e.g., 400 nm).

• Titrate with the divalent cation: Add small aliquots of the divalent cation stock solution to the cuvette, mixing thoroughly after each addition.

• Record fluorescence spectra after each addition: After each addition of the cation, record the emission spectrum.

• Data analysis: Plot the fluorescence intensity at the emission maximum as a function of the cation concentration. The resulting binding curve can be fitted to a suitable binding model to determine the dissociation constant (Kd) and the maximum fluorescence enhancement.

II. In Situ Measurement of Intracellular Calcium

This protocol describes a method for using Aureomycin to measure changes in intracellular calcium concentration, for example, in response to a stimulus.

Materials:

• Cells of interest cultured on coverslips or in a multi-well plate

• Aureomycin stock solution

• Physiological saline solution (e.g., Hanks' Balanced Salt Solution, HBSS)

• Stimulus (e.g., ionophore, agonist)

• Fluorescence microscope with appropriate filter sets (e.g., excitation ~400 nm, emission ~530 nm)

Procedure:

• Cell Loading:

  • Wash the cells with physiological saline.

  • Incubate the cells with 20-100 µM Aureomycin in physiological saline for 3-15 minutes at 22-37°C.[5] The optimal concentration and incubation time should be determined empirically for each cell type.

  • Wash the cells twice with physiological saline to remove excess probe.

• Imaging:

  • Mount the coverslip on the microscope stage or place the multi-well plate in the microscope's plate reader.

  • Acquire a baseline fluorescence image.

  • Add the stimulus to the cells.

  • Acquire a time-lapse series of fluorescence images to monitor the change in intracellular fluorescence.

• Data Analysis:

  • Measure the average fluorescence intensity of individual cells or regions of interest over time.

  • The change in fluorescence intensity reflects the change in the intracellular concentration of the target cation.

III. In Situ Calibration of Aureomycin Fluorescence

This protocol allows for the quantitative measurement of intra-vesicular or intra-organellar cation concentrations.[1][2]

Materials:

• Isolated vesicles or organelles

• Aureomycin stock solution

• A series of calibration buffers with known concentrations of the divalent cation

• Cation-free buffer

• Spectrofluorometer or fluorescence microscope

Procedure:

• Equilibrate vesicles: Incubate aliquots of the vesicles in the different calibration buffers to load them with known concentrations of the cation.

• Dilution and measurement:

  • Rapidly dilute an aliquot of the equilibrated vesicles into a cation-free buffer containing Aureomycin.

  • Immediately measure the fluorescence intensity. The rapid dilution prevents significant leakage of the cation from the vesicles during the measurement.[1]

• Generate a calibration curve: Plot the measured fluorescence intensity against the known cation concentration of the calibration buffers.

• Measure unknown samples: Prepare vesicles with an unknown internal cation concentration and measure their fluorescence under the same conditions.

• Determine unknown concentration: Use the calibration curve to determine the cation concentration in the unknown samples based on their fluorescence intensity.

Visualizations

Experimental Workflow for Measuring Mitochondrial Calcium Uptake

The following diagram illustrates a typical workflow for studying mitochondrial calcium uptake using Aureomycin as a fluorescent probe.

Caption: Workflow for Mitochondrial Ca²⁺ Measurement

Signaling Pathway: Excitation-Contraction Coupling

Aureomycin can be used to study Ca²⁺ dynamics in the sarcoplasmic reticulum (SR) during excitation-contraction (E-C) coupling in muscle cells. The following diagram depicts a simplified E-C coupling pathway.

Caption: Excitation-Contraction Coupling Pathway

Limitations and Considerations

While Aureomycin is a valuable tool, it is essential to be aware of its limitations:

• pH Sensitivity: The fluorescence of Aureomycin and its cation complexes is pH-dependent. Experiments should be conducted in well-buffered solutions, and potential pH changes during an experiment should be considered.

• Interference from other substances: Aureomycin can form fluorescent ternary complexes with substances like ATP and magnesium, which can complicate the interpretation of results in biological systems.[6]

• Photostability: Like many fluorescent dyes, Aureomycin is susceptible to photobleaching, especially under intense illumination. Excitation light intensity and exposure times should be minimized.

• Calibration is crucial: For quantitative measurements, careful calibration is essential. The fluorescence of the probe can be affected by the local environment, so in situ calibration is often necessary for accurate results.[1]

• Specificity: Aureomycin binds to several divalent cations. While it is often used to measure Ca²⁺, its affinity for other cations like Mg²⁺ should be considered, especially in environments where the concentrations of multiple divalent cations are significant.

Conclusion

Aureomycin remains a useful and accessible fluorescent probe for studying divalent cation dynamics, particularly in membrane-associated environments. Its fluorescence enhancement upon cation binding provides a sensitive method for monitoring changes in cation concentrations in a variety of biological preparations. By understanding its properties and limitations, and by employing appropriate experimental protocols and controls, researchers can effectively utilize Aureomycin to gain valuable insights into the complex roles of divalent cations in cellular physiology and pathophysiology.

References

• 1. Chlorotetracycline fluorescence is a quantitative measure of the free internal Ca2+ concentration achieved by active transport. In situ calibration and application to bovine cardiac sarcolemmal vesicles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Metal and pH-Dependent Aptamer Binding of Tetracyclines Enabling Highly Sensitive Fluorescence Sensing - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Fluorescence kinetics of aqueous solutions of tetracycline and its complexes with Mg2+ and Ca2+ - Photochemical & Photobiological Sciences (RSC Publishing) [pubs.rsc.org]
• 5. Use of chlortetracycline fluorescence for the detection of Ca storing intracellular vesicles in normal human erythrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

The Dawn of a Golden Antibiotic: A Technical Guide to the Original Isolation of Aureomycin from Streptomyces aureofaciens

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide delves into the seminal work of Benjamin Minge Duggar and his team at Lederle Laboratories, culminating in the groundbreaking isolation of Aureomycin (chlortetracycline) in 1948. This document provides a comprehensive overview of the original methodologies, from the initial screening of soil microorganisms to the fermentation and recovery of this pioneering broad-spectrum antibiotic. The information presented is compiled from the foundational patents and scientific announcements of the era, offering a glimpse into the dawn of the tetracycline (B611298) age.

Isolation of the Producing Organism: Streptomyces aureofaciens

The journey to Aureomycin began with a systematic screening of soil samples to identify novel antibiotic-producing microorganisms. The producing organism, a previously undescribed species of Actinomycete, was named Streptomyces aureofaciens due to the golden-yellow pigmentation of both the mycelium and the antibiotic it produced.

Experimental Protocol: Isolation of S. aureofaciens

The following protocol outlines the method used for the initial isolation of S. aureofaciens from soil samples.

1. Soil Sample Preparation:

• A sample of soil is suspended in sterile water.

• To reduce the presence of common molds and heat-sensitive bacteria, the soil suspension is heated at 54°C for ten minutes. A parallel unheated sample is also prepared for comparison.

2. Plating and Incubation:

• The soil suspension is diluted and spread onto nutrient agar (B569324) plates.

• The plates are incubated at 26°C to 28°C.

3. Colony Selection and Isolation:

• After incubation, colonies exhibiting the characteristic morphology of Actinomycetes are selected.

• These selected colonies are then streaked onto fresh agar plates to obtain pure cultures.

4. Screening for Antibiotic Activity:

• Pure cultures are grown in a suitable liquid medium.

• The resulting broth is then tested for its ability to inhibit the growth of various pathogenic bacteria. The strain designated as A-377, later identified as Streptomyces aureofaciens, demonstrated significant inhibitory activity and was selected for further development.[1]

Fermentation Process for Aureomycin Production

The production of Aureomycin was achieved through submerged aerobic fermentation of S. aureofaciens. The initial research focused on developing a suitable nutrient medium and optimizing fermentation conditions to maximize the yield of the antibiotic.

Experimental Protocol: Fermentation

1. Inoculum Preparation:

• Spores from a potato dextrose agar slant of S. aureofaciens are used to inoculate a seed medium.

• The seed medium is incubated at 28°C for 24 hours with constant shaking.

2. Production Fermentation:

• The production medium is prepared and sterilized.

• The production fermenter is inoculated with the seed culture.

• Fermentation is conducted under aerobic conditions at a temperature of 26°C to 28°C.

• The pH of the medium is initially between 6.0 and 7.0 and typically drops to below 5.0 during the course of the fermentation.

• The fermentation is carried out for a period of 24 to 72 hours.

Data Presentation: Fermentation Media Composition and Aureomycin Yields

The following tables summarize the composition of various fermentation media and the corresponding Aureomycin yields as described in the foundational patents.

Table 1: Initial Fermentation Medium Composition

Component	Concentration
Meat Extract	0.2%
Asparagin	0.05%
Dextrose	1.0%
K₂HPO₄	0.05%
Agar (for solid medium)	1.8%

This medium was used for the initial cultivation and screening of S. aureofaciens.

Table 2: Submerged Fermentation Media Composition and Yields

Example No.	Sucrose (%)	(NH₄)₂SO₄ (%)	Corn Steep Liquor (%)	CaCO₃ (%)	Fermentation Time (hours)	Aureomycin Yield (µg/mL)
1	3.2	0.2	1.0	0.7	40	190
2	3.0	0.2	2.0	0.5	40	274
3	3.0	0.2	2.0	0.7	48	Not specified
4	3.0	0.2	2.0	1.0	48	Not specified

Data compiled from U.S. Patent 2,609,329.[2]

Table 3: Effect of Carbohydrate Source on Aureomycin Yield

Carbohydrate Source	Concentration (%)	Final pH	Aureomycin Yield (µg/mL)
Dextrin	3.0	7.0	141
Maltose	Not specified	7.6	109

Data compiled from U.S. Patent 2,609,329.[2]

Recovery and Purification of Aureomycin

While the seminal publications announced the discovery and production of Aureomycin, they noted that the detailed recovery process was the work of other researchers within the Lederle group. The general steps involved separating the mycelium from the fermentation broth, followed by extraction and purification of the antibiotic.

General Experimental Protocol: Recovery and Purification

The following is a generalized protocol for the recovery of Aureomycin from the fermentation broth, based on common antibiotic purification techniques of the period.

1. Broth Clarification:

• The pH of the fermentation broth is adjusted to between 2.0 and 3.0 with a mineral acid (e.g., sulfuric acid or hydrochloric acid).

• The acidified broth is filtered to remove the mycelium and other solid materials.

2. Initial Extraction:

• The clarified filtrate is extracted with a suitable organic solvent, such as butanol.

3. Solvent Concentration:

• The organic solvent extract is concentrated under vacuum.

4. Precipitation and Crystallization:

• The concentrated extract is further purified through a series of precipitation and crystallization steps. This may involve adjusting the pH to precipitate the free base of Aureomycin, which can then be redissolved and crystallized as a salt (e.g., hydrochloride).

Visualizing the Workflow

The following diagrams illustrate the key experimental workflows described in this guide.

Caption: Overall workflow for the isolation and production of Aureomycin.

Conclusion

The original isolation of Aureomycin from Streptomyces aureofaciens marked a pivotal moment in the history of medicine, heralding the arrival of the first broad-spectrum tetracycline antibiotic. The meticulous work of Duggar and his colleagues at Lederle Laboratories laid the foundation for the large-scale production of this life-saving drug. This technical guide provides a summary of the foundational methods that enabled this landmark achievement, offering valuable insights for today's researchers in the ongoing quest for novel antimicrobial agents.

References

• 1. US2609329A - Process for producing aureomycin - Google Patents [patents.google.com]
• 2. US2911339A - Streptomyces aureofaciens fermentation process - Google Patents [patents.google.com]

Pharmacokinetics and Bioavailability of Oral Aureomycin (Chlortetracycline): An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the pharmacokinetics and bioavailability of orally administered Aureomycin (chlortetracycline). The information is compiled from various studies and is intended to serve as a valuable resource for professionals in drug development and veterinary medicine.

Introduction

Aureomycin, the first identified tetracycline (B611298) antibiotic, is a broad-spectrum antimicrobial agent used in veterinary medicine to treat and control a range of bacterial infections.[1] Its efficacy is intrinsically linked to its pharmacokinetic profile, which governs the concentration of the drug that reaches the site of infection. Understanding the absorption, distribution, metabolism, and excretion (ADME) of oral Aureomycin is therefore critical for optimizing dosing regimens and ensuring therapeutic success.

Pharmacokinetic Parameters of Oral Aureomycin

The pharmacokinetic parameters of chlortetracycline (B606653) exhibit considerable variability depending on the animal species, dosage, and whether the animal was fed or fasted. The following tables summarize key pharmacokinetic data from various studies.

Table 1: Pharmacokinetic Parameters of Oral Chlortetracycline in Cattle

Dose (mg/kg/day)	Cmax (ng/mL)	Tmax (h)	t½ (h)	Vd/F (L/kg)	Cl/F (L/kg/h)	Bioavailability (F)	Species	Feeding Status	Reference
4.4, 11, or 22	4.5 (dose-normalized)	23.3	16.2	40.9	1.8	Not Determined	Holstein Steers	Fed	[2]

Table 2: Pharmacokinetic Parameters of Oral Chlortetracycline in Sheep

Dose (mg/head/day)	Cmax (ng/mL)	Tmax (h)	t½ (h)	Vd/F (L/kg)	Cl/F (L/kg/h)	Bioavailability (F)	Species	Feeding Status	Reference
80	20.0	Not Reported	18	Not Reported	Not Reported	Not Determined	Ewes	Not Specified	[3]
500	101	Not Reported	20	Not Reported	Not Reported	Not Determined	Ewes	Not Specified	[3]

Table 3: Pharmacokinetic Parameters of Oral Chlortetracycline in Swine

Dose (mg/kg)	Cmax (µg/mL)	Tmax (h)	t½ (h)	Vd/F (L/kg)	Cl/F (L/kg/h)	Bioavailability (F) (%)	Species	Feeding Status	Reference
33	Not Reported	Not Reported	Not Reported	0.967 ± 0.210	0.165 ± 0.055	19.12 ± 8.3	Pigs	Fasted	[4]
33	Not Reported	Not Reported	Not Reported	1.39 ± 0.31	0.307 ± 0.053	17.88 ± 5.3	Pigs	Fed	[4]
40	Not Reported	Not Reported	Not Reported	0.7	Not Reported	11	Pigs	Fasted	[5]
40	Not Reported	Not Reported	Not Reported	0.7	Not Reported	6	Pigs	Fed	[5]

Table 4: Pharmacokinetic Parameters of Oral Chlortetracycline in Chickens

Dose (mg/kg)	Cmax (µg/mL)	Tmax (h)	t½ (h)	Vd/F (L/kg)	Cl/F (L/kg/h)	Bioavailability (F) (%)	Species	Feeding Status	Reference
10	Not Reported	Not Reported	Not Reported	Not Reported	Not Reported	30.54 ± 6.99	Broiler Chickens	Not Specified	[6][7]
25	Not Reported	Not Reported	Not Reported	Not Reported	Not Reported	Not Determined	Chickens	Not Specified	[8]

Factors Affecting Oral Bioavailability

The oral bioavailability of Aureomycin is generally low and can be influenced by several factors:

• Food Effect: The presence of food in the gastrointestinal tract can decrease the absorption of chlortetracycline. In swine, the bioavailability was observed to be lower in fed versus fasted animals.[4][5]

• Co-administration with Divalent and Trivalent Cations: Chlortetracycline can chelate with metal ions such as calcium, magnesium, aluminum, and iron, forming insoluble complexes that are poorly absorbed.[9] This is a significant consideration, as animal feed and water can be rich in these minerals.

• Citric Acid: Co-administration of citric acid has been shown to increase the mean serum concentration and the fraction of the absorbed dose of chlortetracycline in chickens.[8]

• Species-Specific Differences: The anatomy and physiology of the gastrointestinal tract vary among species, leading to differences in drug absorption.[10]

Experimental Protocols

The following sections outline the general methodologies employed in the pharmacokinetic studies of oral Aureomycin.

Animal Studies

• Species and Housing: Studies have been conducted in various species, including cattle, sheep, swine, and chickens. Animals are typically housed in conditions that allow for controlled administration of the drug and collection of samples.

• Dosing: Chlortetracycline is administered orally, often as a drench, in capsules, or mixed with feed. Doses are calculated based on the body weight of the animal. For studies investigating the effect of food, animals are either fasted for a specified period or allowed ad libitum access to feed.[4]

• Blood Sampling: Blood samples are collected at predetermined time points before and after drug administration. Samples are typically drawn from the jugular vein or other accessible vessels.[2][3] The sampling schedule is designed to capture the absorption, distribution, and elimination phases of the drug.

Sample Preparation and Analysis

• Plasma/Serum Separation: Blood samples are centrifuged to separate plasma or serum, which is then stored frozen until analysis.

• Extraction: Chlortetracycline is extracted from the plasma or serum using techniques such as protein precipitation with acetonitrile (B52724) or solid-phase extraction (SPE).[2][11]

• Analytical Method: The concentration of chlortetracycline in the extracted samples is quantified using high-performance liquid chromatography (HPLC) coupled with tandem mass spectrometry (LC-MS/MS).[2][11] This method provides high sensitivity and selectivity for the detection of the drug and its metabolites.

Mechanism of Action and Metabolism

Mechanism of Action

Chlortetracycline exerts its bacteriostatic effect by inhibiting protein synthesis in bacteria. It binds to the 30S ribosomal subunit, which prevents the attachment of aminoacyl-tRNA to the ribosomal acceptor (A) site.[9] This action effectively halts the elongation of the polypeptide chain, thereby inhibiting bacterial growth.

Caption: Mechanism of Aureomycin action on the bacterial ribosome.

Metabolism

Chlortetracycline is not extensively metabolized in the body.[12] However, some degradation pathways have been proposed, which involve dechlorination and dehydration of the parent molecule.

Caption: Proposed degradation pathway of Chlortetracycline.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for a pharmacokinetic study of oral Aureomycin.

Caption: Workflow for an oral Aureomycin pharmacokinetic study.

Conclusion

The pharmacokinetics of oral Aureomycin are complex and influenced by a multitude of factors. This guide provides a consolidated resource of quantitative data, experimental methodologies, and key biological processes related to this important veterinary antibiotic. A thorough understanding of these principles is essential for the rational design of dosing schedules that maximize therapeutic outcomes while minimizing the potential for adverse effects and the development of antimicrobial resistance. Further research is warranted to fully elucidate the absolute bioavailability in different species and to establish clear pharmacokinetic-pharmacodynamic relationships.

References

• 1. Degradation characterization and pathway analysis of chlortetracycline and oxytetracycline in a microbial fuel cell - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Plasma pharmacokinetics of oral chlortetracycline in group fed, ruminating, Holstein steers in a feedlot setting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Chlortetracycline in swine--bioavailability and pharmacokinetics in fasted and fed pigs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Bioavailability of oxytetracycline, tetracycline and chlortetracycline after oral administration to fed and fasted pigs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Comparative pharmacokinetics of chlortetracycline, tetracycline, minocycline, and tigecycline in broiler chickens - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pharmacokinetics of chlortetracycline potentiation with citric acid in the chicken - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. m.youtube.com [m.youtube.com]
• 10. thepigsite.com [thepigsite.com]
• 11. Determination of chlortetracycline in swine plasma by LC-ESI/MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Chlortetracycline - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Aureomycin Staining for Live-Cell Imaging of Calcium

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aureomycin, also known as chlortetracycline (B606653) (CTC), is a fluorescent antibiotic that has been historically utilized as a probe for monitoring membrane-associated calcium (Ca²⁺). Its fluorescence intensity is enhanced upon binding to divalent cations like Ca²⁺ in a hydrophobic environment, making it a useful tool for visualizing calcium accumulation in intracellular stores such as the endoplasmic reticulum, sarcoplasmic reticulum, and mitochondria. Although largely superseded by more sensitive and specific ratiometric dyes for quantitative cytosolic calcium measurements, Aureomycin remains a valuable tool for specific applications, most notably for assessing the capacitation status of sperm, a critical calcium-dependent process for fertilization.

This application note provides a detailed protocol for using Aureomycin (chlortetracycline) for the assessment of sperm capacitation, a well-established method that relies on changes in intracellular calcium distribution.

Principle of Aureomycin (Chlortetracycline) Staining

Chlortetracycline is a lipophilic molecule that can permeate cell membranes. In the presence of calcium and a membrane, it forms a fluorescent complex. The pattern of fluorescence in a cell, therefore, reflects the localization of membrane-associated calcium. In sperm, distinct changes in intracellular calcium occur during capacitation and the acrosome reaction. These changes are visualized as different CTC staining patterns on the sperm head, allowing for the differentiation of non-capacitated, capacitated, and acrosome-reacted sperm.

Quantitative Data

Quantitative photophysical data for the Aureomycin-calcium complex is not as extensively documented as for modern calcium indicators. The available data can be context-dependent, varying with the local environment (e.g., membrane composition, pH).

Parameter	Value	Reference
Excitation Wavelength (λex)	~330-380 nm (sperm capacitation); ~442 nm (sub-RPE imaging)
Emission Wavelength (λem)	~420 nm (sperm capacitation); ~520 nm (sub-RPE imaging)	[1]
Dissociation Constant (Kd) for Ca²⁺	Not well-established in the literature.
Quantum Yield (Φ)	Not well-established in the literature.
Molar Extinction Coefficient (ε)	Not well-established in the literature.

Experimental Protocols

Protocol: Aureomycin (Chlortetracycline) Staining for Assessment of Sperm Capacitation

This protocol is adapted from established methods for evaluating the capacitation status of mammalian sperm.

Materials and Reagents:

• Chlortetracycline (Aureomycin) hydrochloride (Sigma-Aldrich, Cat. No. C4881 or equivalent)

• L-cysteine (Sigma-Aldrich, Cat. No. C7352 or equivalent)

• HEPES buffer (1 M stock solution, pH 7.4)

• Sodium chloride (NaCl)

• Polyvinyl alcohol (PVA)

• Glutaraldehyde (25% solution)

• Paraformaldehyde

• Phosphate-buffered saline (PBS)

• Microscope slides and coverslips

• Fluorescence microscope with appropriate filter sets (e.g., DAPI or UV filter cube)

Solution Preparation:

• CTC Staining Solution (prepare fresh daily and protect from light):

  • 750 µM Chlortetracycline

  • 5 mM L-cysteine

  • 130 mM NaCl

  • 20 mM HEPES, pH 7.4

  • Note: Dissolve cysteine in the buffer first, then add chlortetracycline. The solution should be used within 2-3 hours of preparation.

• PVA Mounting Medium:

  • 0.2% (w/v) Polyvinyl alcohol in a buffer appropriate for the sperm sample (e.g., PBS).

• Fixative Solution (optional, for endpoint assays):

  • 1% (v/v) Glutaraldehyde or 2% (w/v) paraformaldehyde in PBS.

Experimental Workflow:

Caption: Experimental workflow for Aureomycin (CTC) staining of sperm.

Staining Procedure:

• Sperm Preparation: Prepare a suspension of sperm in a capacitating medium at a concentration of approximately 30-50 x 10⁶ cells/mL.

• Incubation: Incubate the sperm suspension under conditions that promote capacitation (e.g., 37°C, 5% CO₂ for a duration appropriate for the species).

• Staining:

  • In a microcentrifuge tube, mix a small volume of the sperm suspension (e.g., 45 µL) with an equal volume of the freshly prepared CTC staining solution.

  • Incubate the mixture at room temperature for 1-5 minutes, protected from light.

• Mounting:

  • Place a small drop (e.g., 10 µL) of the stained sperm suspension onto a clean microscope slide.

  • Add a drop of PVA mounting medium and cover with a coverslip. Gently press to remove excess fluid.

• Imaging:

  • Immediately observe the slide under a fluorescence microscope equipped with a filter set suitable for CTC (e.g., excitation at 330-380 nm, emission > 420 nm).

  • Use a high-power objective (e.g., 100x oil immersion) for clear visualization of the staining patterns on the sperm head.

• Analysis:

  • Score at least 200 sperm per sample, classifying them into the different staining patterns. The three main patterns typically observed are:

    • Pattern F (Non-capacitated): Uniform, bright fluorescence over the entire head.

    • Pattern B (Capacitated, acrosome-intact): A fluorescence-free band in the post-acrosomal region.

    • Pattern AR (Acrosome-reacted): Little or no fluorescence over the head, or a thin, bright line of fluorescence at the equatorial segment.

Signaling Pathway

Calcium Signaling in Sperm Capacitation

Sperm capacitation is a series of physiological changes that a spermatozoon must undergo to be able to fertilize an egg. This process is heavily dependent on dynamic changes in intracellular calcium concentrations. An influx of extracellular Ca²⁺ and release from intracellular stores leads to the activation of signaling cascades that are crucial for hyperactivated motility and the subsequent acrosome reaction.

Caption: Simplified pathway of Ca²⁺ signaling in sperm capacitation.

Limitations and Considerations

• Photostability: Aureomycin is susceptible to photobleaching, so exposure to the excitation light should be minimized.

• Qualitative vs. Quantitative: The CTC assay is primarily a qualitative or semi-quantitative method. For precise quantification of intracellular calcium concentrations, ratiometric dyes like Fura-2 or genetically encoded calcium indicators are recommended.

• Specificity: Aureomycin can also bind to magnesium, although with a lower affinity. The fluorescence enhancement is more pronounced with calcium in a membrane environment.

• Toxicity: As an antibiotic, prolonged exposure to high concentrations of chlortetracycline can be toxic to cells. The staining protocol uses a short incubation time to minimize these effects.

Conclusion

Aureomycin (chlortetracycline) staining is a classic and effective method for assessing the functional status of sperm related to capacitation and the acrosome reaction. While it lacks the quantitative power of modern calcium indicators for measuring cytosolic ion concentrations, its ability to reveal changes in membrane-associated calcium makes it a valuable tool for specific applications in reproductive biology and other fields where the localization of calcium in intracellular stores is of interest. The protocol provided here offers a reliable framework for implementing this technique in a research setting.

References

• 1. mdpi.com [mdpi.com]

Application Notes and Protocols for Chlortetracycline Antibiotic Susceptibility Testing

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for conducting antibiotic susceptibility testing (AST) with chlortetracycline (B606653). The information is curated for professionals in research and drug development, focusing on standardized methodologies to ensure accurate and reproducible results.

Introduction to Chlortetracycline

Chlortetracycline, the first tetracycline (B611298) antibiotic discovered, was isolated from Streptomyces aureofaciens in the late 1940s.[1] It is a broad-spectrum bacteriostatic agent effective against a wide range of Gram-positive and Gram-negative bacteria.[2] While its use in human medicine has become less common with the advent of newer tetracycline derivatives, it remains a critical antibiotic in veterinary medicine for therapeutic use and as a growth promoter in animal feed.[2][3] Understanding the susceptibility of bacterial isolates to chlortetracycline is crucial for effective treatment and for monitoring the emergence of resistance.

Mechanism of Action

Chlortetracycline exerts its bacteriostatic effect by inhibiting protein synthesis. It reversibly binds to the 30S ribosomal subunit of susceptible bacteria.[1][2] This binding action blocks the attachment of aminoacyl-tRNA to the ribosomal acceptor (A) site, thereby preventing the addition of new amino acids to the growing peptide chain and halting protein synthesis.[1][3] This disruption of essential protein production ultimately inhibits bacterial growth and replication.[2]

Figure 1. Mechanism of action of Chlortetracycline.

Mechanisms of Bacterial Resistance

Bacterial resistance to tetracyclines, including chlortetracycline, is a significant clinical concern. The primary mechanisms of resistance include:

• Efflux Pumps: This is a major resistance mechanism where bacteria actively transport the antibiotic out of the cell, preventing it from reaching its ribosomal target. The TetA efflux pump is a common example in Gram-negative bacteria.

• Ribosomal Protection: Bacteria can produce ribosomal protection proteins (RPPs) that interact with the ribosome. These proteins can dislodge chlortetracycline from its binding site, allowing protein synthesis to resume even in the presence of the antibiotic.

• Enzymatic Inactivation: Some bacteria have acquired genes that encode for enzymes capable of chemically modifying and inactivating the tetracycline molecule, rendering it ineffective.

Antibiotic Susceptibility Testing Methods

Standardized methods for AST are essential for obtaining reliable and reproducible results. The Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) are the primary organizations that provide guidelines and interpretive criteria. For veterinary pathogens, the CLSI Subcommittee on Veterinary Antimicrobial Susceptibility Testing (VAST) provides specific standards (e.g., CLSI VET01S).[1][4]

The two most common phenotypic methods for determining bacterial susceptibility to chlortetracycline are the disk diffusion (Kirby-Bauer) test and the broth microdilution method for determining the Minimum Inhibitory Concentration (MIC).

Interpretive Criteria and Quality Control

Note: Specific clinical breakpoints for chlortetracycline for human isolates are not currently provided in the latest CLSI M100 or EUCAST breakpoint tables. In human clinical microbiology, tetracycline is often tested as the class representative for tetracyclines. However, chlortetracycline is more relevant in veterinary medicine, and the CLSI VET01S document provides veterinary-specific interpretive criteria.[1][5] Researchers should consult the latest version of the CLSI VET01S supplement for detailed breakpoints for specific animal species and pathogens.

Quality Control (QC)

Performing routine quality control is critical to ensure the accuracy of AST results. Specific QC strains with known susceptibility profiles are tested concurrently with clinical isolates.

EUCAST QC Recommendations: Recent EUCAST documentation has introduced new MIC quality control ranges for chlortetracycline for the following strains.

QC Strain	Antimicrobial Agent	MIC Range (µg/mL)
Staphylococcus aureus ATCC 29213	Chlortetracycline	Data not available in search results
Streptococcus pneumoniae ATCC 49619	Chlortetracycline	Data not available in search results

Table 1. EUCAST MIC Quality Control Ranges for Chlortetracycline. Note: Specific numerical ranges were not available in the provided search results and require consulting the full EUCAST QC Tables v.13.1 or newer.

CLSI QC Recommendations: For veterinary testing, QC procedures should follow the guidelines in the CLSI VET01 document. Standard QC strains like E. coli ATCC 25922 and S. aureus ATCC 25923 are used.

Experimental Protocols

The following are detailed protocols for performing disk diffusion and broth microdilution susceptibility testing for chlortetracycline, based on general CLSI and EUCAST guidelines.

Kirby-Bauer Disk Diffusion Method

This method provides a qualitative result, categorizing an isolate as susceptible, intermediate, or resistant based on the diameter of the zone of inhibition around an antibiotic disk.

Materials:

• Chlortetracycline disks (30 µg is a common concentration for tetracyclines, but the specific CLSI VET01S recommendation should be confirmed)

• Mueller-Hinton Agar (B569324) (MHA) plates (4 mm depth)

• Sterile saline or Tryptic Soy Broth (TSB)

• 0.5 McFarland turbidity standard

• Sterile cotton swabs

• Bacterial isolates and QC strains

• Incubator at 35°C ± 2°C

• Ruler or caliper for measuring zone diameters

Protocol:

• Inoculum Preparation:

  • Select 3-5 well-isolated colonies of the same morphological type from an 18-24 hour non-selective agar plate.

  • Transfer the colonies to a tube of sterile saline or TSB.

  • Adjust the turbidity of the suspension to match the 0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL.

• Plate Inoculation:

  • Within 15 minutes of preparing the inoculum, dip a sterile cotton swab into the suspension.

  • Remove excess fluid by pressing and rotating the swab against the inside of the tube above the liquid level.

  • Streak the swab evenly across the entire surface of the MHA plate in three directions, rotating the plate approximately 60° each time to ensure a confluent lawn of growth.

  • Allow the plate to dry for 3-5 minutes, but no more than 15 minutes.

• Disk Application:

  • Aseptically apply the chlortetracycline disk(s) to the surface of the inoculated agar plate.

  • Gently press each disk with sterile forceps to ensure complete contact with the agar.

• Incubation:

  • Invert the plates and incubate at 35°C ± 2°C in ambient air for 16-20 hours.

• Result Interpretation:

  • After incubation, measure the diameter of the zone of complete inhibition (including the disk diameter) in millimeters.

  • Compare the measured zone diameter to the interpretive criteria provided in the relevant standards document (e.g., CLSI VET01S) to determine if the isolate is Susceptible (S), Intermediate (I), or Resistant (R).

Figure 2. Kirby-Bauer Disk Diffusion Workflow.

Broth Microdilution Method (MIC Determination)

This method provides a quantitative result, the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antibiotic that inhibits visible growth of a bacterium.

Materials:

• Chlortetracycline powder of known potency

• Cation-Adjusted Mueller-Hinton Broth (CAMHB)

• 96-well microtiter plates

• Sterile diluents (e.g., water, DMSO, depending on antibiotic solubility)

• Bacterial isolates and QC strains

• Sterile saline or broth for inoculum preparation

• 0.5 McFarland turbidity standard

• Incubator at 35°C ± 2°C

• Plate reader or indirect lightbox for reading results

Protocol:

• Chlortetracycline Stock and Plate Preparation:

  • Prepare a stock solution of chlortetracycline at a high concentration.

  • Perform serial two-fold dilutions of the chlortetracycline in CAMHB directly in the wells of a 96-well microtiter plate to achieve the desired final concentration range (e.g., 0.06 to 64 µg/mL).

  • Include a growth control well (no antibiotic) and a sterility control well (no bacteria).

• Inoculum Preparation:

  • Prepare a bacterial suspension equivalent to a 0.5 McFarland standard as described for the disk diffusion method.

  • Dilute this suspension in CAMHB to achieve a final inoculum concentration in each well of approximately 5 x 10⁵ CFU/mL.

• Plate Inoculation:

  • Add the standardized inoculum to each well of the microtiter plate (except the sterility control well). The final volume in each well is typically 100 µL.

• Incubation:

  • Cover the plate and incubate at 35°C ± 2°C in ambient air for 16-20 hours.

• Result Interpretation:

  • After incubation, examine the wells for visible bacterial growth (turbidity or a pellet at the bottom).

  • The MIC is the lowest concentration of chlortetracycline at which there is no visible growth.

  • Compare the MIC value to the interpretive breakpoints from the appropriate standards document (e.g., CLSI VET01S) to classify the isolate as Susceptible (S), Intermediate (I), or Resistant (R).

Figure 3. Broth Microdilution (MIC) Workflow.

Conclusion

Accurate and standardized susceptibility testing for chlortetracycline is vital, particularly within the veterinary field, for guiding therapeutic decisions and monitoring resistance trends. While specific breakpoints for human isolates are generally not provided by major international committees, veterinary-specific guidelines from bodies such as the CLSI VAST subcommittee are the appropriate reference. Adherence to the detailed protocols for disk diffusion and broth microdilution, coupled with stringent quality control practices, will ensure the generation of reliable and clinically relevant data. Researchers and drug development professionals should always refer to the latest versions of the relevant CLSI or EUCAST documents for the most up-to-date information and interpretive criteria.

References

• 1. VET01S | Performance Standards for Antimicrobial Disk and Dilution Susceptibility Tests for Bacteria Isolated From Animals [clsi.org]
• 2. EUCAST: Updated QC-tables [eucast.org]
• 3. Antimicrobial Susceptibility Testing of Bacteria of Veterinary Origin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. uoguelph.ca [uoguelph.ca]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols: Preparation and Use of Aureomycin® (Chlortetracycline Hydrochloride) Stock Solutions for In Vitro Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aureomycin®, the brand name for chlortetracycline (B606653), was the first tetracycline (B611298) antibiotic discovered.[1] It is a broad-spectrum antibiotic effective against a wide range of Gram-positive and Gram-negative bacteria.[1][2] Its mechanism of action involves the inhibition of bacterial protein synthesis by binding to the 30S ribosomal subunit, and in some cases the 50S subunit, thereby blocking the attachment of aminoacyl-tRNA.[1][2][3] This document provides detailed protocols for the preparation of Aureomycin® (chlortetracycline hydrochloride) stock solutions and their application in common in vitro assays, such as Minimum Inhibitory Concentration (MIC) testing. Additionally, its fluorescent properties allow for its use in specialized assays, such as monitoring intracellular calcium levels.[1][4]

Data Presentation: Physicochemical Properties and Stock Solution Parameters

A clear understanding of the physicochemical properties of chlortetracycline hydrochloride is crucial for the preparation of accurate and effective stock solutions. The following table summarizes key quantitative data for solubility and recommended concentrations for in vitro assays.

Parameter	Value	Solvents/Media	Notes
Solubility
10 mg/mL (19.4 mM)	DMSO	Use fresh, moisture-free DMSO for best results.[2]
2 mg/mL (3.88 mM)	Water	[2]
Insoluble	Ethanol	[2]
~20 mg/mL	DMSO (for 4-epi-chlortetracycline HCl)	[5]
~2 mg/mL	Ethanol (for 4-epi-chlortetracycline HCl)	[5]
~12 mg/mL	Dimethyl formamide (B127407) (for 4-epi-chlortetracycline HCl)	[5]
Stock Solution Concentrations
1 - 10 mg/mL	DMSO or Water	Common range for preparing stock solutions for various assays.
10 mg/mL	Water or appropriate buffer	For MIC testing, a high concentration stock is prepared for serial dilutions.[6]
Working Solution Concentrations
0.098 - 0.3 mg/L	Bacterial culture medium	MIC values for various bacterial strains.[2]
20 - 500 µM	Cell-based assay buffer	For fluorescence-based calcium detection.[1]
10 µg/mL	LB Media	A common working concentration for tetracycline in bacterial cultures.[7]

Experimental Protocols

Protocol 1: Preparation of a 10 mg/mL Aureomycin® (Chlortetracycline Hydrochloride) Stock Solution

This protocol describes the preparation of a 10 mg/mL stock solution of chlortetracycline hydrochloride, a common starting concentration for further dilutions in various in vitro assays.

Materials:

• Chlortetracycline hydrochloride powder (ensure high purity, ≥85.0% by HPLC)

• Dimethyl sulfoxide (B87167) (DMSO), sterile, cell culture grade

• Sterile conical tubes (15 mL or 50 mL)

• Sterile serological pipettes

• Vortex mixer

• Analytical balance

• Weighing paper

• 0.22 µm syringe filter (optional, if starting with non-sterile powder and dissolving in a sterile solvent)

• Sterile microcentrifuge tubes for aliquoting

• Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

• Calculations: To prepare 10 mL of a 10 mg/mL stock solution, you will need 100 mg of chlortetracycline hydrochloride powder.

• Weighing: In a sterile environment (e.g., a laminar flow hood), accurately weigh 100 mg of chlortetracycline hydrochloride powder using an analytical balance and sterile weighing paper.

• Dissolution: Transfer the powder to a sterile 15 mL conical tube. Using a sterile serological pipette, add 10 mL of sterile DMSO to the tube.

• Mixing: Tightly cap the tube and vortex at a medium speed until the powder is completely dissolved. The solution should be clear and yellow.

• Sterilization (Optional): If the initial powder was not sterile, the stock solution can be filter-sterilized using a 0.22 µm syringe filter into a new sterile conical tube. Note that some loss of compound may occur due to binding to the filter membrane.

• Aliquoting and Storage: Dispense the stock solution into sterile, light-protected microcentrifuge tubes in volumes appropriate for your experiments (e.g., 100 µL or 500 µL). Store the aliquots at -20°C for long-term storage.[8][9] Chlortetracycline is light-sensitive, so it is crucial to protect the stock solutions from light by wrapping the tubes in aluminum foil or using amber-colored tubes.[3][10]

Protocol 2: Determination of Minimum Inhibitory Concentration (MIC) using Broth Microdilution

This protocol outlines the determination of the MIC of Aureomycin® against a bacterial strain using the broth microdilution method.

Materials:

• Aureomycin® stock solution (e.g., 10 mg/mL)

• Sterile 96-well microtiter plates

• Bacterial culture in the logarithmic growth phase

• Cation-adjusted Mueller-Hinton Broth (CAMHB) or other appropriate bacterial growth medium[6]

• Sterile diluent (e.g., CAMHB)

• Multichannel pipette

• Incubator (37°C)

• Plate reader or visual inspection mirror

Procedure:

• Preparation of Aureomycin® Dilutions: a. Prepare a working solution of Aureomycin® by diluting the 10 mg/mL stock solution in CAMHB to a starting concentration for your serial dilution (e.g., 64 µg/mL). b. In a 96-well plate, add 100 µL of CAMHB to wells 2 through 12 of a single row. c. Add 200 µL of the 64 µg/mL Aureomycin® working solution to well 1. d. Perform a 2-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing well, and then transferring 100 µL from well 2 to well 3, and so on, down to well 10. Discard the final 100 µL from well 10. This will create a concentration gradient of Aureomycin®. e. Well 11 will serve as a positive control (bacteria, no antibiotic), and well 12 will be the negative control (media only).

• Inoculum Preparation: a. From a fresh bacterial culture, prepare an inoculum suspension in CAMHB and adjust its turbidity to match a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).[11][12] b. Dilute this suspension to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.[6]

• Inoculation of the Microtiter Plate: a. Add 100 µL of the prepared bacterial inoculum to wells 1 through 11. Do not add bacteria to well 12 (negative control).

• Incubation: a. Cover the plate and incubate at 37°C for 16-20 hours.[12]

• Determination of MIC: a. After incubation, examine the plate for bacterial growth. The MIC is the lowest concentration of Aureomycin® that completely inhibits visible growth of the bacteria.[13] This can be determined by visual inspection or by using a plate reader to measure the optical density at 600 nm.

Visualizations

Caption: Experimental workflow for Aureomycin® stock solution preparation and use in a Minimum Inhibitory Concentration (MIC) assay.

Caption: Mechanism of action of Aureomycin® and its potential interaction with host cell signaling pathways.

References

• 1. Use of chlortetracycline fluorescence for the detection of Ca storing intracellular vesicles in normal human erythrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. selleckchem.com [selleckchem.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Chlorotetracycline fluorescence is a quantitative measure of the free internal Ca2+ concentration achieved by active transport. In situ calibration and application to bovine cardiac sarcolemmal vesicles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. Antimicrobial susceptibility testing to evaluate minimum inhibitory concentration values of clinically relevant antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mixing Antibiotic Stock Solutions for Synthetic Biology — NeoSynBio [neosynbio.com]
• 8. ProtocolsAntibioticStockSolutions < Lab < TWiki [barricklab.org]
• 9. Determination of tetracycline, oxytetracycline and chlortetracycline residues in seafood products of Saudi Arabia using high performance liquid chromatography–Photo diode array detection - PMC [pmc.ncbi.nlm.nih.gov]
• 10. static.igem.org [static.igem.org]
• 11. apec.org [apec.org]
• 12. gtfcc.org [gtfcc.org]
• 13. bionumbers.hms.harvard.edu [bionumbers.hms.harvard.edu]

Application Notes and Protocols: Aureomycin® (Chlortetracycline) in Veterinary Medicine for Respiratory Infections

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aureomycin®, the brand name for chlortetracycline (B606653) (CTC), is a broad-spectrum bacteriostatic antibiotic belonging to the tetracycline (B611298) class. It has been extensively used in veterinary medicine for the treatment and control of respiratory infections in various species, including cattle, swine, and poultry.[1] Chlortetracycline exerts its antimicrobial effect by inhibiting protein synthesis in susceptible bacteria.[2][3] This document provides detailed application notes and protocols for the use of Aureomycin® in the context of veterinary respiratory infections, with a focus on quantitative data, experimental methodologies, and relevant biological pathways.

Mechanism of Action

Chlortetracycline's primary mechanism of action is the inhibition of bacterial protein synthesis. It reversibly binds to the 30S ribosomal subunit of bacteria, which blocks the attachment of aminoacyl-tRNA to the mRNA-ribosome complex.[3][4] This prevents the addition of amino acids to the growing polypeptide chain, ultimately halting protein synthesis and inhibiting bacterial growth and replication.[2][3][5]

Beyond its direct antibacterial effects, tetracyclines, including chlortetracycline, have been shown to possess anti-inflammatory properties. Evidence suggests that tetracyclines can modulate host inflammatory responses, in part by inhibiting the NF-κB signaling pathway.[6] This pathway is a critical regulator of pro-inflammatory cytokine production. By suppressing the phosphorylation of IκBα, tetracyclines can prevent the nuclear translocation of the p65 subunit of NF-κB, thereby downregulating the expression of inflammatory mediators.

Caption: Mechanism of Aureomycin (Chlortetracycline).

Pharmacokinetics

The pharmacokinetic profile of chlortetracycline can vary depending on the animal species, age, diet, and route of administration. Generally, it is characterized by moderate oral absorption and wide distribution throughout the body.

Table 1: Pharmacokinetic Parameters of Chlortetracycline in Cattle

Parameter	Intravenous (11 mg/kg)	Oral (22 mg/kg)	Reference
Cmax	200.1 µg/mL	-	[7]
t½ (elimination half-life)	172.6 minutes	-	[7]
Vd (Volume of distribution)	292.6 mL/kg	-	[7]
CL (Clearance)	1.8 mL/min/kg	-	[7]
Tissue Distribution (Oral)	Kidney > Liver > Heart > Muscle > Spleen > Brain	-	[8]

Table 2: Pharmacokinetic Parameters of Chlortetracycline in Swine

Parameter	Intra-arterial (11 mg/kg)	Oral Drench (33 mg/kg)	In-feed (364 g/ton )	Reference
Bioavailability (F)	-	~18-19%	-	[7]
Vd (Volume of distribution)	0.967 L/kg (fasted)	1.39 L/kg (fed)	-	[7]
CL (Total body clearance)	0.165 L/kg/h (fasted)	0.307 L/kg/h (fed)	-	[7]
Lung Tissue Concentration	-	-	Average 80% higher than blood levels	[9]

Note: Data on chlortetracycline concentrations in bronchoalveolar lavage (BAL) fluid, which would provide a more direct measure of concentrations at the site of respiratory infection, are limited in the reviewed literature.

Pharmacodynamics and In Vitro Susceptibility

The efficacy of chlortetracycline is dependent on the susceptibility of the target pathogens. The following table summarizes the Minimum Inhibitory Concentration (MIC) values for chlortetracycline against common veterinary respiratory pathogens.

Table 3: Minimum Inhibitory Concentration (MIC) of Chlortetracycline against Key Veterinary Respiratory Pathogens

Pathogen	Host	MIC50 (µg/mL)	MIC90 (µg/mL)	Reference
Pasteurella multocida	Swine	0.25 - 0.5	-
Mannheimia haemolytica	Cattle	-	-
Mycoplasma bovis	Cattle	2.0 (1978-1990), 4.0 (1991-2009)	-
Actinobacillus pleuropneumoniae	Swine	-	-
Bordetella bronchiseptica	Swine	-	0.5	[5]

Note: MIC values can vary significantly based on geographic location and historical antibiotic usage, leading to the development of resistance.

Experimental Protocols

Protocol 1: Evaluation of Aureomycin® Efficacy in an Experimental Bovine Respiratory Disease (BRD) Model

This protocol outlines a general framework for a controlled study to evaluate the efficacy of chlortetracycline for the treatment of BRD in calves challenged with Mannheimia haemolytica.

• Animal Selection and Acclimatization:

  • Source healthy, weaned beef or dairy calves (e.g., 3-4 months of age) from a single source with no prior history of BRD or antibiotic treatment for respiratory disease.

  • Acclimatize calves for a minimum of 14 days. During this period, monitor for any signs of illness.

  • House calves in individual or small group pens to prevent horizontal transmission of other pathogens.

• Experimental Challenge:

  • On Day 0, challenge calves with a logarithmic-phase culture of a virulent strain of Mannheimia haemolytica (e.g., serotype A1).

  • The challenge can be administered via intratracheal or transtracheal injection. The inoculum volume and concentration should be standardized to induce clinical signs of BRD within 24-48 hours.

• Treatment Groups:

  • Randomly allocate calves to treatment groups (e.g., n=12 per group) once they exhibit clinical signs of BRD (e.g., a pre-defined clinical score and fever).

    • Group 1: Negative Control (no treatment or placebo).

    • Group 2: Aureomycin® in-feed at a specified dose (e.g., 22 mg/kg body weight/day) for a defined duration (e.g., 5-7 days).

    • Group 3: Positive Control (a currently approved and effective antibiotic for BRD).

• Clinical and Pathological Evaluation:

  • Conduct daily clinical examinations and record observations using a standardized BRD scoring system (see Table 4).

  • Record rectal temperatures daily.

  • At the end of the study period (e.g., Day 14), euthanize all calves and perform a detailed necropsy.

  • Score lung lesions based on the percentage of lung tissue affected by pneumonia.

• Microbiological and Laboratory Analysis:

  • Collect deep nasal swabs or bronchoalveolar lavage (BAL) fluid at specified time points for bacterial culture and quantification of M. haemolytica.

  • Collect lung tissue samples at necropsy for bacteriology and histopathology.

  • Collect blood samples for pharmacokinetic analysis and to measure inflammatory markers.

Table 4: Example of a Clinical Scoring System for Bovine Respiratory Disease (BRD)

Clinical Sign	Score 0	Score 1	Score 2	Score 3
Demeanor	Normal, alert	Mildly depressed	Moderately depressed, head down	Severely depressed, reluctant to move
Nasal Discharge	None/Serous	Unilateral, cloudy	Bilateral, cloudy/mucopurulent	Copious, purulent
Cough	None	Induced cough	Occasional spontaneous cough	Frequent spontaneous cough
Respiratory Rate	Normal	Mildly increased	Moderately increased, shallow	Severely increased, labored
Rectal Temperature	< 39.2°C	39.2-39.7°C	39.8-40.3°C	> 40.3°C

Protocol 2: Evaluation of Aureomycin® Efficacy in an Experimental Actinobacillus pleuropneumoniae (App) Challenge Model in Swine

This protocol provides a framework for evaluating chlortetracycline in a swine respiratory disease model.

• Animal Selection and Housing:

  • Use specific-pathogen-free (SPF) pigs of approximately 8 weeks of age.

  • House pigs individually or in small, isolated groups to prevent cross-contamination.

  • Allow for a 7-day acclimatization period.

• Experimental Challenge:

  • On Day 0, challenge pigs with a mid-logarithmic phase culture of a virulent A. pleuropneumoniae serotype (e.g., serotype 1, 5, or 7).

  • Administer the challenge via intranasal or aerosol exposure.

• Treatment Regimen:

  • At the onset of clinical signs (e.g., fever, dyspnea, anorexia), randomly assign pigs to treatment groups.

    • Group A: Untreated Control.

    • Group B: Aureomycin® in-feed at a specified concentration (e.g., 500 ppm) for a set duration (e.g., 14 days).

    • Group C: Positive Control antibiotic.

• Data Collection and Analysis:

  • Monitor and record clinical signs daily (respiratory rate, coughing, appetite, demeanor).

  • Evaluate and score lung lesions for both pneumonia and pleurisy using a standardized method (e.g., a point system for each lung lobe).

• Ancillary Diagnostics:

  • Collect serum samples for serological analysis to confirm exposure to App.

  • Collect lung tissue for bacterial culture and/or PCR to quantify the bacterial load.

Experimental Workflow and Signaling Pathways Visualization

Caption: Workflow for a BRD Clinical Trial.

Conclusion

Aureomycin® (chlortetracycline) remains a relevant therapeutic option for the management of respiratory infections in veterinary medicine. Its efficacy is predicated on the susceptibility of the causative pathogens. The protocols and data presented herein provide a framework for the systematic evaluation of chlortetracycline in a research and drug development context. Further studies are warranted to better characterize its concentration in the respiratory tract lining fluid and to further elucidate its immunomodulatory effects on host signaling pathways during respiratory disease.

References

• 1. researchgate.net [researchgate.net]
• 2. Tetracyclines downregulate the production of LPS-induced cytokines and chemokines in THP-1 cells via ERK, p38, and nuclear factor-κB signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Effects of In-Feed Chlortetracycline Prophylaxis in Beef Cattle on Antimicrobial Resistance Genes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Experimental Actinobacillus pleuropneumoniae challenge in swine: Comparison of computed tomographic and radiographic findings during disease - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Infection of polarized bovine respiratory epithelial cells by bovine viral diarrhea virus (BVDV) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Efficacy of difloxacin in calves experimentally infected with Mannheimia haemolytica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. fao.org [fao.org]

Protocol for the Use of Aureomycin® (Chlortetracycline) in Animal Feed for Disease Control

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Aureomycin®, the brand name for the antibiotic chlortetracycline (B606653) (CTC), is a broad-spectrum antimicrobial agent belonging to the tetracycline (B611298) class.[1] It is widely utilized in veterinary medicine, administered through animal feed, to control and treat a variety of bacterial diseases in livestock and poultry.[2][3] Chlortetracycline is effective against a range of Gram-positive and Gram-negative bacteria.[4] Its primary mechanism of action is the inhibition of bacterial protein synthesis, which it achieves by binding to the 30S ribosomal subunit and preventing the attachment of aminoacyl-tRNA to the mRNA-ribosome complex.[1][4][5] This action halts the elongation of the polypeptide chain, thereby inhibiting bacterial growth and replication.[4][5] This document provides detailed application notes and protocols for the use of Aureomycin in animal feed for disease control, intended for research, scientific, and drug development purposes.

Data Presentation

The following tables summarize the approved dosages of Aureomycin (chlortetracycline) for various animal species for disease control. It is crucial to adhere to these dosages and the specified duration of treatment and withdrawal periods to ensure animal health, food safety, and to mitigate the development of antimicrobial resistance.

Table 1: Aureomycin (Chlortetracycline) Dosage for Disease Control in Cattle

Target Animal	Indication	Dosage	Duration of Feeding	Withdrawal Period
Calves (up to 250 lb)	Treatment of bacterial enteritis caused by Escherichia coli and bacterial pneumonia caused by Pasteurella multocida.[6]	10 mg/lb of body weight per day.[6]	Not more than 5 days.[6]	A withdrawal period has not been established for this product in pre-ruminating calves. Do not use in calves to be processed for veal.[7][8]
Beef Cattle (under 700 lb)	Control of active infection of anaplasmosis caused by Anaplasma marginale.[8]	0.5 mg/lb of body weight per day.[6]	Feed continuously.	No withdrawal period is required when used according to labeling.[7]
Beef Cattle (over 700 lb)	Control of active infection of anaplasmosis caused by Anaplasma marginale.[6]	0.5 mg/lb of body weight per day.[6]	Feed continuously.	No withdrawal period is required when used according to labeling.[7]
Beef and Non-Lactating Dairy Cattle	As an aid in control of active infection of anaplasmosis caused by Anaplasma marginale when delivered in a free-choice feed.[6]	0.5-2.0 mg/lb of body weight per day.[6]	Feed continuously.	No withdrawal period is required when used according to labeling.[7]
Beef Cattle	Control of bacterial pneumonia associated with shipping fever complex caused by Pasteurella spp.[8]	350 mg/head/day.[9]	Feed for not more than 5 days.[10]	No withdrawal period is required when used according to labeling.[7]

Table 2: Aureomycin (Chlortetracycline) Dosage for Disease Control in Swine

Target Animal	Indication	Dosage	Duration of Feeding	Withdrawal Period
Swine	Treatment of bacterial enteritis caused by Escherichia coli and Salmonella choleraesuis and bacterial pneumonia caused by Pasteurella multocida.[11]	10 mg/lb of body weight per day (approximately 400 g/ton ).[11]	Not more than 14 days.[11]	No withdrawal period is required.[11]
Swine	Control of porcine proliferative enteropathies (ileitis) caused by Lawsonia intracellularis.[6]	10 mg/lb of body weight per day.[6]	Not more than 14 days.[6]	No withdrawal period is required.[11]
Swine	Reduction in the incidence of cervical lymphadenitis (jowl abscesses) caused by Group E Streptococci.[11]	50-100 g/ton .[11]	Feed continuously.	No withdrawal period is required.[11]
Breeding Swine	Control of leptospirosis (reducing the incidence of abortion and shedding of leptospirae) caused by Leptospira pomona.[6]	400 g/ton .[12]	Not more than 14 days.[6]	No withdrawal period is required.[11]

Table 3: Aureomycin (Chlortetracycline) Dosage for Disease Control in Poultry

Target Animal	Indication	Dosage	Duration of Feeding	Withdrawal Period
Chickens	Control of infectious synovitis caused by Mycoplasma synoviae.[2]	100-200 g/ton .[2]	7 to 14 days.[2]	No withdrawal period required.[13]
Chickens	Control of chronic respiratory disease (CRD) and air sac infection caused by Mycoplasma gallisepticum and Escherichia coli.[2]	200-400 g/ton .[2]	7 to 14 days.[2]	No withdrawal period required.[13]
Chickens	Reduction of mortality due to Escherichia coli infections.[2]	500 g/ton .[2]	5 days.[2]	A 24-hour withdrawal period is required for some products; however, a zero-day withdrawal is approved for others. Always consult the product label.[14]
Turkeys	Control of infectious synovitis caused by Mycoplasma synoviae.[2]	200 g/ton .[2]	7 to 14 days.[2]	Do not feed to turkeys producing eggs for human consumption.[8]
Turkeys	Control of hexamitiasis caused by Hexamita meleagridis.[2]	400 g/ton .[2]	7 to 14 days.[2]	Do not feed to turkeys producing eggs for human consumption.[8]
Turkeys	Control of complicating bacterial organisms associated with bluecomb (transmissible enteritis).[2]	25 mg/lb of body weight per day.[2]	7 to 14 days.[2]	Do not feed to turkeys producing eggs for human consumption.[8]
Ducks	Control and treatment of fowl cholera caused by Pasteurella multocida.[2]	200-400 g/ton to provide 8 to 28 mg/lb of body weight per day.[2]	Not more than 21 days.[2]	Do not feed to ducks producing eggs for human consumption.[8]

Table 4: Aureomycin (Chlortetracycline) Dosage for Disease Control in Other Species

Target Animal	Indication	Dosage	Duration of Feeding	Withdrawal Period
Sheep	Reduction in the incidence of (vibrionic) abortions caused by Campylobacter fetus.[8]	80 mg/head/day.[8]	Feed continuously during pregnancy.	No withdrawal period is required.
Psittacine Birds (parrots, macaws, cockatoos)	Treatment of psittacosis caused by Chlamydia psittaci.[15]	10 mg/g of feed.[2]	45 days.[15]	Not applicable.

Experimental Protocols

Protocol for Determination of Chlortetracycline in Animal Feed by High-Performance Liquid Chromatography (HPLC)

This protocol is based on established methods for the analysis of tetracyclines in medicated feed.[4][16]

Objective: To quantify the concentration of chlortetracycline in animal feed to ensure proper dosage.

Materials:

• High-Performance Liquid Chromatography (HPLC) system with a Diode Array Detector (DAD)

• C18 analytical column (e.g., Phenomenex Luna C18)

• Analytical balance

• Centrifuge

• Vortex mixer

• Syringe filters (0.45 µm)

• Chlortetracycline hydrochloride reference standard

• Methanol (B129727) (HPLC grade)

• Acetonitrile (B52724) (HPLC grade)

• Oxalic acid

• Deionized water

Procedure:

• Standard Solution Preparation:

  • Prepare a stock solution of chlortetracycline (e.g., 1000 µg/mL) in methanol.

  • Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to concentrations ranging from 0.1 to 10 µg/mL.

• Sample Extraction:

  • Grind a representative sample of the medicated feed to a fine powder.

  • Accurately weigh 5 g of the ground feed sample into a 50 mL centrifuge tube.

  • Add 20 mL of acidified methanol (e.g., methanol with 0.1% formic acid).

  • Vortex vigorously for 1 minute.

  • Centrifuge at 4000 rpm for 10 minutes.

  • Carefully collect the supernatant.

  • Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

• HPLC Analysis:

  • Mobile Phase: A gradient of 0.01 M oxalic acid in water (A) and acetonitrile (B).

  • Gradient Program: A typical gradient could be: 0-5 min, 10% B; 5-15 min, 10-50% B; 15-20 min, 50% B; 20-25 min, 10% B.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 20 µL.

  • Detection Wavelength: 360 nm.[4]

• Quantification:

  • Construct a calibration curve by plotting the peak area of the chlortetracycline standards against their known concentrations.

  • Determine the concentration of chlortetracycline in the feed sample by comparing its peak area to the calibration curve.

  • Calculate the final concentration in the feed in g/ton , accounting for the sample weight and extraction volume.

Protocol for Determination of Chlortetracycline Residues in Animal Tissues by HPLC

This protocol is based on the AOAC Official Method 995.09 for tetracyclines in edible animal tissues.[1]

Objective: To quantify chlortetracycline residues in animal tissues (muscle, liver, kidney) to ensure compliance with withdrawal periods.

Materials:

• HPLC system with UV or fluorescence detector

• C8 or C18 analytical column

• Homogenizer

• Centrifuge

• Solid-Phase Extraction (SPE) cartridges (C18)

• SPE vacuum manifold

• Chlortetracycline hydrochloride reference standard

• McIlvaine buffer-EDTA solution (pH 4.0)

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Oxalic acid

Procedure:

• Sample Preparation and Extraction:

  • Weigh 5 g of minced tissue into a 50 mL centrifuge tube.

  • Add 20 mL of McIlvaine buffer-EDTA solution.

  • Homogenize for 30 seconds.

  • Centrifuge at 10,000 x g for 10 minutes.

  • Collect the supernatant.

• Solid-Phase Extraction (SPE) Cleanup:

  • Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of deionized water.

  • Load the supernatant onto the SPE cartridge.

  • Wash the cartridge with 5 mL of deionized water.

  • Dry the cartridge under vacuum for 5 minutes.

  • Elute the chlortetracycline with 5 mL of methanol.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 1 mL of mobile phase.

• HPLC Analysis:

  • Mobile Phase: A mixture of 0.01 M oxalic acid, acetonitrile, and methanol in appropriate ratios (e.g., 70:15:15 v/v/v).

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 50 µL.

  • Detection: UV at 355 nm or fluorescence with excitation at 390 nm and emission at 512 nm.[17]

• Quantification:

  • Prepare matrix-matched standards by spiking blank tissue extracts with known concentrations of chlortetracycline.

  • Construct a calibration curve and determine the concentration in the sample as described in the feed analysis protocol.

Protocol for Determining Minimum Inhibitory Concentration (MIC) of Chlortetracycline

This protocol is based on the guidelines from the Clinical and Laboratory Standards Institute (CLSI) for antimicrobial susceptibility testing.[13][18]

Objective: To determine the minimum concentration of chlortetracycline that inhibits the visible growth of a specific bacterial pathogen.

Materials:

• Chlortetracycline hydrochloride reference standard

• Mueller-Hinton broth (MHB) or agar (B569324) (MHA)

• Sterile 96-well microtiter plates

• Bacterial isolate to be tested

• Incubator (35 ± 2°C)

• Spectrophotometer

• Sterile saline (0.85%)

Procedure (Broth Microdilution Method):

• Inoculum Preparation:

  • From a fresh culture plate, select 3-5 isolated colonies of the test bacterium.

  • Suspend the colonies in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • Dilute this suspension 1:150 in MHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL.

• Preparation of Chlortetracycline Dilutions:

  • Prepare a stock solution of chlortetracycline in an appropriate solvent (e.g., sterile water).

  • Perform serial two-fold dilutions of the chlortetracycline stock solution in MHB in the wells of a 96-well microtiter plate to achieve a range of concentrations (e.g., 64 µg/mL to 0.06 µg/mL).

• Inoculation and Incubation:

  • Add an equal volume of the standardized bacterial inoculum to each well containing the chlortetracycline dilutions.

  • Include a growth control well (inoculum in MHB without antibiotic) and a sterility control well (MHB only).

  • Incubate the plate at 35 ± 2°C for 16-20 hours in ambient air.

• Reading and Interpretation:

  • After incubation, visually inspect the wells for turbidity.

  • The MIC is the lowest concentration of chlortetracycline at which there is no visible growth of the bacteria.

Mandatory Visualization

Signaling Pathway of Chlortetracycline Action

Caption: Mechanism of action of Chlortetracycline.

Experimental Workflow for Chlortetracycline Residue Analysis in Animal Tissues

Caption: Workflow for tissue residue analysis.

Logical Relationship for MIC Determination

Caption: Workflow for MIC determination.

References

• 1. scribd.com [scribd.com]
• 2. mhlw.go.jp [mhlw.go.jp]
• 3. biorxiv.org [biorxiv.org]
• 4. tandfonline.com [tandfonline.com]
• 5. researchgate.net [researchgate.net]
• 6. A Complementary Mechanism of Bacterial mRNA Translation Inhibition by Tetracyclines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. mdpi.com [mdpi.com]
• 9. files.core.ac.uk [files.core.ac.uk]
• 10. Solid-Phase Extraction and Simultaneous Determination of Tetracycline Residues in Edible Cattle Tissues Using an HPLC-FL Method - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Biology 2e, Genetics, Genes and Proteins, Ribosomes and Protein Synthesis | OpenEd CUNY [opened.cuny.edu]
• 13. Antibacterial Susceptibility Test Interpretive Criteria | FDA [fda.gov]
• 14. Minimum inhibitory concentration of antibiotics [bio-protocol.org]
• 15. sciex.com [sciex.com]
• 16. tandfonline.com [tandfonline.com]
• 17. Assay of chlortetracycline in animal feeds by liquid chromatography with fluorescence detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. chainnetwork.org [chainnetwork.org]

Chlortetracycline: A Fluorescent Probe for Visualizing Membrane-Associated Calcium in Plant Cell Research

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Chlortetracycline (CTC) is a fluorescent antibiotic that has found a valuable niche in plant cell biology as a probe for membrane-associated calcium ions (Ca²⁺). Its ability to form a fluorescent complex with Ca²⁺ in hydrophobic environments makes it a useful tool for visualizing the localization and dynamics of calcium in cellular membranes. This is particularly relevant in studies of cellular processes regulated by calcium signaling, such as polar growth in root hairs and pollen tubes, where steep gradients of membrane-associated calcium are crucial for maintaining directional growth. While newer genetically encoded calcium indicators exist, CTC remains a useful and accessible tool for specific applications, particularly for probing membrane-associated calcium pools.

Principle of Action: Chlortetracycline is a lipophilic molecule that can readily cross cell membranes. In the hydrophobic environment of the inner leaflet of the plasma membrane or organellar membranes, CTC can bind to divalent cations like Ca²⁺ and Mg²⁺. The formation of the CTC-Ca²⁺ complex results in a significant enhancement of its fluorescence quantum yield, allowing for its visualization using fluorescence microscopy. The intensity of the CTC fluorescence is proportional to the concentration of the membrane-associated CTC-Ca²⁺ complex.

Quantitative Data

The following table summarizes the key quantitative properties of Chlortetracycline as a fluorescent Ca²⁺ indicator.

Property	Value	Notes
Excitation Wavelength (λex)	~405 nm	Optimal excitation is in the violet range of the spectrum.
Emission Wavelength (λem)	~520 - 530 nm	The emission peak is in the green region of the spectrum.
Dissociation Constant (Kd) for Ca²⁺	Varies (µM to mM range)	The Kd is highly dependent on the local environment, including pH and hydrophobicity. Precise in vivo calibration is challenging.
Molar Extinction Coefficient (ε)	~18,000 M⁻¹cm⁻¹ at 405 nm	For the CTC-Ca²⁺ complex.
Quantum Yield (Φ)	Low for free CTC, significantly enhanced upon Ca²⁺ binding in a hydrophobic environment.	The fluorescence enhancement is the basis of its use as a Ca²⁺ indicator.

Experimental Protocols

The following are generalized protocols for staining plant cells with Chlortetracycline. Researchers should optimize concentrations and incubation times for their specific plant material and experimental conditions.

Protocol 1: Staining of Arabidopsis thaliana Root Hairs

This protocol is adapted for the visualization of membrane-associated calcium gradients in the growing root hairs of Arabidopsis thaliana.

Materials:

• Arabidopsis thaliana seedlings (5-7 days old) grown vertically on agar (B569324) plates.

• Chlortetracycline hydrochloride (CTC) stock solution (10 mM in ethanol, store at -20°C in the dark).

• Staining Buffer: 5 mM MES, 0.1 mM KCl, 1 mM CaCl₂, pH 6.0.

• Mounting Medium: Staining buffer with 0.8% (w/v) low-melting-point agarose (B213101).

• Microscope slides and coverslips.

• Fluorescence microscope equipped with a filter set for violet excitation and green emission (e.g., DAPI/FITC filter set).

Procedure:

• Prepare Staining Solution: Dilute the 10 mM CTC stock solution in the staining buffer to a final concentration of 50-100 µM. Protect the solution from light.

• Seedling Incubation: Carefully transfer the Arabidopsis seedlings to a petri dish containing the CTC staining solution. Incubate for 15-30 minutes at room temperature in the dark.

• Washing: Gently wash the seedlings 2-3 times with fresh staining buffer to remove excess CTC.

• Mounting: Prepare a microscope slide with a thin layer of molten mounting medium (cooled to ~37°C). Carefully place a stained seedling onto the agarose pad and cover with a coverslip.

• Imaging: Immediately observe the root hairs under a fluorescence microscope. Use violet excitation light (around 405 nm) and collect the emission in the green channel (around 520-530 nm). A tip-focused fluorescence gradient should be visible in actively growing root hairs.

Protocol 2: Staining of Lily (Lilium longiflorum) Pollen Tubes

This protocol is designed for visualizing the characteristic tip-focused calcium gradient in growing pollen tubes.

Materials:

• Freshly collected lily pollen.

• Pollen Germination Medium (PGM): 10% (w/v) sucrose, 1.6 mM H₃BO₃, 1 mM KNO₃, 3 mM Ca(NO₃)₂, 0.8 mM MgSO₄, pH 7.0.

• Chlortetracycline hydrochloride (CTC) stock solution (10 mM in ethanol).

• Microscope slides with a well or a perfusion chamber.

Procedure:

• Pollen Germination: Hydrate the lily pollen in PGM for 10-15 minutes and then incubate at room temperature until pollen tubes have emerged and are actively growing (typically 1-2 hours).

• Prepare Staining Solution: Add CTC from the stock solution directly to the PGM to a final concentration of 20-50 µM.

• Staining: Gently replace the PGM surrounding the growing pollen tubes with the CTC-containing PGM.

• Incubation: Incubate for 10-20 minutes in the dark.

• Imaging: Observe the pollen tubes directly in the staining solution using a fluorescence microscope with appropriate filter sets (violet excitation, green emission). A bright fluorescence signal should be localized at the apex of the growing pollen tubes.

Visualizations

Experimental Workflow for CTC Staining of Plant Cells

Caption: Workflow for staining plant cells with Chlortetracycline.

Signaling Pathway in Tip-Growing Plant Cells

Caption: Role of Ca²⁺ gradient in tip growth signaling.

Limitations and Considerations

• Specificity: Chlortetracycline also fluoresces upon binding to Mg²⁺, although the quantum yield is generally lower than with Ca²⁺. Therefore, the observed fluorescence represents the combined signal from both ions.

• Qualitative vs. Quantitative: While CTC is excellent for visualizing the spatial distribution of membrane-associated calcium, obtaining precise quantitative measurements of Ca²⁺ concentration is challenging due to the probe's sensitivity to its local environment (pH, hydrophobicity).

• Toxicity: At higher concentrations or with prolonged exposure, CTC can be toxic to plant cells, potentially affecting the very processes being studied. It is crucial to use the lowest effective concentration and shortest incubation time.

• Phototoxicity: As with any fluorescence microscopy, prolonged exposure to excitation light can cause phototoxicity and photobleaching. Use neutral density filters and minimize exposure times.

• Cellular Localization: The fluorescence of CTC is primarily localized to membranes. It is not a probe for cytosolic free calcium.

Conclusion

Chlortetracycline remains a valuable tool for plant cell biologists interested in the role of membrane-associated calcium in various cellular processes. Its ease of use and ability to reveal dynamic changes in calcium localization make it a powerful probe for investigating signaling pathways, particularly in the context of polar cell growth. By understanding its principles of action and its limitations, researchers can effectively employ CTC to gain insights into the intricate world of plant cell signaling.

Application Notes: Detection of Aureomycin (Chlortetracycline) Residues in Milk and Dairy Products

Introduction

Aureomycin, the commercial name for Chlortetracycline (B606653) (CTC), is a broad-spectrum antibiotic belonging to the tetracycline (B611298) class. It is widely used in veterinary medicine to treat and prevent bacterial infections in dairy cattle. However, the presence of Aureomycin residues in milk and dairy products poses potential health risks to consumers, including allergic reactions and the development of antibiotic-resistant bacteria.[1] To ensure food safety and comply with regulatory standards, such as the Maximum Residue Limits (MRLs) set by organizations like the European Union, sensitive and reliable analytical methods for detecting these residues are essential.[2][3] This document provides detailed protocols for two common analytical techniques: High-Performance Liquid Chromatography (HPLC) as a confirmatory method and Enzyme-Linked Immunosorbent Assay (ELISA) as a rapid screening tool.

Method 1: High-Performance Liquid Chromatography (HPLC)

High-Performance Liquid Chromatography (HPLC) is a robust and widely used technique for the separation, identification, and quantification of antibiotic residues in food products.[4] It offers high selectivity and sensitivity, making it an ideal confirmatory method. The following protocol is based on established reverse-phase HPLC (RP-HPLC) methods for tetracycline analysis in milk.[1]

Experimental Protocol: HPLC-UV Detection

1. Apparatus and Reagents

• High-Performance Liquid Chromatograph with UV-VIS Detector

• C8 or C18 analytical column (e.g., 250 x 4.6 mm, 5 µm)[5]

• Solid-Phase Extraction (SPE) cartridges (e.g., C18 or Oasis HLB)[1][5][6]

• Centrifuge, vortex mixer, and water bath

• Analytical balance and pH meter

• HPLC grade solvents: Methanol (B129727), Acetonitrile[1]

• Reagents: Oxalic acid, Formic acid, EDTA, Acetic acid[1][5][7]

• Chlortetracycline analytical standard

• HPLC grade water

2. Sample Preparation (Solid-Phase Extraction)

Sample preparation is critical to remove interfering matrix components like proteins and fats.

• Protein Precipitation:

  • Measure 1.0 mL of the milk sample into a polypropylene (B1209903) centrifuge tube.[8]

  • Add 0.2 mL of 2% acetic acid.[8]

  • Heat the tube in a water bath at 65°C for 5 minutes.[8]

  • Centrifuge at 3200 rpm for 15 minutes to precipitate proteins.[8]

  • Collect the supernatant (the clear liquid phase).[8]

• Solid-Phase Extraction (SPE) Cleanup:

  • Conditioning: Condition a C18 SPE cartridge by passing 3 mL of methanol followed by 2 mL of deionized water.[6]

  • Loading: Load the protein-free supernatant onto the conditioned SPE cartridge.[6]

  • Washing: Wash the cartridge with 2.0 mL of 5% methanol in water to remove polar impurities.[6][8]

  • Elution: Elute the retained chlortetracycline with 3 mL of HPLC grade methanol.[6][8]

  • Drying & Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 1 mL of the mobile phase.[6][8]

3. Chromatographic Conditions

• Mobile Phase: A mixture of 0.01 M oxalic acid, acetonitrile, and methanol (e.g., 60:25:15, v/v/v).[5] The mobile phase should be filtered and degassed before use.[6]

• Flow Rate: 1.0 mL/min[1][9]

• Column Temperature: 35-40°C[7][9]

• Injection Volume: 20 µL[4][6]

• UV Detection Wavelength: 280 nm or 365 nm[1][5]

4. Calibration and Quantification

• Prepare a series of standard solutions of Chlortetracycline in the mobile phase (e.g., 10, 50, 100, 500 ng/mL).[6]

• Inject the standards into the HPLC system to generate a calibration curve by plotting peak area against concentration.

• Inject the prepared sample extract and determine the concentration of Chlortetracycline by comparing its peak area to the calibration curve.

Method 2: Enzyme-Linked Immunosorbent Assay (ELISA)

ELISA is a highly sensitive immunological method ideal for rapid screening of a large number of samples.[2] The indirect competitive ELISA (ic-ELISA) format is commonly used for detecting small molecules like antibiotics.

Experimental Protocol: Indirect Competitive ELISA (ic-ELISA)

1. Apparatus and Reagents

• ELISA plate reader (450 nm)

• 96-well microtiter plates

• Micropipettes

• Chlortetracycline-specific monoclonal antibody[10]

• Goat anti-mouse IgG-horseradish peroxidase (GAM-HRP) conjugate[10]

• TMB (3,3’,5,5’-Tetramethylbenzidine) substrate solution[10]

• Stop solution (e.g., 1 M Sulfuric Acid)[10]

• Wash buffer (PBS with 0.05% Tween-20)[10]

• Blocking buffer (e.g., 5% skim milk in PBS)[10]

• Commercially available ELISA kits can also be used.[11][12]

2. Sample Preparation

• Centrifuge milk samples at approximately 3000 x g for 10 minutes to separate the upper cream layer.[11][13]

• Carefully remove the skimmed milk below for analysis.[11]

• Dilute the skimmed milk sample with a sample dilution buffer provided in the kit or prepared in the lab (e.g., 1:10 dilution).[11] This step is crucial to minimize matrix effects.[10]

3. ELISA Procedure

• Coating: Coat the wells of a 96-well plate with a CTC-antigen conjugate overnight at 4°C.[10]

• Washing: Wash the plate three times with wash buffer.[10]

• Blocking: Add blocking buffer to each well and incubate for 1 hour at room temperature to prevent non-specific binding.[10]

• Washing: Repeat the washing step.

• Competitive Reaction: Add 50 µL of the prepared milk sample or CTC standard, followed by 50 µL of the CTC-specific monoclonal antibody to each well.[10] Incubate for 1 hour at room temperature.[10]

• Washing: Repeat the washing step.

• Secondary Antibody: Add 100 µL of GAM-HRP conjugate (diluted, e.g., 1:10,000) to each well and incubate for 1 hour.[10]

• Washing: Repeat the washing step.

• Substrate Addition: Add 100 µL of TMB substrate solution and incubate in the dark for 15 minutes.[10]

• Stopping Reaction: Stop the color development by adding 100 µL of stop solution.[10]

• Reading: Measure the absorbance at 450 nm using a microplate reader.[10]

4. Calculation of Results

The concentration of CTC in the sample is inversely proportional to the color signal. Calculate the percentage of inhibition and determine the concentration from a standard curve plotted as absorbance vs. log of the CTC concentration.

Data Presentation: Method Performance Comparison

The following table summarizes typical performance characteristics for HPLC and ELISA methods for the detection of Chlortetracycline in milk.

Parameter	HPLC Methods	ELISA Methods
Limit of Detection (LOD)	2.2 - 23.8 µg/kg[6][8]	0.1 - 1.5 µg/kg[10][12]
Limit of Quantification (LOQ)	6.6 - 1100 µg/kg[6][9]	Not always reported
Recovery Rate	71% - 110%[1][5][9]	95.2% - 105.6%[10]
Analysis Type	Quantitative, Confirmatory	Qualitative/Semi-Quantitative, Screening
Specificity	High	High (depends on antibody)[10]
Throughput	Lower	High

Visualized Workflows

General Workflow for Residue Analysis

This diagram illustrates the overall process from sample collection to the final analytical result for detecting Aureomycin residues.

Caption: Overall workflow for Aureomycin residue analysis in milk.

Detailed Solid-Phase Extraction (SPE) Protocol

This diagram details the key steps involved in the Solid-Phase Extraction (SPE) cleanup process for preparing milk samples for HPLC analysis.

References

• 1. ijcmas.com [ijcmas.com]
• 2. Detection of antibiotic residues of Tetracycline, Oxytetracycline, and Chlortetracycline in animals' raw milk in Hamedan province, Iran in ۲۰۲۲ using the Four-Plate Test, ELISA, and HPLC techniques [en.civilica.com]
• 3. Detection of antibiotic residues of Tetracycline, Oxytetracycline, and Chlortetracycline in animals' raw milk in Hamedan province, Iran in 2022 using the Four-Plate Test, ELISA, and HPLC techniques [archrazi.areeo.ac.ir]
• 4. QUALITATIVE AND QUANTITATIVE ANALYSIS OF AUREOMYCIN IN MILK AND DAIRY PRODUCTS - ProQuest [proquest.com]
• 5. Validation of a high-performance liquid chromatography method for the determination of oxytetracycline, tetracycline, chlortetracycline and doxycycline in bovine milk and muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Simultaneous Determination of Tetracyclines Residues in Bovine Milk Samples by Solid Phase Extraction and HPLC-FL Method - PMC [pmc.ncbi.nlm.nih.gov]
• 7. unitedchem.com [unitedchem.com]
• 8. Solid-Phase Extraction and Large-Volume Sample Stacking-Capillary Electrophoresis for Determination of Tetracycline Residues in Milk - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. tandfonline.com [tandfonline.com]
• 11. archrazi.areeo.ac.ir [archrazi.areeo.ac.ir]
• 12. veterinaryworld.org [veterinaryworld.org]
• 13. Colloidal Gold Immunochromatography and ELISA Traceability of Tetracycline Residues from Raw Milk to its Dairy Products - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Measuring Aureomycin (Chlortetracycline) Concentration in Biological Samples

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative determination of Aureomycin (chlortetracycline) in various biological matrices. The methods described herein are essential for pharmacokinetic studies, residue analysis, and ensuring food safety. The primary techniques covered include High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), Enzyme-Linked Immunosorbent Assay (ELISA), and Microbiological Assays.

High-Performance Liquid Chromatography (HPLC)

HPLC is a robust and widely used technique for the separation and quantification of chlortetracycline (B606653) from complex biological matrices. The method offers good sensitivity and reproducibility.

Data Presentation: HPLC Performance Characteristics

Parameter	Swine Plasma	Bovine Milk & Muscle	Seafood	Pig Faeces
Limit of Detection (LOD)	-	-	0.015 - 0.062 µg/g	~1.0 mg/kg
Limit of Quantitation (LOQ)	20 ng/mL	114.9 - 133.1 µg/kg (CCβ)	0.125 - 0.175 µg/g	3.5 mg/kg
Linearity Range	20 - 2000 ng/mL	-	0.125 - 12.5 µg/g	0 - 400 mg/kg
Recovery	95.1 - 102.1%	>81.1% (milk), >83.2% (muscle)	95 - 105%	>90%
Precision (%RSD)	< 9.1% (inter-batch)	-	< 2%	< 10% (between runs)
Reference	[1]	[2]	[3]	[4][5]

Experimental Protocol: HPLC for Chlortetracycline in Swine Tissues

This protocol is adapted from a method for detecting chlortetracycline residues in swine tissues.[6]

1. Sample Preparation (Solid-Phase Extraction) a. Homogenize 5 g of swine tissue (muscle, liver, or kidney). b. Add 20 mL of EDTA-McIlvaine buffer and mix thoroughly. c. Centrifuge the mixture and collect the supernatant. d. Condition a Sep-pak C18 solid-phase extraction (SPE) cartridge. e. Load the supernatant onto the SPE cartridge. f. Wash the cartridge to remove interfering substances. g. Elute the chlortetracycline with an appropriate solvent. h. Evaporate the eluate to dryness and reconstitute in the mobile phase.

2. HPLC Conditions a. HPLC System: Equipped with a UV-Vis Detector. b. Column: Reversed-Phase C18 column. c. Mobile Phase: A mixture of acetonitrile, methanol, and 0.01 M oxalic acid (pH 2.0) in a ratio of 1:1.5:2.5 (v/v/v).[6] d. Flow Rate: 0.6 mL/min (isocratic).[6] e. Detection Wavelength: 350 nm.[6] f. Injection Volume: 20 µL.

3. Quantification a. Prepare a standard curve using chlortetracycline hydrochloride of known concentrations. b. Inject the prepared sample extract into the HPLC system. c. Compare the peak area of the sample to the standard curve to determine the concentration of chlortetracycline.

Workflow Diagram: HPLC Analysis

References

• 1. micromasterlab.com [micromasterlab.com]
• 2. kenanaonline.com [kenanaonline.com]
• 3. deepdyve.com [deepdyve.com]
• 4. researchgate.net [researchgate.net]
• 5. Microbiological assay | PPTX [slideshare.net]
• 6. Implementation of the Bacillus cereus microbiological plate used for the screening of tetracyclines in raw milk samples with STAR protocol - the problem with false-negative results solved - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: The Use of Aureomycin in Rickettsial and Viral Infection Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the historical and scientific basis for the use of Aureomycin (chlortetracycline) in the study of rickettsial and viral infections. This document includes summaries of quantitative data from key studies, detailed experimental protocols, and visualizations of relevant biological pathways and workflows.

Introduction

Aureomycin, the first of the tetracycline (B611298) antibiotics, was discovered in the late 1940s and quickly became a cornerstone in the treatment of various bacterial infections. Its broad spectrum of activity was found to be particularly effective against obligate intracellular pathogens, including various species of Rickettsia and some large viruses (now understood to be Chlamydiae). These early studies laid the groundwork for our understanding of the treatment of diseases such as Rocky Mountain spotted fever, Q fever, typhus, and psittacosis. Beyond its direct antimicrobial effects, Aureomycin and other tetracyclines are now known to possess significant anti-inflammatory and immunomodulatory properties, which likely contribute to their therapeutic efficacy.

Data Presentation: Efficacy of Aureomycin in Rickettsial and Viral Infections

The following tables summarize the quantitative data from seminal studies on the use of Aureomycin in treating various infections.

Table 1: Clinical Efficacy of Aureomycin in Human Rickettsial Infections

Disease	Pathogen	Number of Patients	Dosage Regimen	Key Outcomes	Reference
Rocky Mountain Spotted Fever	Rickettsia rickettsii	Not Specified	Initial dose of 0.5 g, followed by 0.25 g every 6 hours	Patients became afebrile, with subjective and objective improvement between 18 and 36 hours after the first dose.	[[“]]
Q Fever	Coxiella burnetii	Not Specified	Not Specified	Aureomycin was found to be a specific therapeutic agent for rickettsioses.	[2]
Epidemic Typhus	Rickettsia prowazekii	Not Specified	Not Specified	Aureomycin demonstrated antirickettsial properties in experimental typhus.	[3]

Table 2: Efficacy of Aureomycin in Human Viral (Chlamydial) Infections

Disease	Pathogen	Number of Patients	Dosage Regimen	Key Outcomes	Reference
Lymphogranuloma Venereum	Chlamydia trachomatis (serovars L1, L2, L3)	25	Not Specified	Successful treatment reported in all 25 cases.	[4]
Psittacosis (Ornithosis)	Chlamydia psittaci	Not Specified	Medicated food containing 5000 p.p.m. chlortetracycline	Effective for elimination of the causal agent in psittacines and pigeons.	[5]
Influenza and other Acute Respiratory Infections	Influenza virus, other respiratory viruses	Not Specified	Not Specified	Studied for its effects, but efficacy against true viral influenza was not established.	[6]

Table 3: Efficacy of Aureomycin in Experimental Animal Models of Rickettsial Infections

Animal Model	Pathogen	Dosage Regimen	Key Outcomes	Reference
Guinea Pig	Rickettsia rickettsii (Spotted Fever)	Not Specified	Demonstrated preventive and curative efficacy.	[3]
Guinea Pig	Rickettsia prowazekii (Epidemic Typhus)	Not Specified	Demonstrated antirickettsial properties.	[3]
Guinea Pig	Coxiella burnetii (Q Fever)	Not Specified	Aureomycin was effective in experimental Q fever.	[7][8]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the literature, reconstructed from historical accounts and supplemented with modern laboratory practices.

Protocol 1: In Ovo Efficacy of Aureomycin against Chlamydia psittaci

This protocol is based on studies of the psittacosis-lymphogranuloma group of agents in chick embryos.

Objective: To determine the virustatic effect of Aureomycin on the growth of Chlamydia psittaci in an embryonated chicken egg model.

Materials:

• Fertile chicken eggs, 7-12 days old

• Chlamydia psittaci inoculum (e.g., 6BC strain)

• Aureomycin hydrochloride solution, sterile

• Egg candler

• Sterile drill or punch

• Tuberculin syringes with 27-gauge needles

• Paraffin (B1166041) or gelatin for sealing

• Incubator (36°C)

• Hanks' balanced salt solution (for tissue culture)

• Beef embryo extract (for tissue culture)

Procedure:

• Preparation of Embryonated Eggs:

  • Incubate fertile eggs at 37°C for 7-12 days.

  • Candle the eggs to locate the chorioallantoic membrane (CAM), allantoic cavity, amniotic sac, and yolk sac. Mark the desired inoculation site.[9]

  • Disinfect the shell surface with iodine or 70% ethanol.[9]

• Inoculation:

  • Prepare a suitable dilution of the C. psittaci inoculum.

  • Using a sterile drill, make a small hole in the eggshell over the selected inoculation site (e.g., allantoic sac or yolk sac).[10]

  • Inject the viral inoculum (typically 0.1-0.2 mL) into the chosen compartment using a tuberculin syringe.[10]

• Treatment:

  • Prepare a sterile solution of Aureomycin hydrochloride.

  • At a specified time post-infection (e.g., immediately after or at various time points up to 24 hours), inject the Aureomycin solution into the same compartment as the inoculum.

• Incubation and Observation:

  • Seal the hole in the eggshell with melted paraffin or gelatin.[9]

  • Incubate the eggs at 36°C for the desired period, candling daily to monitor for embryo viability.[9]

• Assessment of Efficacy:

  • At the end of the incubation period, harvest the relevant tissues (e.g., CAM, allantoic fluid).

  • Assess the extent of viral replication. Historically, this was done by observing lesions (pocks) on the CAM or by sub-inoculation into other eggs or animals to determine the viral titer.[11]

  • Modern methods would involve quantitative PCR (qPCR) to determine the chlamydial load.

Protocol 2: In Vivo Efficacy of Aureomycin in a Guinea Pig Model of Rickettsial Infection

This protocol is a composite based on early studies of spotted fever and typhus in guinea pigs.

Objective: To evaluate the therapeutic efficacy of Aureomycin in guinea pigs experimentally infected with Rickettsia species.

Materials:

• Healthy, adult guinea pigs

• Rickettsia rickettsii or Rickettsia prowazekii inoculum

• Aureomycin hydrochloride for injection

• Sterile saline and syringes with 25-gauge needles

• Animal housing with appropriate biosafety containment

• Rectal thermometer

Procedure:

• Animal Acclimation and Baseline Measurements:

  • Acclimate guinea pigs to the laboratory environment for at least one week.

  • Record baseline rectal temperatures and body weights for several days prior to infection.

• Infection:

  • Prepare a standardized inoculum of the Rickettsia species.

  • Infect the guinea pigs via intraperitoneal injection of the rickettsial suspension.[7]

• Monitoring of Infection:

  • Monitor the animals daily for clinical signs of illness, including fever (rectal temperature ≥ 39.5°C), weight loss, and lethargy.[12]

• Treatment:

  • Once fever is established, begin treatment with Aureomycin.

  • Administer Aureomycin via a suitable route (e.g., intraperitoneal or subcutaneous injection) at a predetermined dosage and frequency.

• Data Collection and Analysis:

  • Continue daily monitoring of rectal temperature and body weight throughout the treatment period.

  • Record the duration of fever and mortality rates in treated versus control (infected but untreated) groups.

Signaling Pathways and Experimental Workflows

Mechanism of Action of Tetracyclines

Tetracyclines, including Aureomycin, exert their primary antimicrobial effect by inhibiting protein synthesis in bacteria. They bind to the 30S ribosomal subunit, preventing the attachment of aminoacyl-tRNA to the ribosomal acceptor (A) site.[13] This action is generally bacteriostatic.

Beyond this direct antibacterial effect, tetracyclines have significant anti-inflammatory and immunomodulatory properties. These effects are thought to be mediated, in part, through the inhibition of the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway.[14][15]

Caption: Inhibition of the NF-κB signaling pathway by Aureomycin.

Experimental Workflow for In Vitro and In Vivo Studies

The following diagram illustrates a general workflow for studying the efficacy of Aureomycin against rickettsial and viral pathogens.

Caption: General experimental workflow for Aureomycin efficacy studies.

Conclusion

Aureomycin played a pivotal role in the early research and treatment of rickettsial and certain viral (chlamydial) infections. While newer tetracyclines and other antibiotics are now more commonly used, the foundational studies with Aureomycin provided critical insights into the management of these diseases. The protocols and data presented here serve as a valuable resource for understanding the historical context and for the continued development of therapeutics for intracellular pathogens. The anti-inflammatory properties of tetracyclines, such as the inhibition of the NF-κB pathway, represent an ongoing area of research with potential applications beyond their antimicrobial effects.

References

• 1. consensus.app [consensus.app]
• 2. Treatment of Q fever in man with aureomycin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Aureomycin, a new antibiotic with antirickettsial properties; its effect on experimental spotted fever and epidemic typhus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Aureomycin; a new antibiotic with virucidal properties; a preliminary report on successful treatment in 25 cases of lymphogranuloma venereum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Chlortetracycline impregnated food-pellets for the prophylaxis and therapy of psittacosis/ornithosis in psittacines and pigeons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Aureomycin in the treatment of influenza and certain other acute respiratory infections with or without pneumonia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Experimental Coxiella burnetii infection of guinea pigs and mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Culture of C. burnetii from the dental pulp of experimentally infected guinea pigs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 10. ndvsu.org [ndvsu.org]
• 11. praxilabs.com [praxilabs.com]
• 12. Coxiella burnetii Isolates Cause Genogroup-Specific Virulence in Mouse and Guinea Pig Models of Acute Q Fever - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Tetracyclines: The Old, the New and the Improved – A Short Review – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 14. researchgate.net [researchgate.net]
• 15. Tetracyclines downregulate the production of LPS-induced cytokines and chemokines in THP-1 cells via ERK, p38, and nuclear factor-κB signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

How to reduce photobleaching of chlortetracycline fluorescence

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals reduce the photobleaching of chlortetracycline (B606653) (CTC) fluorescence during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is photobleaching and why does it affect my chlortetracycline (CTC) fluorescence signal?

A1: Photobleaching is the irreversible photochemical destruction of a fluorophore, in this case, CTC, upon exposure to excitation light. This process leads to a gradual fading of the fluorescent signal, which can compromise image quality and the accuracy of quantitative measurements. The mechanism involves the transition of the fluorophore to an excited triplet state, where it can react with molecular oxygen to generate reactive oxygen species (ROS). These ROS can then chemically modify and destroy the CTC molecule, rendering it non-fluorescent.

Q2: What are the main factors that influence the rate of CTC photobleaching?

A2: Several factors can accelerate the photobleaching of CTC:

• Excitation Light Intensity: Higher intensity light increases the rate at which CTC molecules are excited, leading to faster photobleaching.

• Exposure Duration: Prolonged exposure to the excitation light increases the cumulative damage to the CTC molecules.

• Oxygen Concentration: The presence of molecular oxygen is a key factor in photobleaching, as it leads to the formation of damaging reactive oxygen species.

• pH of the Medium: The photodegradation of CTC is known to be pH-dependent.

• Presence of Certain Ions: Some metal ions can influence the rate of CTC photodegradation.

Q3: What are antifade reagents and how do they work?

A3: Antifade reagents are chemical compounds added to the mounting medium of fluorescence microscopy samples to reduce photobleaching. Most antifade reagents are antioxidants or free radical scavengers that suppress the formation of reactive oxygen species, thereby protecting the fluorophore from photochemical damage. Common antifade agents include p-Phenylenediamine (PPD), n-Propyl gallate (NPG), 1,4-Diazabicyclo-octane (DABCO), and Trolox.

Q4: Are there specific antifade reagents that are recommended for CTC?

A4: While comprehensive studies directly comparing the efficacy of various antifade reagents for CTC are limited, some protocols for CTC staining, particularly in sperm analysis, have successfully used DABCO.[1] Given that the mechanism of photobleaching is broadly similar for many fluorophores, other common antifade reagents are also likely to be effective. The choice of reagent may depend on the specific experimental conditions and sample type (fixed vs. live cells).

Q5: Can I prepare my own antifade mounting medium?

A5: Yes, it is possible to prepare your own antifade mounting medium. A common recipe involves n-propyl gallate in a glycerol-based solution.[2] However, commercial antifade reagents offer the convenience of a ready-to-use, quality-controlled solution.

Troubleshooting Guides

This section provides solutions to common problems encountered during CTC fluorescence imaging.

Problem 1: Rapid Fading of CTC Fluorescence Signal

• Possible Cause: High excitation light intensity or prolonged exposure.

• Troubleshooting Steps:

  • Reduce Light Exposure:

    • Decrease the intensity of the excitation light to the lowest level that provides an adequate signal-to-noise ratio.

    • Minimize the duration of exposure by using the shortest possible acquisition time.

    • When locating the region of interest, use a lower light intensity or transmitted light to minimize photobleaching before image acquisition.

  • Use an Antifade Reagent:

    • Mount the sample in a mounting medium containing an antifade reagent like DABCO, n-propyl gallate, or a commercial formulation.[1][2]

  • Optimize Imaging Settings:

    • Increase the gain or sensitivity of the detector to compensate for a lower excitation intensity.

    • For confocal microscopy, use a larger pinhole to increase signal detection, although this may slightly reduce resolution.

Problem 2: High Background Fluorescence

• Possible Cause: Autofluorescence from the sample or mounting medium, or non-specific binding of CTC.

• Troubleshooting Steps:

  • Include Proper Controls:

    • Image an unstained control sample to assess the level of autofluorescence.

  • Optimize Staining Protocol:

    • Ensure that the CTC concentration and incubation time are optimized to maximize specific staining and minimize background.

    • Wash the sample adequately after staining to remove unbound CTC.

  • Spectral Unmixing:

    • If your imaging software has spectral unmixing capabilities, you can create a spectral profile of the autofluorescence from the control sample and subtract it from your experimental images.

  • Choose Appropriate Filters:

    • Use high-quality bandpass filters that are well-matched to the excitation and emission spectra of CTC to minimize the detection of autofluorescence.

Problem 3: Inconsistent Staining or Signal Intensity

• Possible Cause: Issues with the CTC staining solution or sample preparation.

• Troubleshooting Steps:

  • Freshly Prepare CTC Solution:

    • Chlortetracycline solutions can degrade over time. It is recommended to prepare the staining solution fresh before each experiment.[1][3]

  • Ensure Proper pH:

    • The pH of the CTC staining and mounting media can affect fluorescence. Ensure that the pH is maintained at the optimal level for your experiment (e.g., pH 7.8 for some sperm capacitation assays).[1][3]

  • Consistent Sample Handling:

    • Ensure all samples are treated consistently throughout the staining and mounting process to minimize variability.

Quantitative Data Summary

Currently, there is a lack of published, direct quantitative comparisons of the photostability of chlortetracycline with a range of different antifade reagents. The following table provides a general overview of commonly used antifade reagents and their known properties, which can serve as a starting point for optimization. Researchers are encouraged to empirically determine the most effective antifade reagent for their specific application.

Antifade Reagent	Common Concentration	Properties and Considerations
1,4-Diazabicyclo-octane (DABCO)	1-2.5% (w/v)	Less effective than PPD but also less toxic. Has been used in CTC staining protocols.[1][4]
n-Propyl gallate (NPG)	0.1-2% (w/v)	Non-toxic and can be used with live cells, but can be difficult to dissolve. May have anti-apoptotic properties.[2][4]
p-Phenylenediamine (PPD)	0.1-1% (w/v)	Very effective but can be toxic and may reduce the initial fluorescence intensity. The solution can darken upon oxidation.
Trolox	1-2 mM	A vitamin E analog that is cell-permeable and has been shown to reduce blinking and photobleaching for some fluorophores.[5]

Experimental Protocols

Protocol 1: Chlortetracycline (CTC) Staining for Sperm Capacitation Status with Antifade

This protocol is adapted from methodologies used for assessing sperm capacitation and includes the use of an antifade reagent.[1]

Materials:

• Sperm sample

• Wash solution (e.g., WS-PVA: 140 mM NaCl, 20 mM HEPES, 0.1% polyvinyl alcohol)

• CTC staining solution (750 µM CTC, 5 mM DL-cysteine, 130 mM NaCl, 20 mM Tris-HCl, pH 7.8; prepare fresh)[1][3]

• Paraformaldehyde solution (12.5% w/v in 0.5 M Tris-HCl, pH 7.4)

• Antifade solution (e.g., 1,4-diazabicyclo[2.2.2]octane (DABCO) dissolved in glycerol:PBS [9:1])[1]

• Microscope slides and coverslips

• Nail varnish

Procedure:

• Prepare the sperm sample according to your experimental needs (e.g., washing and incubation for capacitation).

• Resuspend the sperm pellet in 45 µL of wash solution.

• Add 45 µL of the freshly prepared CTC staining solution and mix thoroughly.

• Add 8 µL of the paraformaldehyde solution to fix the spermatozoa.

• Place 5 µL of the fixed sperm suspension onto a microscope slide and mix with an equal amount of the antifade solution.

• Place a coverslip over the mixture and gently press to remove excess fluid.

• Seal the edges of the coverslip with nail varnish.

• Store the slides in the dark at 4°C and analyze within 24 hours.

• Image using an epifluorescence microscope with appropriate filters for CTC (e.g., excitation 330-380 nm, emission >420 nm).[1]

Protocol 2: Preparation of a Homemade n-Propyl Gallate (NPG) Antifade Mounting Medium

This protocol provides a method for preparing a common antifade solution.[2][6]

Materials:

• 10X Phosphate-Buffered Saline (PBS) stock solution

• n-Propyl gallate (Sigma P3130 or equivalent)

• Dimethyl formamide (B127407) or dimethyl sulfoxide

• Glycerol (ACS grade, 99-100% purity)

Procedure:

• Prepare a 20% (w/v) stock solution of n-propyl gallate in dimethyl formamide or dimethyl sulfoxide. Note that n-propyl gallate does not dissolve well in aqueous solutions.

• In a separate container, thoroughly mix 1 part of 10X PBS with 9 parts of glycerol.

• Slowly add 0.1 part of the 20% n-propyl gallate stock solution to the PBS/glycerol mixture dropwise while stirring rapidly.

• Store the final antifade mounting medium in airtight containers, protected from light, at -20°C.

Visualizations

Caption: Mechanism of chlortetracycline photobleaching and the role of antifade reagents.

Caption: Troubleshooting workflow for reducing CTC photobleaching.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. bidc.ucsf.edu [bidc.ucsf.edu]
• 5. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 6. Anti-Fade Mounting Medium - Jackson ImmunoResearch [jacksonimmuno.com]

Troubleshooting low signal-to-noise ratio in Aureomycin imaging

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome challenges associated with low signal-to-noise ratios in Aureomycin (chlortetracycline) imaging experiments.

Troubleshooting Guides

Issue: Weak or No Aureomycin Fluorescence Signal

A faint or absent fluorescent signal can arise from several factors throughout the experimental workflow. This guide provides a systematic approach to identifying and resolving the root cause of a low signal.

Troubleshooting Workflow

Caption: Troubleshooting workflow for low signal-to-noise in Aureomycin imaging.

Potential Cause	Recommended Solution
Sample Integrity
Low intracellular calcium	Aureomycin fluorescence is often dependent on the presence of membrane-associated calcium.[1] Ensure experimental conditions are conducive to maintaining physiological calcium levels. Use positive controls where high calcium is expected.
Poor cell health or cell loss	Verify cell viability before and after staining. Ensure fixation and permeabilization steps (if used) are not overly harsh. Optimize cell seeding density to avoid cell detachment.
Staining Protocol
Suboptimal Aureomycin concentration	Titrate Aureomycin concentration to find the optimal balance between signal and background. Concentrations can range from 20 µM to 500 µM depending on the application.[1]
Inadequate incubation time	Ensure sufficient incubation time for Aureomycin to penetrate the cells and bind to its target. A stable equilibrium was reached after 15 minutes in one study.[1]
Incorrect buffer composition	The fluorescence of tetracyclines can be pH-dependent. Ensure the pH of your staining and imaging buffers is optimized and consistent.
Imaging Parameters
Incorrect filter sets	Use appropriate filters for Aureomycin's spectral properties. Excitation is typically in the UV to blue range (~340-400 nm), with emission in the blue to green range (~420-540 nm).[2]
Low excitation light intensity	Increase the intensity of the excitation lamp or laser. Be cautious, as this can increase phototoxicity and photobleaching.
Insufficient exposure time or detector gain	Increase the camera exposure time or detector gain to enhance signal detection. Note that this can also amplify background noise.
Photobleaching	Minimize exposure of the sample to excitation light. Use an anti-fade mounting medium. Acquire images efficiently and avoid prolonged focusing on a single area.
Background and Autofluorescence
High sample autofluorescence	Perfuse tissues with PBS prior to fixation to remove red blood cells, a source of autofluorescence.[3] Consider using fixatives that cause less autofluorescence, such as chilled methanol (B129727) instead of aldehydes.[4]
Non-specific staining	Ensure adequate washing steps after staining to remove unbound Aureomycin. Use a blocking solution if non-specific binding to cellular components is suspected.

Frequently Asked Questions (FAQs)

Q1: What are the optimal excitation and emission wavelengths for Aureomycin?

Aureomycin (Chlortetracycline, CTC) is typically excited by UV or blue light. While the exact wavelengths can vary based on the local environment (e.g., binding to calcium or membranes), a common range is:

• Excitation: ~340-400 nm

• Emission: ~420-540 nm

One study reported using a photoexcitation wavelength of 340 nm and measuring emission at 420 nm and 500 nm.[2][5] It is crucial to match your microscope's filter sets to these ranges for optimal signal capture.

Q2: My Aureomycin signal is bright initially but fades quickly during imaging. What's happening?

This is likely due to photobleaching, where the fluorophore is damaged by the excitation light. To mitigate this:

• Reduce Excitation Intensity: Use the lowest possible light intensity that still provides a detectable signal.

• Minimize Exposure Time: Use the shortest possible camera exposure time.

• Use Anti-Fade Reagents: Mount your samples in a commercially available anti-fade mounting medium.

• Limit Light Exposure: Keep the shutter closed when not actively acquiring images.

Q3: How can I reduce background fluorescence in my Aureomycin imaging experiments?

High background can be caused by several factors:

• Autofluorescence: Biological samples often have endogenous molecules (e.g., NADH, collagen) that fluoresce. To reduce this, you can:

  • Use fluorophores that emit in the far-red spectrum where autofluorescence is lower.[3][4]

  • Employ chemical treatments, such as sodium borohydride, to quench aldehyde-induced autofluorescence.[3][4]

  • Perform a pre-fixation perfusion with PBS to clear red blood cells, which are a source of heme-related autofluorescence.[3]

• Excess Stain: Ensure thorough washing after the staining step to remove any unbound Aureomycin from the coverslip and sample.

• Media Components: Some components in cell culture media can be fluorescent. Image cells in a phenol (B47542) red-free medium or a balanced salt solution if possible.

Q4: Can the concentration of Aureomycin affect the signal-to-noise ratio?

Yes, the concentration is critical.

• Too Low: An insufficient concentration will result in a weak signal that is difficult to distinguish from background noise.

• Too High: An excessively high concentration can lead to high background from non-specific binding and potential self-quenching, where the fluorophores interact and reduce the overall fluorescence emission. It is recommended to perform a titration to determine the optimal concentration for your specific cell type and experimental conditions.[1]

Q5: Does the fixation method impact Aureomycin staining?

The choice of fixative can significantly impact fluorescence imaging. Aldehyde-based fixatives like formaldehyde (B43269) and glutaraldehyde (B144438) can increase sample autofluorescence.[4] If fixation is necessary, consider:

• Using the lowest effective concentration of the aldehyde fixative for the shortest possible time.

• Testing alternative fixatives like ice-cold methanol or ethanol, which may induce less autofluorescence.

• Including a quenching step (e.g., with sodium borohydride) after aldehyde fixation to reduce autofluorescence.[3][4]

Experimental Protocols & Data

General Aureomycin Staining Protocol for Cultured Cells

This protocol is a general guideline and should be optimized for your specific cell type and experimental goals.

Workflow for Aureomycin Staining of Adherent Cells

Caption: A generalized workflow for staining adherent cells with Aureomycin.

Methodology:

• Cell Preparation: Culture cells on glass coverslips to an appropriate confluency.

• Washing: Gently wash the cells two to three times with Phosphate-Buffered Saline (PBS) to remove culture medium.

• Fixation (Optional): If required, fix the cells (e.g., with 4% paraformaldehyde in PBS for 15 minutes at room temperature). If fixation is not needed, proceed directly to staining.

• Washing after Fixation: If cells were fixed, wash them again two to three times with PBS.

• Staining: Prepare the Aureomycin (Chlortetracycline) staining solution at the desired concentration (e.g., 100 µM in a suitable buffer).[1] Incubate the cells with the staining solution for 15-30 minutes at room temperature, protected from light.

• Final Washes: Gently wash the cells two to three times with PBS to remove excess unbound stain.

• Mounting: Mount the coverslip onto a microscope slide using an anti-fade mounting medium. Seal the edges of the coverslip with nail polish or a suitable sealant.

• Imaging: Proceed with imaging on a fluorescence microscope using the appropriate filter sets for Aureomycin.

Quantitative Data Summary

Table 1: Aureomycin Spectral Properties

Parameter	Wavelength (nm)	Reference
Excitation Maximum	~340 - 400	[2]
Emission Maximum	~420 - 540	[2][5]

Table 2: Key Protocol Parameters for Aureomycin Staining

Parameter	Recommended Range/Value	Notes	Reference
Concentration	20 - 500 µM	Optimal concentration is cell-type dependent and requires titration.	[1]
Incubation Time	15 - 30 minutes	A stable intracellular accumulation was observed after 15 minutes in erythrocytes.	[1]
Incubation Temperature	Room Temperature (22-25°C)	Lowering temperature to 0°C did not significantly affect dot formation in one study.	[1]
Staining Buffer	pH-stable buffer (e.g., PBS)	Aureomycin fluorescence can be sensitive to pH.

References

• 1. Use of chlortetracycline fluorescence for the detection of Ca storing intracellular vesicles in normal human erythrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A two-wavelength fluorescence recovery method for the simultaneous determination of aureomycin and oxytetracycline by using gold nanocrystals modified with serine and 11-mercaptoundecanoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. southernbiotech.com [southernbiotech.com]
• 4. How to reduce autofluorescence | Proteintech Group [ptglab.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Aureomycin Concentration in Cell Culture

This technical support center provides guidance for researchers, scientists, and drug development professionals on optimizing the concentration of Aureomycin (chlortetracycline) to minimize cytotoxicity in cell culture experiments.

Frequently Asked Questions (FAQs)

Q1: What is Aureomycin and what are its primary applications in cell culture?

Aureomycin, the brand name for chlortetracycline, is a broad-spectrum antibiotic belonging to the tetracycline (B611298) class. In a research context, it is primarily used to prevent or treat bacterial contamination in cell cultures. It functions by inhibiting protein synthesis in bacteria by binding to the 30S ribosomal subunit, which prevents the attachment of aminoacyl-tRNA to the ribosomal acceptor (A) site.[1]

Q2: What are the mechanisms behind Aureomycin-induced cytotoxicity in mammalian cells?

While Aureomycin selectively targets bacterial ribosomes, at higher concentrations it can exhibit cytotoxic effects in mammalian cells through several mechanisms:

• Mitochondrial Impairment: Tetracyclines can disrupt mitochondrial function. This includes inhibiting mitochondrial protein synthesis and inducing oxidative stress through the generation of Reactive Oxygen Species (ROS).

• Induction of Apoptosis: Aureomycin and its analogues can trigger programmed cell death (apoptosis). This is often mediated through the intrinsic (mitochondrial) pathway, involving the release of cytochrome c, activation of caspases (like caspase-3 and -9), and regulation by the Bcl-2 family of proteins.[2][3] Some tetracyclines have been shown to induce apoptosis in specific cell types like monocytes, macrophages, and osteoclasts.[4][5]

Q3: How do I determine the optimal, non-toxic concentration of Aureomycin for my specific cell line?

The optimal concentration of Aureomycin that effectively controls bacterial contamination while minimizing cytotoxicity is highly cell-line dependent. It is crucial to perform a dose-response experiment to determine the ideal concentration for your specific cells. A general workflow for this is provided in the "Experimental Protocols" section below. We recommend starting with a broad concentration range and narrowing it down based on the results of cytotoxicity assays.

Q4: What are the common signs of Aureomycin-induced cytotoxicity in cell culture?

Common indicators of cytotoxicity include:

• Reduced cell viability and proliferation.

• Changes in cell morphology, such as rounding, shrinking, and detachment from the culture surface.

• Increased number of floating cells in the culture medium.

• Induction of apoptosis, which can be confirmed using specific assays.

Q5: Can the solvent used to dissolve Aureomycin be toxic to my cells?

Yes, the solvent used to prepare your Aureomycin stock solution can also be cytotoxic. Aureomycin is often dissolved in solvents like ethanol (B145695) or DMSO. High concentrations of these solvents can be toxic to cells. It is recommended to keep the final solvent concentration in the culture medium below 0.5%, and ideally below 0.1%. Always include a vehicle control (culture medium with the same concentration of the solvent used for Aureomycin) in your experiments to assess the effect of the solvent alone.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
High levels of cell death after Aureomycin treatment.	Aureomycin concentration is too high for your specific cell line.	Perform a dose-response experiment to determine the optimal, non-toxic concentration. Refer to the "Experimental Protocol for Determining Optimal Aureomycin Concentration" below.
Cell line is particularly sensitive to tetracycline-class antibiotics.	Consider using a lower concentration of Aureomycin in combination with another antibiotic that has a different mechanism of action.
Solvent toxicity.	Ensure the final concentration of the solvent (e.g., DMSO, ethanol) in the culture medium is below 0.5% (ideally <0.1%). Include a vehicle control in your experiments.
Bacterial contamination persists despite using Aureomycin.	The contaminating bacteria are resistant to Aureomycin.	Identify the contaminating bacteria and perform antibiotic susceptibility testing to select an effective antibiotic.
Inadequate aseptic technique.	Review and reinforce sterile cell culture techniques.
Aureomycin concentration is too low.	Gradually increase the Aureomycin concentration while monitoring for cytotoxicity.
Inconsistent or unexpected experimental results.	Off-target effects of Aureomycin.	Be aware that tetracyclines can have effects on mammalian cells beyond cytotoxicity, such as altering gene expression and metabolism.[6] Design experiments with appropriate controls to account for these potential effects.
Mycoplasma contamination.	Standard antibiotics like Aureomycin are not effective against Mycoplasma. Test your cell lines for Mycoplasma contamination and use specific anti-mycoplasma reagents if necessary.

Data Presentation: Cytotoxicity of Tetracycline Analogues

Tetracycline Analogue	Cell Line	Assay	IC50 Value	Reference
Doxycycline	HT29 (Colon Cancer)	MTT	~20 µg/mL	[2]
COL-3	HT29 (Colon Cancer)	MTT	~10 µg/mL	[2]
Doxycycline	HL-60 (Leukemia)	Resazurin	9.2 µg/mL	[7]
Minocycline	HL-60 (Leukemia)	Resazurin	9.9 µg/mL	[7]
COL-3	HL-60 (Leukemia)	Resazurin	1.3 µg/mL	[7]
Doxycycline	U937 (Histiocytic Lymphoma)	MTT	Potent dose-dependent cytotoxicity
Doxycycline	RAW264 (Macrophage)	MTT	Potent dose-dependent cytotoxicity

Experimental Protocols

Experimental Protocol for Determining Optimal Aureomycin Concentration

This protocol outlines a general method for determining the optimal concentration of Aureomycin that minimizes cytotoxicity while effectively preventing bacterial contamination.

1. Materials:

• Your cell line of interest
• Complete cell culture medium
• Aureomycin (Chlortetracycline hydrochloride)
• Sterile DMSO or ethanol for stock solution preparation
• 96-well cell culture plates
• Reagents for a cytotoxicity assay (e.g., MTT, XTT, or a live/dead cell staining kit)
• Microplate reader

2. Procedure:

• Cell Seeding:

  • Culture your cells to ~80% confluency.

  • Trypsinize and count the cells.

  • Seed the cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium.

  • Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Aureomycin Treatment:

  • Prepare a high-concentration stock solution of Aureomycin in a suitable sterile solvent (e.g., 10 mg/mL in DMSO).

  • Perform serial dilutions of the Aureomycin stock solution in complete culture medium to achieve a range of final concentrations (e.g., 0.1, 1, 5, 10, 25, 50, 100 µg/mL).

  • Include a "no drug" control (cells in medium only) and a "vehicle" control (cells in medium with the highest concentration of the solvent used).

  • Carefully remove the medium from the wells and replace it with 100 µL of the medium containing the different concentrations of Aureomycin.

• Incubation:

  • Incubate the plate for a period relevant to your typical experiments (e.g., 24, 48, or 72 hours).

• Cytotoxicity Assessment (MTT Assay Example):

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate the plate for 2-4 hours at 37°C.

  • Carefully remove the medium from each well.

  • Add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

  • Gently shake the plate for 5-10 minutes.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the "no drug" control.

  • Plot the percentage of cell viability against the logarithm of the Aureomycin concentration.

  • Use non-linear regression analysis (sigmoidal dose-response curve) to determine the IC50 value (the concentration that inhibits cell growth by 50%).

3. Interpretation:

The optimal concentration of Aureomycin for your experiments should be well below the determined IC50 value and should be the lowest concentration that effectively prevents bacterial contamination.

Visualizations

Caption: Experimental workflow for determining the optimal Aureomycin concentration.

Caption: Simplified signaling pathway of Aureomycin-induced apoptosis.

References

• 1. mdpi.com [mdpi.com]
• 2. Chemically modified tetracyclines induce apoptosis in cultured mast cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cytotoxic Effects of Tetracycline Analogues (Doxycycline, Minocycline and COL-3) in Acute Myeloid Leukemia HL-60 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Tetracycline derivatives induce apoptosis selectively in cultured monocytes and macrophages but not in mesenchymal cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Doxycycline Alters Metabolism and Proliferation of Human Cell Lines | PLOS One [journals.plos.org]
• 7. A database of IC50 values and principal component analysis of results from six basal cytotoxicity assays, for use in the modelling of the in vivo and in vitro data of the EU ACuteTox project - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Aureomycin Instability in Aqueous Solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the challenges of Aureomycin (chlortetracycline, CTC) instability in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: My Aureomycin solution appears to be losing potency over a short period. What are the primary causes of this instability?

A1: Aureomycin is susceptible to degradation in aqueous solutions due to several factors. The primary causes include:

• pH: Aureomycin is generally more stable in acidic conditions (pH 3-4) and degrades more rapidly at pH values above 5.[1][2]

• Temperature: Higher temperatures accelerate the degradation of Aureomycin.[1][2][3][4]

• Light: Exposure to light, particularly UV light, can cause significant degradation through photolysis.[1][2]

• Metal Ions: The presence of divalent cations such as calcium (Ca²⁺) and magnesium (Mg²⁺) can chelate with Aureomycin and affect its stability.[1][2]

• Hydrolysis and Epimerization: In aqueous solutions, Aureomycin can undergo hydrolysis and epimerization, leading to the formation of less active or inactive degradation products.[1]

Q2: What are the common degradation products of Aureomycin in aqueous solutions?

A2: The main degradation products of Aureomycin in aqueous solutions include iso-chlortetracycline (iso-CTC), 4-epi-chlortetracycline (4-epi-CTC), anhydro-chlortetracycline (anhydro-CTC), and 4-epi-anhydro-chlortetracycline (4-epi-anhydro-CTC).[1][5] In some cases, further oxidation can lead to the formation of keto-CTC, N-demethyl-CTC, and N-didemethyl-CTC.[5]

Q3: How can I prepare a more stable aqueous solution of Aureomycin for my experiments?

A3: To enhance the stability of your Aureomycin solution, consider the following strategies:

• pH Adjustment: Prepare your solution in a slightly acidic buffer (pH 3-4) for improved stability.[1][2]

• Temperature Control: Prepare and store your solutions at low temperatures (e.g., 2-8°C) and avoid exposure to high temperatures.[5]

• Light Protection: Always protect your Aureomycin solutions from light by using amber-colored vials or by wrapping the container in aluminum foil.[1][6]

• Use of High-Purity Water: Utilize Milli-Q or similar high-purity water to minimize the presence of metal ions that can catalyze degradation.[1][2]

• Fresh Preparation: Prepare solutions fresh before each experiment whenever possible.

• Formulation Strategies: For longer-term stability, consider creating solid dispersions with polymers like PVPK30 or HP-β-cyclodextrin, which have been shown to enhance stability.[6][7][8] Another approach is using co-solvents such as a mixture of dimethyl sulfoxide (B87167) and N-methyl pyrrolidone.[9]

Troubleshooting Guides

Issue 1: Rapid loss of Aureomycin activity in cell culture media.

Potential Cause	Troubleshooting Step
Physiological pH of Media (typically ~7.4)	Aureomycin is less stable at neutral to alkaline pH. Prepare a concentrated stock solution in a sterile, slightly acidic buffer (e.g., pH 4.5) and dilute it into the cell culture medium immediately before use.
Presence of Divalent Cations (Ca²⁺, Mg²⁺) in Media	These ions are essential for cell growth but can affect Aureomycin stability. While removing them is not feasible, preparing fresh solutions and minimizing the time the antibiotic is in the media before the assay can help.
Incubation Temperature (37°C)	Higher temperatures accelerate degradation. If the experimental design allows, consider running control experiments at lower temperatures to assess the impact of thermal degradation. For standard incubations, minimize the exposure time as much as possible.

Issue 2: Precipitation observed in concentrated aqueous stock solutions.

Potential Cause	Troubleshooting Step
Low Solubility of Aureomycin Hydrochloride	The solubility of Aureomycin HCl in water is limited. Prepare stock solutions at concentrations known to be soluble and avoid oversaturation.
pH-Dependent Solubility	The solubility of Aureomycin can be influenced by pH. Ensure the pH of your solvent is appropriate for maintaining solubility.
Formation of Insoluble Degradation Products	Over time, degradation can lead to the formation of less soluble products. Prepare fresh stock solutions and store them properly (refrigerated, protected from light) for a limited duration.

Data Presentation

Table 1: Influence of pH and Temperature on the Half-Life of Chlortetracycline (B606653) (CTC)

pH	Temperature (°C)	Half-Life (days)	Reference
5	7	23	[3]
7	7	26	[3]
9	7	43	[3]
5	30	10	[3]
7	20	107	[3]

Table 2: Stability of Chlortetracycline (CTC) in Different Water Types at 35°C

Water Type	Recovery after 25 hours (%)	Reference
Reagent Water	Stable	[4]
Soft Water	Decreased	[4]
Hard Water	Diminished (30-60% degradation)	[4]

Experimental Protocols

Protocol 1: Preparation of a Stabilized Aureomycin Stock Solution

• Materials: Aureomycin hydrochloride powder, sterile Milli-Q water, sterile 0.1 M citrate (B86180) buffer (pH 4.5), sterile amber-colored microcentrifuge tubes.

• Procedure:

  • Weigh the desired amount of Aureomycin hydrochloride powder in a sterile environment.

  • Dissolve the powder in a minimal amount of sterile 0.1 M citrate buffer (pH 4.5).

  • Once fully dissolved, add sterile Milli-Q water to reach the final desired concentration.

  • Vortex briefly to ensure homogeneity.

  • Filter-sterilize the solution using a 0.22 µm syringe filter into a sterile, amber-colored storage vial.

  • Store the stock solution at 2-8°C and protect it from light.

  • For best results, prepare fresh stock solutions weekly.

Protocol 2: High-Performance Liquid Chromatography (HPLC) Method for Assessing Aureomycin Stability

This is a generalized protocol based on methods described in the literature.[5][10]

• Instrumentation: HPLC system with a UV detector, C8 or C18 reverse-phase column.

• Mobile Phase: A gradient elution is often used. A common mobile phase consists of a mixture of an aqueous buffer (e.g., tetrabutylammonium (B224687) hydrogen sulfate) and an organic solvent (e.g., acetonitrile). The exact composition and gradient program will need to be optimized for your specific column and instrument.

• Sample Preparation:

  • Dilute a small aliquot of your Aureomycin solution with the mobile phase to a concentration within the linear range of the detector.

  • If analyzing samples from a complex matrix (e.g., cell culture media), a solid-phase extraction (SPE) step may be necessary to clean up the sample.

• Analysis:

  • Inject the prepared sample into the HPLC system.

  • Monitor the elution of Aureomycin and its degradation products at a specific wavelength (e.g., 280 nm).[5]

  • Quantify the peak areas to determine the concentration of remaining Aureomycin and the formation of degradation products over time.

Visualizations

Caption: Major degradation pathways of Aureomycin in aqueous solutions.

Caption: Experimental workflow for assessing Aureomycin stability.

Caption: Troubleshooting decision tree for Aureomycin instability.

References

• 1. researchgate.net [researchgate.net]
• 2. Chemical stability of chlortetracycline and chlortetracycline degradation products and epimers in soil interstitial water [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. avmajournals.avma.org [avmajournals.avma.org]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Polymers Enhance Chlortetracycline Hydrochloride Solubility - PMC [pmc.ncbi.nlm.nih.gov]
• 9. CN117695225A - Aureomycin spray and preparation method thereof - Google Patents [patents.google.com]
• 10. Evaluation of the stability of chlortetracycline in granular premixes by monitoring its conversion into degradation products - PubMed [pubmed.ncbi.nlm.nih.gov]

How to account for the limitations of chlortetracycline as a calcium probe

This technical support center provides researchers, scientists, and drug development professionals with guidance on the effective use of chlortetracycline (B606653) (CTC) as a calcium probe, with a focus on understanding and mitigating its limitations.

Frequently Asked Questions (FAQs)

Q1: What is the primary application of chlortetracycline (CTC) as a fluorescent probe?

Chlortetracycline is utilized to monitor calcium dynamics within biological systems. It is particularly useful as a qualitative indicator for the release of calcium from intracellular stores.[1] Its fluorescence increases upon forming a complex with divalent cations, such as calcium and magnesium, in a hydrophobic environment.[2] This property allows for the visualization of calcium associated with membranes.[2][3]

Q2: What are the major limitations of using CTC as a calcium probe?

While CTC can be a useful tool, it has several significant limitations:

• Lack of Specificity: CTC's fluorescence is not exclusive to calcium. It also binds to magnesium, and its fluorescence is enhanced by detergents and nucleotides like ATP and ADP.[2] This makes it challenging to attribute a change in fluorescence solely to calcium concentration.

• pH Sensitivity: The fluorescence of the CTC-calcium complex is dependent on pH.[2][4] Changes in intracellular pH can therefore confound calcium measurements.

• Photodegradation: CTC is susceptible to photodegradation, a process that is accelerated in the presence of Ca2+ and at higher pH levels.[5] The photolytic products can be toxic to cells.[5]

• Influence on Mitochondrial Function: CTC can interfere with mitochondrial calcium transport, potentially causing an efflux of accumulated calcium from the mitochondria.[6]

• Low Sensitivity and Accuracy: Compared to modern calcium indicators, CTC generally exhibits lower sensitivity and accuracy.[7] While it can be used for quantitative measurements, this requires careful in situ calibration.[8][9]

Q3: Can CTC be used for quantitative calcium measurements?

Yes, but with significant caveats. While often used as a qualitative indicator, CTC fluorescence can be a quantitative measure of the free internal calcium concentration if a rigorous in situ calibration is performed.[8][9] This involves pre-equilibrating the vesicles or cells with known calcium concentrations to create a standard curve.[8][9] However, due to the numerous interferences, obtaining accurate quantitative data can be challenging.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
High background fluorescence	- Contamination of buffers with divalent cations. - Non-specific binding of CTC to cellular components. - Interference from ATP, ADP, or detergents in the experimental medium.[2]	- Use high-purity, cation-free reagents and buffers. - Optimize CTC concentration to the lowest effective level. - Wash cells thoroughly after staining. - If possible, exclude interfering substances from the assay medium.
Signal is weak or absent	- Insufficient CTC concentration. - Low intracellular calcium levels. - Suboptimal pH of the medium.[2][4] - Photobleaching of the CTC probe.	- Increase CTC concentration incrementally. - Use a positive control (e.g., ionophore like A23187 to increase intracellular Ca2+). - Ensure the experimental buffer is within the optimal pH range for CTC fluorescence. - Minimize exposure of the sample to excitation light. Use neutral density filters if necessary.
Fluorescence signal is unstable and drifts over time	- Photodegradation of CTC.[5] - Leakage of CTC from the cell. - Changes in intracellular pH.[4]	- Acquire data over shorter time intervals. - Use an anti-fade reagent if compatible with the experimental setup. - Ensure the cells are healthy and membrane integrity is maintained. - Buffer the intracellular pH if significant fluctuations are expected.
Observed cellular toxicity	- High concentrations of CTC. - Formation of toxic photoproducts upon illumination.[5]	- Perform a dose-response curve to determine the optimal, non-toxic concentration of CTC. - Limit the duration and intensity of light exposure.
Difficulty distinguishing between Ca2+ and Mg2+ signals	- Inherent lack of specificity of CTC.[2]	- If the experimental system allows, deplete intracellular magnesium to assess the calcium-specific component of the signal. - Consider using a more specific calcium probe if distinguishing between these two cations is critical.

Experimental Protocols

Protocol: Qualitative Assessment of Intracellular Calcium Stores using CTC Fluorescence Microscopy

This protocol provides a general framework for observing changes in membrane-associated calcium.

Materials:

• Chlortetracycline (CTC) stock solution (e.g., 10 mM in 70% ethanol)

• Balanced salt solution (BSS) appropriate for the cell type (e.g., Hanks' Balanced Salt Solution)

• Cells of interest cultured on glass-bottom dishes or coverslips

• Fluorescence microscope with appropriate filters for CTC (Excitation ~405 nm, Emission ~530 nm)

• Calcium ionophore (e.g., A23187 or ionomycin) as a positive control

• Calcium chelator (e.g., EGTA) as a negative control

Procedure:

• Cell Preparation: Grow cells to the desired confluency on a suitable imaging substrate.

• Loading with CTC:

  • Prepare a working solution of CTC in BSS. The final concentration typically ranges from 20 to 100 µM. The optimal concentration should be determined empirically for each cell type to maximize signal while minimizing toxicity.

  • Remove the culture medium and wash the cells once with BSS.

  • Incubate the cells with the CTC working solution at 37°C for 15-30 minutes. The uptake of CTC is time-dependent, reaching equilibrium after about 15 minutes.[10]

• Washing:

  • Remove the CTC loading solution and wash the cells twice with BSS to remove extracellular probe.

• Imaging:

  • Mount the coverslip or dish on the fluorescence microscope.

  • Acquire baseline fluorescence images using the appropriate filter set.

  • To observe the release of calcium from intracellular stores, stimulate the cells with an appropriate agonist.

• Controls:

  • Positive Control: After baseline imaging, add a calcium ionophore to induce a maximal increase in intracellular calcium and observe the change in CTC fluorescence.

  • Negative Control: To confirm the calcium dependence of the signal, treat cells with a calcium chelator like EGTA prior to or after stimulation. This should lead to a decrease in fluorescence.[10]

Quantitative Data Summary

Parameter	Value	Notes
Excitation Wavelength (approx.)	405 nm	In a hydrophobic environment with Ca2+
Emission Wavelength (approx.)	530 nm	In a hydrophobic environment with Ca2+[11]
Binding Specificity	Divalent Cations	Binds to both Ca2+ and Mg2+.[2] Also interacts with other cellular components.
pH Sensitivity	Fluorescence is pH-dependent	The fluorescence of the CTC-Ca2+ complex decreases with a decrease in pH.[4]

Visualizations

Caption: Troubleshooting workflow for common issues encountered during CTC calcium measurements.

References

• 1. Release of calcium from intracellular stores in rat basophilic leukemia cells monitored with the fluorescent probe chlortetracycline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The limitations of chlorotetracycline as a fluorescent probe of divalent cations associated with membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Chlortetracycline as a probe of membrane-associated calcium and magnesium: interaction with red cell membranes, phospholipids, and proteins monitored by fluorescence and circular dichroism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researcher.manipal.edu [researcher.manipal.edu]
• 5. Photolysis of chlortetracycline in aqueous solution: kinetics, toxicity and products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdanderson.elsevierpure.com [mdanderson.elsevierpure.com]
• 7. Calcium imaging: a technique to monitor calcium dynamics in biological systems - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Chlorotetracycline fluorescence is a quantitative measure of the free internal Ca2+ concentration achieved by active transport. In situ calibration and application to bovine cardiac sarcolemmal vesicles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Use of chlortetracycline fluorescence for the detection of Ca storing intracellular vesicles in normal human erythrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Chlorotetracycline induces calcium mediated shape changes in human erythrocytes. Is Ca asymmetrically distributed in the red cell membrane? - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Aureomycin (Chlortetracycline) Stability in Pelleted Feed

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the stability of Aureomycin (chlortetracycline, CTC) during the animal feed pelleting process.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments, focusing on identifying the cause of Aureomycin degradation and providing actionable solutions.

Q1: We're observing significantly lower than expected Aureomycin potency in our feed pellets after production. What are the primary causes?

A1: Significant loss of Aureomycin (chlortetracycline, CTC) potency post-pelleting is a common issue primarily driven by the manufacturing process itself. The key factors that contribute to degradation are:

• High Temperature: The pelleting process involves conditioning with steam and forcing the feed mash through a die, which generates additional frictional heat. Temperatures can reach up to 90°C (195°F), which accelerates the chemical degradation of CTC.[1][2]

• Moisture: The introduction of steam during the conditioning phase, while necessary for pellet quality, creates a high-humidity environment. Wet heat is more detrimental to the stability of many feed additives, including CTC, than dry heat.[1][3]

• Friction and Pressure: The immense pressure and friction as the mash passes through the pellet die holes further increase the temperature and physical stress on the antibiotic.[1][4]

• Premix Formulation: The physical form of the CTC premix plays a critical role. Fine, meal-type premixes have a large surface area, making the active ingredient more susceptible to heat and moisture. Granular premixes offer better protection.[1]

Q2: Our CTC recovery is inconsistent from batch to batch. How can we improve process control?

A2: Inconsistent recovery suggests variability in your pelleting process. To improve consistency:

• Monitor and Log Temperatures: Continuously monitor and log the temperature in the conditioner and at the die exit. The temperature at the die exit can be significantly higher than the conditioning temperature due to friction.[4] Aim for the lowest possible temperature that still achieves the desired pellet quality and pathogen control.

• Control Conditioning Time: Standardize the residence time in the conditioner. Longer exposure to heat and steam can increase degradation.

• Evaluate Premix Type: If you are using a meal or powder premix, consider switching to a granular formulation. The larger particles in granular premixes have less surface area exposed to the harsh conditions of pelleting, significantly improving stability.[1] In one study, a granular Aureomycin premix lost only 6% of its potency during pelleting, compared to a 21% loss for a meal-type oxytetracycline (B609801) premix under similar conditions.[1]

• Check Die Specifications: The die's length-to-diameter (L:D) ratio affects friction. A higher L:D ratio increases friction and heat. Using the appropriate die for your formulation is crucial.[5]

Q3: Could other ingredients in our feed formulation be interacting with and degrading the Aureomycin?

A3: Yes, certain feed ingredients can negatively interact with Aureomycin (CTC).

• Divalent Cations: Tetracyclines, including CTC, are known to form stable chelate complexes with divalent cations like calcium (Ca²⁺) and magnesium (Mg²⁺).[6][7][8] These minerals are common in animal feed. This chelation can reduce the bioavailability of CTC. While this is more of a concern for absorption in the animal, high concentrations of these minerals could potentially influence stability during processing.

• pH Modifiers: CTC is most stable in acidic environments. Alkaline conditions can lead to the formation of iso-chlortetracycline, a degradation product.[9] If your formulation includes alkaline ingredients, it may contribute to CTC degradation.

• Other Medications: While some drug combinations are approved and stable, not all are. For example, the FDA has approved the combination use of chlortetracycline (B606653) (Pennchlor) and the coccidiostat monensin (B1676710) (Rumensin) in beef cattle.[10][11][12] However, unapproved combinations, such as CTC with a Rumensin/Tylan mixture, are prohibited and may lead to stability issues or other adverse interactions. Always consult regulatory guidelines for approved combinations.

Frequently Asked Questions (FAQs)

Q1: What is Aureomycin and how does it work?

A1: Aureomycin is the brand name for chlortetracycline (CTC), a broad-spectrum antibiotic from the tetracycline (B611298) class.[13] It is a bacteriostatic agent, meaning it inhibits the growth and replication of bacteria. Its primary mechanism of action is the inhibition of protein synthesis. CTC binds specifically to the 30S ribosomal subunit in bacteria, which blocks the attachment of aminoacyl-tRNA to the ribosome's A-site.[13][14] This action prevents the addition of new amino acids to the growing peptide chain, effectively halting the production of essential proteins required for bacterial survival.[13][14]

Q2: What are the main degradation products of chlortetracycline?

A2: The primary degradation products of chlortetracycline (CTC) formed under various conditions (such as acid, heat, or changes in pH) are its isomers and epimers. The most common are 4-epi-chlortetracycline, which is formed by isomerization at the C4 position, and iso-chlortetracycline, which forms under alkaline conditions.[9][15] Other degradation pathways can involve dehydration and dechlorination.[16] These degradation products have little to no antibiotic activity.[17]

Q3: What is the most stable form of Aureomycin for use in pelleted feeds?

A3: A granular premix is significantly more stable than a meal (powder) form.[1] The granulation process creates larger, more uniform particles. This reduces the surface area-to-volume ratio, providing a physical barrier that protects the active chlortetracycline from the intense heat, moisture, and pressure of the pelleting process.[1]

Q4: Is there a standard analytical method to verify the concentration of Aureomycin in my final feed product?

A4: Yes, the standard method for quantifying chlortetracycline in animal feed is High-Performance Liquid Chromatography (HPLC).[1] Various detection methods can be used, including UV, fluorescence, and tandem mass spectrometry (LC-MS/MS), which offers high sensitivity and specificity.[1][17] A detailed protocol for an HPLC-fluorescence method is provided in the "Experimental Protocols" section below.

Q5: What are the best practices for storing medicated feed containing Aureomycin?

A5: Proper storage is crucial to maintain potency. Medicated feed should be stored in a cool, dry place away from direct sunlight. High heat and humidity during storage can continue to degrade chlortetracycline over time. Poor storage conditions can also promote the formation of the inactive epimer, 4-epi-chlortetracycline.[17]

Data Presentation

Table 1: Stability of Tetracyclines During Feed Pelleting Process

This table summarizes the impact of premix formulation on the stability of tetracyclines during the pelleting process.

Antibiotic Premix	Active Ingredient	Premix Type	Pelleting Temp. (°F)	Average Potency Loss (%)	Source
AUREOMYCIN® 90	Chlortetracycline	Granular	~195	6%	[1]
Terramycin® 100	Oxytetracycline	Meal (Powder)	~195	21%	[1]
Unprotected OTC Premix	Oxytetracycline	Powder	Not Specified	~50%	[18]

Experimental Protocols

Protocol: Quantification of Chlortetracycline in Animal Feed by HPLC with Fluorescence Detection

This protocol provides a detailed methodology for determining the concentration of chlortetracycline (CTC) in animal feed premixes and finished pellets. This method is adapted from established AOAC procedures.[19]

1. Principle: CTC is extracted from the feed matrix using an acid-acetone solution. The extract is filtered and then analyzed by reverse-phase liquid chromatography (LC) using a C18 column. CTC is detected by a fluorescence detector, which offers high sensitivity and selectivity compared to UV detection.

2. Reagents and Materials:

• Extraction Solvent: Acid-acetone (Prepare as per AOAC Method 957.23B(h)).

• Mobile Phase (Aqueous Component): Prepare an aqueous solution containing CaCl₂, disodium (B8443419) EDTA, and sodium acetate, buffered to pH 6.5.

• Mobile Phase (Organic Component): HPLC-grade Methanol.

• Column: C18 reverse-phase column (e.g., 5 µm particle size).

• CTC Standard: Certified reference standard of Chlortetracycline.

• Apparatus: HPLC system with gradient pump, fluorescence detector, autosampler, and data integration software.

3. Sample Preparation and Extraction:

• Weigh a representative sample of the ground feed or premix.

• Add a specified volume of the acid-acetone extraction solvent.

• Shake vigorously for 60 minutes using a mechanical shaker.

• Allow the solids to settle, then filter the supernatant through a suitable filter paper or centrifuge to clarify.

• Dilute the filtered extract as needed with the mobile phase to fall within the calibration curve range.

4. Chromatographic Conditions:

• Flow Rate: 1.5 mL/min.

• Column Temperature: Ambient.

• Injection Volume: 20 µL.

• Fluorescence Detection: Excitation at 390 nm, Emission at 512 nm.[19]

• Gradient Elution:

  • Start with 35% Methanol, hold for 5 minutes.

  • Linearly increase to 60% Methanol over 8 minutes.

  • Include column wash and re-equilibration steps as needed.

5. Calibration and Quantification:

• Prepare a series of calibration standards from the CTC reference standard in the mobile phase.

• Inject the standards to generate a calibration curve by plotting peak area against concentration.

• Inject the prepared sample extracts.

• Quantify the CTC concentration in the samples by comparing their peak areas to the calibration curve. Calculate the final concentration in the feed, accounting for sample weight and dilution factors.

Visualizations

Signaling & Logical Pathways

Caption: Mechanism of action for Aureomycin (Chlortetracycline).

Caption: Experimental workflow for assessing Aureomycin stability.

Caption: Troubleshooting flowchart for low CTC recovery.

Caption: Simplified degradation pathways of Chlortetracycline.

References

• 1. thepigsite.com [thepigsite.com]
• 2. Effects of Pelleting and Long-Term High-Temperature Stabilization on Vitamin Retention in Swine Feed - PMC [pmc.ncbi.nlm.nih.gov]
• 3. technicalnewsletters.huvepharma.com [technicalnewsletters.huvepharma.com]
• 4. phileo-lesaffre.com [phileo-lesaffre.com]
• 5. bioferm.sk [bioferm.sk]
• 6. researchgate.net [researchgate.net]
• 7. Permeation characteristics of tetracyclines in parallel artificial membrane permeation assay II: Effect of divalent metal ions and mucin - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Multivalent cations interactions with fluoroquinolones or tetracyclines: A cross-sectional study - PMC [pmc.ncbi.nlm.nih.gov]
• 9. fao.org [fao.org]
• 10. New FDA Approval of Two Key Medications Used in Combination for Cattle Feeding - USA [pharmgate.com]
• 11. drovers.com [drovers.com]
• 12. FDA approves combination feeding of Pennchlor, Rumensin to beef cattle | American Veterinary Medical Association [avma.org]
• 13. Rapid Degradation of Chlortetracycline Using Hydrodynamic Cavitation with Hydrogen Peroxide - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Iso- and epi-iso-chlortetracycline and the principal metabolites of chlortetracycline in the hen's egg - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Degradation characterization and pathway analysis of chlortetracycline and oxytetracycline in a microbial fuel cell - PMC [pmc.ncbi.nlm.nih.gov]
• 17. bioaustralis.com [bioaustralis.com]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]

Technical Support Center: Addressing Aureomycin® (Chlortetracycline) Resistance in Bacteria

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in their experiments on Aureomycin (chlortetracycline) resistance mechanisms in bacteria.

Frequently Asked Questions (FAQs)

Q1: What are the primary mechanisms of bacterial resistance to Aureomycin?

A1: Bacteria primarily develop resistance to Aureomycin through three main mechanisms:

• Efflux Pumps: These are membrane proteins that actively transport Aureomycin out of the bacterial cell, preventing it from reaching its ribosomal target.[1][2][3] This is a common mechanism of resistance.[4]

• Ribosomal Protection: Bacteria can produce proteins that bind to the ribosome, preventing Aureomycin from interfering with protein synthesis.[5][6]

• Enzymatic Degradation: Some bacteria produce enzymes that chemically modify and inactivate the Aureomycin molecule.[7][8]

Q2: My bacterial isolate shows a high Minimum Inhibitory Concentration (MIC) for Aureomycin. How can I determine the resistance mechanism?

A2: A high MIC value suggests the presence of a resistance mechanism. To identify the specific mechanism, a systematic approach is recommended. This can involve a series of experiments to test for each of the three primary resistance mechanisms. A general workflow for this process is outlined below.

Q3: Are there any known genes associated with Aureomycin resistance?

A3: Yes, numerous genes conferring resistance to tetracyclines, including Aureomycin, have been identified. These are often designated as tet genes. For example, tet(A), tet(B), tet(C), tet(D), and tet(G) often code for efflux pumps in Gram-negative bacteria, while tet(K), tet(L), tet(M), tet(O), and tet(S) are more commonly found in Gram-positive bacteria and can code for both efflux pumps and ribosomal protection proteins.[9]

Troubleshooting Guides

Minimum Inhibitory Concentration (MIC) Assay Troubleshooting

Q4: I am performing a broth microdilution MIC assay for Aureomycin, and my results are inconsistent between replicates. What could be the cause?

A4: Inconsistent MIC results can arise from several factors. Here are some common causes and troubleshooting steps:

• Inoculum Preparation: Ensure the bacterial inoculum is standardized to the correct density (typically a 0.5 McFarland standard) and is prepared from a fresh, pure culture.[10] Inaccurate inoculum density is a primary source of variability.

• Aureomycin Stock Solution: Aureomycin can degrade, especially in solution and when exposed to light. Prepare fresh stock solutions and protect them from light. Also, ensure the antibiotic is fully dissolved in the appropriate solvent before further dilution.

• Pipetting Errors: Inaccurate pipetting, especially during serial dilutions, can lead to significant concentration errors. Use calibrated pipettes and proper technique.

• Incubation Conditions: Ensure consistent incubation temperature and duration for all plates.[11] Variations can affect bacterial growth rates and, consequently, the apparent MIC.

Q5: The MIC value for my positive control strain is outside the expected range. What should I do?

A5: An out-of-range positive control invalidates the results of the entire batch of MIC tests. The following should be checked before repeating the assay:

• Control Strain Viability and Purity: Streak the control strain on an appropriate agar (B569324) plate to check for viability and purity. Contamination or loss of the resistance/susceptibility plasmid can alter the MIC.

• Antibiotic Potency: The potency of the Aureomycin powder may have decreased. Use a new, quality-controlled lot of the antibiotic.

• Media and Reagents: Ensure the correct type and pH of the growth medium (e.g., Mueller-Hinton broth) was used, as this can affect both bacterial growth and antibiotic activity.[10]

Q6: I am observing bacterial growth in all wells of my MIC plate, even at the highest Aureomycin concentration. What does this mean?

A6: This result suggests high-level resistance in your isolate. However, it's also important to rule out experimental artifacts:

• Very High Resistance: The isolate may possess a highly efficient resistance mechanism, or multiple mechanisms acting in concert. You may need to test even higher concentrations of Aureomycin to determine the true MIC.

• Precipitation of Aureomycin: At very high concentrations, Aureomycin may precipitate out of solution, reducing its effective concentration.[12] Check the wells for any visible precipitate.

• Contamination: The culture may be contaminated with a different, highly resistant organism. Re-isolate your test bacterium and repeat the MIC assay.

PCR-Based Detection of Resistance Genes Troubleshooting

Q7: My PCR for tet genes is yielding no product, even for my positive control.

A7: A lack of PCR product in all reactions, including the positive control, typically points to a fundamental issue with the PCR setup. Consider the following:

• PCR Components: Ensure all necessary PCR reagents (polymerase, dNTPs, primers, buffer) were added to the reaction and are not expired. A master mix can help reduce pipetting errors.

• Template DNA Quality: The DNA template may be degraded or contain PCR inhibitors. Assess DNA quality and purity using spectrophotometry (A260/A280 ratio) and gel electrophoresis.[13]

• Thermocycler Program: Verify that the correct thermocycling parameters (denaturation, annealing, and extension temperatures and times) are programmed into the instrument.[14][15]

Q8: I am seeing multiple, non-specific bands in my PCR results.

A8: The presence of non-specific bands indicates that the primers are binding to unintended sites on the DNA template. To address this:

• Annealing Temperature: The annealing temperature may be too low, allowing for non-specific primer binding. Increase the annealing temperature in increments of 2-5°C.[8]

• Primer Design: The primers may have sequences that are complementary to other regions of the bacterial genome. Re-designing primers with higher specificity may be necessary.[13]

• Template Concentration: Too much template DNA can sometimes lead to non-specific amplification. Reduce the amount of template DNA in the reaction.

Data Presentation

Table 1: Example Aureomycin (Chlortetracycline) MIC Values for Susceptible and Resistant Bacteria

Organism	Strain	Resistance Mechanism	Aureomycin MIC (µg/mL)
Escherichia coli	ATCC 25922 (Susceptible)	None	1 - 4
Escherichia coli	(Resistant)	tet(A) (Efflux Pump)	32 - 128
Staphylococcus aureus	ATCC 29213 (Susceptible)	None	0.5 - 2
Staphylococcus aureus	(Resistant)	tet(M) (Ribosomal Protection)	64 - 256
Bacillus subtilis	(Susceptible)	None	0.25 - 1
Bacillus subtilis	(Resistant)	Enzymatic Degradation	>256

Note: These are example values and may vary depending on the specific strain and testing conditions.

Experimental Protocols

Protocol: Broth Microdilution for Aureomycin MIC Determination

This protocol is a generalized procedure and should be optimized for your specific bacterial species and laboratory conditions.

• Prepare Aureomycin Stock Solution: Aseptically prepare a concentrated stock solution of Aureomycin (e.g., 1024 µg/mL) in a suitable solvent (e.g., sterile deionized water or a buffer).

• Prepare Serial Dilutions: In a 96-well microtiter plate, perform two-fold serial dilutions of the Aureomycin stock solution in Mueller-Hinton Broth (MHB) to achieve a range of concentrations (e.g., 256 µg/mL to 0.25 µg/mL).

• Prepare Bacterial Inoculum: From a fresh (18-24 hour) culture, prepare a bacterial suspension in sterile saline or MHB and adjust its turbidity to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Dilute this suspension to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well.[10]

• Inoculate the Plate: Add the standardized bacterial inoculum to each well of the microtiter plate containing the Aureomycin dilutions. Include a positive control (bacteria in MHB without antibiotic) and a negative control (MHB only).

• Incubation: Incubate the plate at 35-37°C for 16-20 hours.[11]

• Determine MIC: The MIC is the lowest concentration of Aureomycin that completely inhibits visible bacterial growth.[16][17]

Protocol: PCR for Detection of tet Efflux Pump Genes (e.g., tet(A))

This is a general protocol and should be optimized for your specific primers and PCR machine.

• DNA Extraction: Extract high-quality genomic DNA from the bacterial isolate.

• PCR Reaction Mixture: Prepare a PCR master mix containing DNA polymerase, dNTPs, PCR buffer, forward and reverse primers for the target tet gene, and nuclease-free water.

• Add Template DNA: Add the extracted genomic DNA to the PCR master mix. Include a positive control (DNA from a known tet(A)-positive strain) and a negative control (nuclease-free water).

• Thermocycling: Perform PCR using an optimized thermocycling program. A typical program might be:

  • Initial denaturation: 95°C for 5 minutes

  • 30-35 cycles of:

    • Denaturation: 95°C for 30 seconds

    • Annealing: 55-65°C for 30 seconds (primer-dependent)

    • Extension: 72°C for 1 minute/kb of expected product size

  • Final extension: 72°C for 5-10 minutes

• Gel Electrophoresis: Analyze the PCR products by agarose (B213101) gel electrophoresis. The presence of a band of the expected size indicates a positive result for the tet gene.

Visualizations

Caption: Overview of Aureomycin resistance mechanisms in bacteria.

Caption: Workflow for identifying Aureomycin resistance mechanisms.

References

• 1. Overview of Quantitative Methodologies to Understand Antimicrobial Resistance via Minimum Inhibitory Concentration - PMC [pmc.ncbi.nlm.nih.gov]
• 2. What Approaches to Thwart Bacterial Efflux Pumps-Mediated Resistance? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. idexx.dk [idexx.dk]
• 4. microbiologyresearch.org [microbiologyresearch.org]
• 5. droracle.ai [droracle.ai]
• 6. vetmed.tamu.edu [vetmed.tamu.edu]
• 7. Tetracycline-Inactivating Enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Troubleshooting your PCR [takarabio.com]
• 9. researchgate.net [researchgate.net]
• 10. A Simple Method for Assessment of MDR Bacteria for Over-Expressed Efflux Pumps [openmicrobiologyjournal.com]
• 11. The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. PCR Basic Troubleshooting Guide [creative-biogene.com]
• 14. un.uobasrah.edu.iq [un.uobasrah.edu.iq]
• 15. bio-rad.com [bio-rad.com]
• 16. idexx.com [idexx.com]
• 17. Use of Antimicrobial Susceptibility Data to Guide Therapy | College of Veterinary Medicine at MSU [cvm.msu.edu]

Minimizing off-target effects of chlortetracycline in experimental models

Chlortetracycline (B606653) (CTC) Experimental Models: Technical Support Center

Welcome to the technical support center for researchers utilizing chlortetracycline (CTC) in experimental models. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you minimize off-target effects and ensure the validity of your results.

Frequently Asked Questions (FAQs)

Section 1: General & Foundational Knowledge

Q1: What is the primary mechanism of action for chlortetracycline?

A1: Chlortetracycline (CTC) is a broad-spectrum bacteriostatic antibiotic from the tetracycline (B611298) class.[1] Its primary mechanism involves inhibiting protein synthesis in bacteria.[1][2] It specifically binds to the 30S ribosomal subunit, which prevents the attachment of aminoacyl-tRNA to the ribosome's A-site.[1][3] This action blocks the addition of new amino acids to the growing polypeptide chain, effectively halting bacterial growth and replication.[1][2]

Diagram 1: Chlortetracycline's primary mechanism of action. (Within 100 characters)

Q2: My CTC solution appears degraded or discolored. How should I prepare and store it?

A2: CTC is sensitive to environmental conditions like temperature, pH, and light.[] Degradation can lead to reduced efficacy and potentially active by-products.[5][6] For consistent results, follow these guidelines:

• Solvent: Dissolve CTC in a suitable solvent like dimethyl sulfoxide (B87167) (DMSO) or ethanol (B145695) before further dilution in aqueous media.

• Storage: For long-term storage (months), store stock solutions at -20°C in the dark.[7] For short-term use (days to weeks), store at 0-4°C.[7]

• pH: CTC is more stable under acidic conditions and degrades faster in alkaline solutions.[] Ensure your final culture medium pH is considered.

• Preparation: Prepare fresh dilutions from your stock solution for each experiment to avoid degradation in aqueous buffers. Avoid repeated freeze-thaw cycles.[7]

Q3: What are the main degradation products of CTC and are they active?

A3: The main degradation product of chlortetracycline is 4-epi-chlortetracycline (4-epi-CTC).[8] The degradation process can also involve ring openings, C-N bond cleavage, demethylation, and dehydroxylation.[6] While the primary goal of degradation in environmental contexts is to reduce toxicity, some intermediate products may retain biological activity, potentially confounding experimental results.[9] For instance, even after treatment, CTC residues can show active antimicrobial inhibition.[8]

Parameter	Condition	Effect on CTC Stability
Temperature	Higher temperatures (e.g., 43°C)	Accelerates degradation[]
Lower temperatures (e.g., 4°C)	Increases stability[]
Light	Light exposure	3x faster degradation than in dark[]
pH	Acidic conditions	More stable[]
Alkaline conditions	Faster degradation[]

Table 1: Environmental Factors Affecting Chlortetracycline Stability.

Troubleshooting Off-Target Effects

Section 2: Mitochondrial & Cellular Function

Q4: I'm observing decreased cell respiration and other signs of metabolic stress in my eukaryotic cells. Could CTC be responsible?

A4: Yes. This is a significant and often overlooked off-target effect. Because mitochondria are of bacterial ancestry, tetracyclines, including CTC, can inhibit mitochondrial protein synthesis by binding to the mitochondrial ribosome.[10][11] This can lead to:

• Disturbed mitochondrial proteostasis and metabolic activity.[10][11]

• Impaired mitochondrial respiration.[10]

• Widespread changes in gene expression.[10][11] These effects are observed even at concentrations commonly used for inducible gene expression systems (e.g., Tet-On/Off).[10][11]

Diagram 2: Off-target effect of CTC on mitochondrial function. (Within 100 characters)

Q5: My experimental results are inconsistent when using a Tet-On/Tet-Off system with CTC (or doxycycline). Why?

A5: Beyond the direct impact on mitochondria, the components of tetracycline-inducible systems themselves can have off-target effects.[12] For example, studies have shown that the expression of the tetracycline-controlled transactivator (tTA or rtTA) in pancreatic β-cells can significantly reduce insulin (B600854) gene expression and secretion, independent of the target gene or doxycycline (B596269) exposure.[12] This highlights the need for comprehensive controls, including animals expressing the transactivator alone without the target gene.[12]

Section 3: Divalent Cation Chelation

Q6: The activity of a specific enzyme, which requires Mg²⁺ or Ca²⁺, is reduced in my CTC-treated samples. What is the mechanism?

A6: This is a classic off-target effect caused by the chemical properties of CTC. Tetracyclines are known to be potent chelators of divalent cations, including Mg²⁺ and Ca²⁺.[1][13] CTC forms a complex with these metal ions, reducing their bioavailability.[13][14] If your enzyme or cellular process relies on these cations as cofactors, their sequestration by CTC will lead to decreased activity. This effect is independent of CTC's antibiotic properties.

References

• 1. What is the mechanism of Chlortetracycline? [synapse.patsnap.com]
• 2. nbinno.com [nbinno.com]
• 3. youtube.com [youtube.com]
• 5. Degradation characterization and pathway analysis of chlortetracycline and oxytetracycline in a microbial fuel cell - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Rapid Degradation of Chlortetracycline Using Hydrodynamic Cavitation with Hydrogen Peroxide - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Determination of Chlortetracycline Residues, Antimicrobial Activity and Presence of Resistance Genes in Droppings of Experimentally Treated Broiler Chickens - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Efficient Degradation of Tetracycline Antibiotics by Engineered Myoglobin with High Peroxidase Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Tetracycline antibiotics impair mitochondrial function and its experimental use confounds research - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Tetracycline Antibiotics Impair Mitochondrial Function and Its Experimental Use Confounds Research [infoscience.epfl.ch]
• 12. The Tetracycline-Controlled Transactivator (Tet-On/Off) System in β-Cells Reduces Insulin Expression and Secretion in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Specific binding of divalent metal ions to tetracycline and to the Tet repressor/tetracycline complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Permeation characteristics of tetracyclines in parallel artificial membrane permeation assay II: Effect of divalent metal ions and mucin - PMC [pmc.ncbi.nlm.nih.gov]

How to prevent chelation of Aureomycin by metal ions in media

This technical support center provides guidance on preventing the inactivation of Aureomycin® (chlortetracycline) due to chelation by metal ions commonly found in experimental and cell culture media.

Frequently Asked Questions (FAQs)

Q1: What is Aureomycin chelation?

A1: Aureomycin, a member of the tetracycline (B611298) family of antibiotics, has a molecular structure that can act as a potent chelating agent. This means it can bind strongly to polyvalent metal ions, particularly divalent cations (like Mg²⁺, Ca²⁺, Fe²⁺, Zn²⁺) and trivalent cations (like Fe³⁺, Al³⁺), to form stable, inactive complexes.[1][2][3][4] This process is known as chelation.

Q2: Why is chelation a problem for my experiments?

A2: The formation of an Aureomycin-metal ion chelate can significantly reduce the antibiotic's bioavailability and potency.[5] When Aureomycin is chelated, it may be unable to enter bacterial cells or bind to its ribosomal target to inhibit protein synthesis.[3][4] This inactivation leads to a higher Minimum Inhibitory Concentration (MIC), meaning a much greater amount of the drug is required to achieve the desired antibiotic effect, potentially leading to experimental failure or inconsistent results.[6][7][8]

Q3: What are the primary sources of chelating metal ions in my media?

A3: Standard cell culture and microbiological media are the primary sources. Divalent cations are essential components for cell growth and are intentionally included.

• Calcium (Ca²⁺): Concentrations in common media like DMEM/F-12 or RPMI-1640 can range from 0.3 mM to over 1.0 mM.

• Magnesium (Mg²⁺): Also present in millimolar concentrations and essential for many cellular processes.

• Iron (Fe²⁺/Fe³⁺) and Zinc (Zn²⁺): Often included as trace elements.

• Supplements: Fetal Bovine Serum (FBS) and other supplements can introduce additional, sometimes variable, concentrations of these ions.

Troubleshooting Guide

Issue: Aureomycin exhibits low or inconsistent antimicrobial activity.

If you observe that your experiments require higher-than-expected concentrations of Aureomycin, or if the results are not reproducible, inactivation by chelation is a likely cause.

Step 1: Identify Potential for Chelation Review the formulation of your specific medium. Media with high concentrations of divalent cations (especially Ca²⁺ and Mg²⁺) are more likely to cause significant chelation.

Step 2: Implement a Prevention Strategy The most direct way to prevent Aureomycin chelation is to add a preferential chelating agent to the medium before adding the antibiotic. This agent will bind the free metal ions, making them unavailable to interact with Aureomycin.

• Recommended Agent: Ethylenediaminetetraacetic acid (EDTA).

• Mechanism: EDTA has a very high affinity for divalent and trivalent cations, sequestering them from the solution. The addition of EDTA has been shown to decrease the MIC of tetracyclines, restoring their activity.[6][7][8]

• Working Concentration: A final concentration of 1-2 mM EDTA is typically effective. However, this should be optimized for your specific cell line or bacterial strain, as high concentrations of EDTA can affect cell viability or membrane integrity.

Step 3: Validate the Solution After implementing the prevention strategy, you must validate its effectiveness and ensure it doesn't negatively impact your experimental system. See the "Experimental Protocols" section below for a detailed workflow.

dot

Caption: Mechanism of Aureomycin chelation and its prevention by EDTA.

Quantitative Data Summary

The following table summarizes the relative binding affinities of common chelators for calcium, a primary antagonist of Aureomycin activity.

Chelating Agent	Log Affinity for Calcium (Ca²⁺)	Typical Working Concentration	Notes
EDTA	~10.6	1 - 2 mM	High affinity; very effective at sequestering divalent cations.
Citrate	~3.6	5 - 10 mM	Lower affinity than EDTA; requires higher concentrations.
Aureomycin	Varies	Varies	Binds cations, leading to inactivation. Affinity is strong enough to be impacted by media concentrations.

Experimental Protocols

Protocol 1: Validating the Effectiveness of EDTA Supplementation

This protocol uses a standard antimicrobial susceptibility test (Minimum Inhibitory Concentration) to quantify the impact of chelation and the effectiveness of EDTA.

Objective: To determine if EDTA supplementation restores the expected activity of Aureomycin in your specific medium.

Materials:

• Your bacterial strain of interest.

• Appropriate liquid growth medium (e.g., Mueller-Hinton Broth, TSB).

• Aureomycin (chlortetracycline) stock solution.

• Sterile 100 mM EDTA stock solution, pH adjusted to 7.2-7.4.

• 96-well microtiter plates.

Methodology:

• Prepare Media Conditions: Prepare two batches of your liquid growth medium:

  • Medium A (Control): Standard medium.

  • Medium B (Test): Standard medium supplemented with a final concentration of 1 mM EDTA.

• Serial Dilutions: Perform a two-fold serial dilution of Aureomycin in both Medium A and Medium B in the wells of separate 96-well plates. The concentration range should span the expected MIC of your organism.

• Inoculation: Inoculate all wells (except a negative control well) with your bacterial strain to a final concentration of ~5 x 10⁵ CFU/mL.

• Incubation: Incubate the plates under appropriate conditions (e.g., 37°C for 18-24 hours).

• Determine MIC: The MIC is the lowest concentration of Aureomycin that completely inhibits visible bacterial growth. Compare the MIC value obtained in Medium A to the MIC value from Medium B.

Expected Outcome: If chelation is the issue, the MIC of Aureomycin in Medium A (Control) will be significantly higher than the MIC in Medium B (EDTA). The lower MIC in the EDTA-supplemented medium indicates that the antibiotic's activity has been restored.

Protocol 2: High-Performance Liquid Chromatography (HPLC) for Active Aureomycin

For a more direct chemical measurement, HPLC can be used to quantify the concentration of soluble, non-chelated Aureomycin.

Objective: To measure the available concentration of Aureomycin in media with and without a chelating agent.

Methodology:

• Sample Preparation:

  • Prepare three samples:

    • Aureomycin in deionized water (as a baseline).

    • Aureomycin in your experimental medium.

    • Aureomycin in your experimental medium supplemented with 1 mM EDTA.

  • Incubate samples under experimental conditions for a set period (e.g., 1 hour).

  • Centrifuge the samples at high speed to pellet any precipitated chelate complexes.

• HPLC Analysis:

  • Analyze the supernatant from each sample using a validated HPLC method for chlortetracycline (B606653).[9][10]

  • Column: C8 or C18 column.

  • Mobile Phase: A common mobile phase is a mixture of oxalic acid buffer, methanol, and acetonitrile.[10]

  • Detection: UV detector at 365-380 nm.[10][11]

• Quantification: Compare the peak area of Aureomycin in the chromatograms from the different samples to a standard curve. A reduced peak area in the medium-only sample compared to the water or EDTA-supplemented samples indicates loss of soluble drug due to chelation and precipitation.

dot

Caption: Experimental workflow for validating the EDTA-based chelation prevention strategy.

References

• 1. Chelation in Antibacterial Drugs: From Nitroxoline to Cefiderocol and Beyond [mdpi.com]
• 2. Metalloantibiotics-I – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 3. Tetracycline Antibiotics: Mode of Action, Applications, Molecular Biology, and Epidemiology of Bacterial Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Chelation in Antibacterial Drugs: From Nitroxoline to Cefiderocol and Beyond - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Enhanced in vitro activity of tigecycline in the presence of chelating agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Enhanced in Vitro Tigecycline Activity in the Presence of Chelating Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. aafco.org [aafco.org]
• 10. Analytical procedure for the determination of chlortetracycline and 4-epi-chlortetracycline in pig kidneys - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mhlw.go.jp [mhlw.go.jp]

Technical Support Center: Enhancing the In Vivo Bioavailability of Aureomycin (Chlortetracycline)

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during in vivo experiments with Aureomycin (chlortetracycline, CTC).

Frequently Asked Questions (FAQs)

Q1: We are observing unexpectedly low plasma concentrations of Aureomycin after oral administration in our animal model. What are the potential causes?

A1: Low oral bioavailability of Aureomycin is a common issue and can be attributed to several factors:

• Poor Aqueous Solubility: Chlortetracycline (B606653) hydrochloride has limited solubility, which can hinder its dissolution in gastrointestinal fluids, a prerequisite for absorption.

• Chelation with Divalent and Trivalent Cations: Aureomycin readily forms insoluble or poorly absorbable chelates with polyvalent metal cations such as calcium (Ca²⁺), magnesium (Mg²⁺), iron (Fe²⁺/Fe³⁺), and aluminum (Al³⁺).[1][2][3] These cations can be present in the diet, drinking water, or formulation excipients.

• Food Effect: The presence of food in the gastrointestinal tract can significantly decrease the absorption of many tetracyclines.[4][5] For chlortetracycline, the impact of food can be variable, but it is a critical factor to control in experimental design.[4][6]

• Efflux Transporter Activity: Aureomycin is a substrate of efflux pumps like P-glycoprotein (P-gp) located in the intestinal epithelium.[7] These transporters actively pump the drug back into the intestinal lumen, reducing its net absorption into the systemic circulation.

• Inappropriate Formulation: The physical form and excipients in the formulation can greatly influence the dissolution and absorption of Aureomycin.

Q2: How can we mitigate the negative impact of divalent cations on Aureomycin bioavailability?

A2: To minimize the chelation-induced reduction in bioavailability, consider the following strategies:

• Control the Diet: Use a purified, controlled diet with known and consistent concentrations of divalent cations. Avoid standard chows that can have high and variable levels of calcium and other minerals.

• Fasting: Administering Aureomycin to fasted animals can reduce the presence of interfering cations from food.[4][6] However, the fasting period should be carefully chosen to avoid undue stress on the animals.

• Use of Chelating Agents: Co-administration of a chelating agent that has a higher affinity for the interfering cations than Aureomycin, such as citric acid or EDTA, can improve absorption.[8][9] Citric acid has been shown to significantly enhance CTC bioavailability in piglets.[8]

• Water Source: Use deionized or distilled water for drug formulation and as the drinking water source to eliminate variability from dissolved minerals.

Q3: What formulation strategies can be employed to enhance the oral bioavailability of Aureomycin?

A3: Several formulation approaches can improve the dissolution and absorption of Aureomycin:

• Solid Dispersions: Creating amorphous solid dispersions of Aureomycin with hydrophilic polymers like Povidone K30 (PVPK30), Hydroxypropyl-β-cyclodextrin (HP-β-CD), or gelatin can significantly increase its solubility and dissolution rate.[10][11][12][13]

• Nanoformulations: Encapsulating Aureomycin in nanocarriers, such as polymeric nanoparticles or nanoemulsions, can protect it from degradation and interaction with interfering substances in the gut, potentially enhancing its absorption.[14][15][16]

• pH Modification: The solubility of tetracyclines is pH-dependent. Formulations that create an acidic microenvironment can enhance dissolution.

• Use of Permeation Enhancers: While not extensively studied for Aureomycin specifically, the inclusion of excipients that reversibly modulate intestinal tight junctions could be a potential strategy to improve absorption.

Q4: We are observing high inter-animal variability in our pharmacokinetic data. What are the common sources of this variability and how can we minimize them?

A4: High variability is a frequent challenge in in vivo studies. Key sources and mitigation strategies include:

• Inconsistent Dosing: Ensure accurate and consistent oral gavage technique. Variability in the volume administered or the site of deposition in the GI tract can lead to different absorption profiles.

• Physiological Differences: Factors such as age, weight, sex, and gut microbiome composition can influence drug absorption and metabolism.[17] Use animals of the same age, sex, and from the same supplier. Allow for a proper acclimatization period.

• Gastrointestinal Motility and pH: Stress and diet can alter GI transit time and pH, affecting drug dissolution and absorption. Handle animals consistently and maintain a controlled environment.

• Coprophagy: In rodents, coprophagy can lead to re-exposure to the drug and its metabolites, altering pharmacokinetic profiles. House animals in metabolic cages if this is a concern.

• Controlled Feeding Schedule: If not using fasted animals, ensure a consistent feeding schedule relative to the time of drug administration.

Troubleshooting Guides

Problem 1: Consistently Low Bioavailability (<10%)

Potential Cause	Troubleshooting Step	Rationale
Chelation with Divalent Cations	1. Analyze the mineral content of the animal diet and water. 2. Switch to a purified diet with low calcium and magnesium content. 3. Use deionized water for formulation and drinking. 4. Consider co-administration with citric acid (e.g., 1.5-3.0% in the diet).[8]	Divalent cations are a primary cause of poor tetracycline (B611298) absorption due to the formation of insoluble chelates.[1][2][3]
Poor Drug Dissolution	1. Prepare an amorphous solid dispersion of Aureomycin with a hydrophilic polymer (e.g., PVPK30).[10][12] 2. Reduce the particle size of the drug substance through micronization.	Enhancing the solubility and dissolution rate is critical for improving the absorption of poorly soluble drugs.
High P-gp Efflux Activity	1. Co-administer a known P-gp inhibitor (e.g., verapamil, cyclosporine A) in a pilot study to confirm P-gp involvement.[7] 2. Note: The use of P-gp inhibitors may have confounding pharmacological effects and should be carefully considered.	P-glycoprotein actively transports Aureomycin out of intestinal cells, limiting its absorption.[7]
Inappropriate Vehicle/Formulation	1. Ensure the drug is fully solubilized or forms a fine, stable suspension in the dosing vehicle. 2. Test different biocompatible vehicles (e.g., aqueous solution with a solubilizing agent, suspension in methylcellulose).	The formulation must ensure the drug is available for absorption at the site of administration.

Problem 2: Inconsistent or Biphasic Absorption Profiles

Potential Cause	Troubleshooting Step	Rationale
Gastric Emptying Variability	1. Standardize the fasting period before dosing. 2. Administer a consistent volume of the formulation.	The rate of gastric emptying can significantly influence the onset and rate of drug absorption from the small intestine.
Enterohepatic Recirculation	1. Extend the blood sampling schedule to capture potential secondary peaks in the plasma concentration-time profile. 2. Analyze bile and feces for drug and metabolite concentrations.	Tetracyclines are known to undergo enterohepatic circulation, which can lead to multiple peaks in the plasma concentration profile.[18]
Inconsistent Dosing Technique	1. Ensure all personnel are thoroughly trained in oral gavage to minimize variability and stress to the animals.	Improper technique can lead to accidental dosing into the esophagus or trachea, affecting absorption.

Quantitative Data Summary

Table 1: Effect of Dietary Components on the Bioavailability of Chlortetracycline in Piglets

Dietary Condition	Bioavailability (%)	Fold Change vs. Control	Reference
0.7% Dietary Calcium (Control)	12.6%	1.0	[8]
1.4% Dietary Calcium	9.5%	0.75	[8]
0.7% Calcium + 1.5% Citric Acid	20.8% (calculated)	1.65	[8]
1.4% Calcium + 1.5% Citric Acid	15.7% (calculated)	1.24	[8]
1.4% Calcium + 3.0% Citric Acid	15.7% (calculated)	1.24	[8]
Fasted	11%	-	[4]
Fed	6%	0.55 vs. Fasted	[4]
Soup Diet	Significantly Higher vs. Dry/Moist	-	[19][20]
Dry/Moist Feed	Lower vs. Soup	-	[19][20]

Note: Bioavailability with citric acid was reported as a 65% improvement over diets without citric acid.

Table 2: Impact of Formulation Strategies on Chlortetracycline Solubility

Formulation	Solubility Increase (fold change vs. pure CTC)	Reference
PVPK30-based solid dispersion (1:0.75 w/w)	6.25	[11][12]
HP-β-CD-based solid dispersion (1:2 w/w)	7.7	[11][12]
Gelatin-based solid dispersion (1:1 w/w)	3.75	[11][12]

Experimental Protocols

Protocol 1: In Vivo Oral Bioavailability Study of Aureomycin in Swine

1. Animal Model and Acclimatization:

• Use healthy, young pigs (e.g., 20-30 kg) of the same breed and sex.[4][6]

• House animals individually in metabolic cages to allow for urine and feces collection and to prevent coprophagy.

• Acclimatize animals to the housing conditions for at least 7 days before the experiment.

• Provide ad libitum access to a purified, low-calcium diet and deionized water.

2. Study Design:

• Employ a crossover design where each animal receives both an intravenous (IV) and an oral (PO) dose of Aureomycin, separated by a washout period of at least 14 days.

• IV Group: Administer a single dose of Aureomycin (e.g., 10 mg/kg) via a catheterized ear vein.[4] The drug should be dissolved in a sterile vehicle suitable for injection (e.g., sterile water for injection).

• PO Group: After the washout period, administer a single oral dose of Aureomycin (e.g., 40 mg/kg) via oral gavage.[4] The formulation should be prepared as described in the study plan (e.g., aqueous solution, suspension, or novel formulation).

• Fast animals for 12-18 hours before each dosing, with free access to water.[6]

3. Blood Sampling:

• Collect blood samples (approx. 3-5 mL) from an indwelling jugular or ear vein catheter into heparinized tubes at the following time points: 0 (pre-dose), 0.25, 0.5, 1, 2, 4, 6, 8, 12, 24, 36, and 48 hours post-dose.

• Immediately centrifuge the blood samples (e.g., 3000 rpm for 10 minutes at 4°C) to separate the plasma.

• Store the plasma samples at -80°C until analysis.

4. Data Analysis:

• Analyze plasma samples for Aureomycin concentration using a validated HPLC method (see Protocol 2).

• Calculate pharmacokinetic parameters (AUC, Cmax, Tmax, t1/2) using non-compartmental analysis software.

• Calculate the absolute oral bioavailability (F%) using the formula: F% = (AUC_oral / AUC_iv) * (Dose_iv / Dose_oral) * 100

Protocol 2: HPLC Method for Quantification of Chlortetracycline in Plasma

1. Materials and Reagents:

• HPLC system with a UV or PDA detector.

• C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).[18]

• Chlortetracycline hydrochloride reference standard.

• Acetonitrile (B52724) (HPLC grade).

• Methanol (B129727) (HPLC grade).

• Oxalic acid, trifluoroacetic acid, or similar for mobile phase and sample preparation.

• Water (HPLC grade).

2. Chromatographic Conditions:

• Mobile Phase: A mixture of 0.01 M oxalic acid buffer, acetonitrile, and methanol (e.g., 77:18:5 v/v/v).[18] The exact ratio may require optimization.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35°C.

• Detection Wavelength: 355 nm.[18]

• Injection Volume: 20 µL.

3. Sample Preparation (Protein Precipitation):

• To 500 µL of thawed plasma sample in a microcentrifuge tube, add 1 mL of acetonitrile or a solution of trifluoroacetic acid.[18]

• Vortex the mixture vigorously for 1 minute to precipitate plasma proteins.

• Centrifuge at 10,000 rpm for 10 minutes.

• Carefully transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitute the residue in 200 µL of the mobile phase.

• Filter the reconstituted sample through a 0.22 µm syringe filter into an HPLC vial.

4. Calibration and Quantification:

• Prepare a stock solution of chlortetracycline in the mobile phase.

• Create a series of working standard solutions by serially diluting the stock solution to cover the expected concentration range in the plasma samples.

• Prepare calibration standards by spiking blank plasma with the working standard solutions and processing them in the same manner as the study samples.

• Construct a calibration curve by plotting the peak area against the concentration of the calibration standards.

• Determine the concentration of chlortetracycline in the study samples by interpolating their peak areas from the calibration curve.

Visualizations

Caption: Workflow for an in vivo oral bioavailability study of Aureomycin.

Caption: Mechanism of reduced Aureomycin absorption due to chelation.

Caption: P-glycoprotein mediated efflux of Aureomycin from intestinal cells.

References

• 1. Specific binding of divalent metal ions to tetracycline and to the Tet repressor/tetracycline complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Chelation in Antibacterial Drugs: From Nitroxoline to Cefiderocol and Beyond - PMC [pmc.ncbi.nlm.nih.gov]
• 3. drugs.com [drugs.com]
• 4. Bioavailability of oxytetracycline, tetracycline and chlortetracycline after oral administration to fed and fasted pigs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Absorption of minocycline hydrochloride and tetracycline hydrochloride. Effect of food, milk, and iron - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Chlortetracycline in swine--bioavailability and pharmacokinetics in fasted and fed pigs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Gut microbiota regulation of P-glycoprotein in the intestinal epithelium in maintenance of homeostasis - ProQuest [proquest.com]
• 9. Chlortetracycline, Oxytetracycline, Tetracycline and Bacitracin Tissue Residue Studies in Swine Conducted in Reference to Foreign Export Markets - Pork Checkoff [porkcheckoff.org]
• 10. researchgate.net [researchgate.net]
• 11. Upregulation of P-glycoprotein by probiotics in intestinal epithelial cells and in the dextran sulfate sodium model of colitis in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. Tetracyclines - Infectious Diseases - MSD Manual Professional Edition [msdmanuals.com]
• 14. ijbcp.com [ijbcp.com]
• 15. researchgate.net [researchgate.net]
• 16. The effect of tetracycline administration on iron absorption in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Reduced tetracycline bioavailability caused by magnesium aluminum silicate in liquid formulations of bismuth subsalicylate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Determination of tetracycline, oxytetracycline and chlortetracycline residues in seafood products of Saudi Arabia using high performance liquid chromatography–Photo diode array detection - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Gut microbiota regulation of P-glycoprotein in the intestinal epithelium in maintenance of homeostasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. [Feed preparation and pharmacokinetics of chlortetracycline in piglets] - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of Aureomycin (Chlortetracycline) and Other Tetracycline Antibiotics

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of Aureomycin (chlortetracycline) against other notable tetracycline (B611298) antibiotics. The information presented herein is supported by experimental data to assist researchers, scientists, and drug development professionals in making informed decisions.

Mechanism of Action: A Shared Pathway

Tetracycline antibiotics, including Aureomycin, are broad-spectrum bacteriostatic agents that function by inhibiting protein synthesis in bacteria.[1][2][3] Their primary target is the bacterial 30S ribosomal subunit.[1][2][4] By binding to the 30S subunit, tetracyclines block the attachment of aminoacyl-tRNA to the ribosomal acceptor (A) site.[2][5] This action effectively prevents the addition of new amino acids to the growing peptide chain, thereby halting protein synthesis and inhibiting bacterial growth.[3][4] While they can also bind to the 50S ribosomal subunit to some extent, their principal mechanism is through the 30S subunit.[1]

Figure 1: Mechanism of action of tetracycline antibiotics.

Comparative In Vitro Efficacy

The in vitro efficacy of tetracyclines is commonly determined by the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antibiotic that prevents visible growth of a bacterium. The following table summarizes a compilation of MIC data for Aureomycin (chlortetracycline) and other tetracyclines against various bacterial strains. It is important to note that the spectrum of activity for first-generation tetracyclines like tetracycline, chlortetracycline, and oxytetracycline (B609801) is generally similar.[6]

Bacterium	Aureomycin (Chlortetracycline) MIC (µg/mL)	Tetracycline MIC (µg/mL)	Doxycycline (B596269) MIC (µg/mL)	Minocycline (B592863) MIC (µg/mL)
Staphylococcus aureus	-	≤4 (Susceptible)	1 - 32	-
Streptococcus pneumoniae	-	≤2 (Susceptible)	-	-
Enterobacteriaceae	-	≤4 (Susceptible)	-	-
Mycoplasma pneumoniae	-	-	≤0.1	≤0.1
Mycoplasma hominis	-	-	≤0.1 - 16	≤0.1 - 16
Ureaplasma urealyticum	-	-	≤4	≤4

Note: Data is compiled from multiple sources.[5][7] Susceptibility breakpoints are based on CLSI guidelines.[8] A direct comparative study with consistent methodology across all listed tetracyclines and bacteria was not available in the public domain.

Mechanisms of Bacterial Resistance

The clinical utility of tetracyclines has been challenged by the emergence of bacterial resistance. The two predominant mechanisms of resistance are:

• Efflux Pumps: This is a common resistance mechanism where bacteria actively transport tetracycline out of the cell, preventing it from reaching its ribosomal target.[1][9][10] These pumps are often encoded by tet genes located on mobile genetic elements like plasmids and transposons.[5][10]

• Ribosomal Protection: Bacteria can produce ribosomal protection proteins (RPPs) that bind to the ribosome and dislodge the tetracycline molecule, allowing protein synthesis to continue even in the presence of the antibiotic.[1][9][11] The genes for these proteins are also frequently found on mobile genetic elements.[5][10]

A third, less common mechanism is the enzymatic inactivation of the tetracycline molecule.[1][9]

Figure 2: Major mechanisms of bacterial resistance to tetracyclines.

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC)

The MIC of tetracyclines is determined using standardized methods, such as those outlined by the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).[12][13] The broth microdilution method is a commonly used technique.

Objective: To determine the lowest concentration of a tetracycline antibiotic that inhibits the visible growth of a specific bacterium.

Materials:

• Sterile 96-well microtiter plates

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Bacterial inoculum standardized to 0.5 McFarland turbidity

• Stock solutions of tetracycline antibiotics

• Incubator

Procedure:

• Preparation of Antibiotic Dilutions: A serial two-fold dilution of each tetracycline antibiotic is prepared in CAMHB directly in the wells of a 96-well plate.

• Inoculum Preparation: A pure culture of the test bacterium is grown on an appropriate agar (B569324) medium. Colonies are then suspended in a sterile broth to match the turbidity of a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10^8 CFU/mL. This suspension is further diluted to achieve a final inoculum concentration of about 5 x 10^5 CFU/mL in each well of the microtiter plate.

• Inoculation: Each well containing the antibiotic dilution is inoculated with the standardized bacterial suspension. A growth control well (containing only broth and bacteria) and a sterility control well (containing only broth) are also included.

• Incubation: The microtiter plate is incubated at 35-37°C for 16-20 hours in ambient air.

• Interpretation: The MIC is read as the lowest concentration of the antibiotic at which there is no visible growth (turbidity) in the well.

Figure 3: Workflow for MIC determination by broth microdilution.

Conclusion

Aureomycin, as a first-generation tetracycline, shares its fundamental mechanism of action and a similar spectrum of activity with other early tetracyclines. While still effective against susceptible organisms, its utility, like that of other tetracyclines, is impacted by the spread of resistance. Newer generation tetracyclines have been developed to overcome some of these resistance mechanisms. The choice of a specific tetracycline should be guided by up-to-date antimicrobial susceptibility testing data for the target pathogen.

References

• 1. Tetracycline antibiotics - Wikipedia [en.wikipedia.org]
• 2. biologydiscussion.com [biologydiscussion.com]
• 3. Tetracyclines: Mode of Action and Mechanism of Resistance • Microbe Online [microbeonline.com]
• 4. scribd.com [scribd.com]
• 5. Tetracycline Antibiotics: Mode of Action, Applications, Molecular Biology, and Epidemiology of Bacterial Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Maximum levels of cross‐contamination for 24 antimicrobial active substances in non‐target feed. Part 12: Tetracyclines: tetracycline, chlortetracycline, oxytetracycline, and doxycycline - PMC [pmc.ncbi.nlm.nih.gov]
• 7. [Comparative activity of minocycline and doxycycline on mycoplasmas pathogenic for man] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. PDB-101: Global Health: Antimicrobial Resistance: undefined: Tetracycline Resistance [pdb101.rcsb.org]
• 9. researchgate.net [researchgate.net]
• 10. Bacterial resistance to tetracycline: mechanisms, transfer, and clinical significance - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. academic.oup.com [academic.oup.com]
• 13. EUCAST: MIC Determination [eucast.org]

A Comparative Guide to the Validation of Aureomycin-Based Assays and Alternative Detection Methods

For researchers, scientists, and drug development professionals, the accurate quantification of chlortetracycline (B606653) (CTC), the active compound in Aureomycin, is critical. This guide provides an objective comparison of Aureomycin-based assays with alternative detection methods, supported by experimental data. The focus is on High-Performance Liquid Chromatography (HPLC) as a widely accepted validation method, alongside microbiological assays.

Comparison of Performance in Chlortetracycline Detection

The selection of an appropriate assay for chlortetracycline detection depends on factors such as sensitivity, specificity, and the nature of the sample matrix. While fluorescence-based methods offer a direct measurement, HPLC and microbiological assays are common benchmarks for validation. The following tables summarize the quantitative performance of various methods based on published studies.

Table 1: Performance Characteristics of HPLC Methods for Chlortetracycline (CTC) Detection

Method	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Precision (RSD %)	Citation(s)
HPLC-Fluorescence	Honey	4.69 µg/kg	15.62 µg/kg	>80	Not Specified	[1]
HPLC-Fluorescence	Animal Feed	Not Specified	Not Specified	98.1	Not Specified	[2]
HPLC-UV	Pig Manure	0.2 mg/kg	0.8 mg/kg	92.2-100.73	1.34-7.11	[3]
HPLC-DAD	Medicated Feed	9.8 mg/kg	14.5 mg/kg	93.1	Not Specified	[4]
HPLC-MS/MS	Edible Tissues	20 µg/kg	25.0-27.7 µg/kg	92-108	<23 (Intra-lab)	[5]
HPLC-UV	Pig Faeces	~1.0 mg/kg	3.5 mg/kg	>90	<10 (Between runs)	[6]

Table 2: Performance Characteristics of Other Methods for Chlortetracycline (CTC) Detection

Method	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Key Findings	Citation(s)
Microbiological Assay	Animal Feed	Not Specified	Not Specified	High correlation with HPLC-Fluorescence (r=0.999)	[2]
Fluorescence Recovery (Gold Nanocrystals)	Spiked Human Urine	20 nM	Not Specified	Novel fluorescence turn-on assay	[7]

Experimental Workflows and Methodologies

The following diagrams and protocols outline the typical workflows for sample analysis and the methodologies for the compared assays.

Caption: General workflow for method validation.

Detailed Experimental Protocols

HPLC-Fluorescence Method for CTC in Animal Feeds

This method provides a selective and quantifiable analysis of chlortetracycline in animal feeds.

• Extraction:

  • Weigh 10-20 g of the feed sample.

  • Add 100 mL of an acid-acetone solution (acetone:water:4N HCl, 13:6:1 v/v/v).

  • Shake the mixture for 2 minutes and adjust the pH to <1.2 with HCl.

  • Shake for an additional 45 minutes.

  • Centrifuge at 2500 rpm for 5 minutes.

  • Filter the extract if it remains cloudy.

  • Dilute the extract with the acid-acetone solution to match the concentration of the working standard.[8]

• Chromatographic Conditions:

  • Column: C18

  • Mobile Phase: A gradient of methanol (B129727) and an aqueous solution (0.1 M sodium acetate, 0.05 M calcium chloride, and 0.025 M disodium (B8443419) EDTA at pH 6.5).[8]

  • Flow Rate: 1.5 mL/min.[8]

  • Detection: Fluorescence detection with excitation at 390 nm and emission at 512 nm.[2]

HPLC-UV Method for CTC in Pig Manure

This protocol details a method for determining CTC concentrations in solid manure samples.

• Extraction:

  • Mix the manure sample with an extraction solution of acetone, 4M HCl, and water (13:1:6 v/v/v).

  • Adjust the pH of the solution to 2.0-2.2.

  • Extract for 20 minutes.[3]

• Chromatographic Conditions:

  • Column: C18

  • Mobile Phase: Isocratic elution with oxalic acid, methanol, and acetonitrile (B52724) (72:14:14 v/v/v).[3]

  • Detection: UV detector at 375 nm.[3]

Microbiological Assay (AOAC Official Method 967.39)

This assay relies on the antimicrobial properties of chlortetracycline to inhibit bacterial growth, which is then quantified.

• Principle: The potency of chlortetracycline is determined by comparing the dose-response of the sample with a reference standard. The inhibition of a sensitive microorganism's growth is measured.

• General Steps:

  • Prepare agar (B569324) plates seeded with a susceptible test organism (e.g., Bacillus cereus).

  • Apply solutions of the chlortetracycline standard and the extracted sample to wells or cylinders on the agar.

  • Incubate the plates to allow for bacterial growth and the formation of inhibition zones around the wells/cylinders.

  • Measure the diameter of the inhibition zones.

  • Construct a standard curve by plotting the zone diameters against the logarithm of the standard concentrations.

  • Determine the concentration of chlortetracycline in the sample by interpolating its inhibition zone diameter on the standard curve.

A study comparing this microbiological assay with an HPLC-fluorescence method found a correlation coefficient of 0.999, with no microbiological assay result varying from the HPLC data by more than 9%, indicating a strong agreement between the two methods.[2]

Mechanism of Action: Chlortetracycline

The following diagram illustrates the mechanism of action of chlortetracycline as a protein synthesis inhibitor in bacteria.

References

• 1. thaiscience.info [thaiscience.info]
• 2. Assay of chlortetracycline in animal feeds by liquid chromatography with fluorescence detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. reference-global.com:443 [reference-global.com:443]
• 5. repositorio.uchile.cl [repositorio.uchile.cl]
• 6. academic.oup.com [academic.oup.com]
• 7. A two-wavelength fluorescence recovery method for the simultaneous determination of aureomycin and oxytetracycline by using gold nanocrystals modified with serine and 11-mercaptoundecanoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. scispace.com [scispace.com]

Aureomycin Cross-Reactivity in Tetracycline Immunoassays: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The accurate detection of tetracycline (B611298) antibiotics is crucial in various fields, including food safety, environmental monitoring, and clinical diagnostics. Immunoassays, particularly the enzyme-linked immunosorbent assay (ELISA), are widely employed for this purpose due to their high sensitivity and throughput. However, the cross-reactivity of these assays with structurally similar compounds can be a significant concern, potentially leading to inaccurate quantification. This guide provides a comparative analysis of the cross-reactivity of Aureomycin (chlortetracycline) in immunoassays designed for the detection of tetracyclines, supported by experimental data and detailed protocols.

Comparative Analysis of Cross-Reactivity

The cross-reactivity of an immunoassay is the extent to which it detects compounds other than the target analyte. In the context of tetracycline immunoassays, it is essential to understand how well the antibodies used can differentiate between various tetracycline analogues. Aureomycin (chlortetracycline), being one of the first discovered and widely used tetracyclines, is a common potential cross-reactant in assays targeting other tetracyclines like tetracycline (TC), oxytetracycline (B609801) (OTC), and doxycycline (B596269) (DC).

The following table summarizes the cross-reactivity of Aureomycin in different tetracycline immunoassays, as reported in various studies. The cross-reactivity is typically expressed as a percentage relative to the target analyte of the assay.

Immunoassay Target	Antibody Type	Aureomycin (Chlortetracycline) Cross-Reactivity (%)	Reference
Tetracycline	Monoclonal	112%	[1]
Tetracycline	Polyclonal	High (IC50 of 0.21 ppb vs 1.018 ppb for tetracycline)	[2]
Oxytetracycline	Monoclonal	Negligible	[2]
Chlortetracycline	Monoclonal	100%	[3]
Doxycycline	Monoclonal	47-102% (for a generic antibody recognizing seven tetracyclines)	[4]

IC50: The concentration of the analyte that causes a 50% reduction in the assay signal. A lower IC50 value indicates a higher sensitivity of the antibody to that particular compound.

Experimental Protocols

The determination of cross-reactivity in tetracycline immunoassays typically involves a competitive ELISA format. The following is a generalized protocol based on methodologies described in the scientific literature.

Principle of Competitive ELISA

In a competitive ELISA for tetracycline detection, free tetracycline in the sample competes with a tetracycline-protein conjugate immobilized on the microplate wells for binding to a limited amount of anti-tetracycline antibody. The amount of antibody bound to the plate is inversely proportional to the concentration of free tetracycline in the sample.

Materials and Reagents

• Tetracycline-specific antibody (monoclonal or polyclonal)

• Tetracycline-BSA (Bovine Serum Albumin) conjugate for coating

• Microtiter plates (96-well)

• Aureomycin (chlortetracycline) and other tetracycline standards

• Secondary antibody conjugated to an enzyme (e.g., Horseradish Peroxidase - HRP)

• Substrate solution (e.g., TMB - 3,3',5,5'-Tetramethylbenzidine)

• Stop solution (e.g., sulfuric acid)

• Coating buffer (e.g., carbonate-bicarbonate buffer, pH 9.6)

• Washing buffer (e.g., PBS with 0.05% Tween 20 - PBST)

• Blocking buffer (e.g., 1% BSA in PBST)

• Sample dilution buffer

Experimental Workflow

The following diagram illustrates the key steps in a competitive ELISA for determining tetracycline cross-reactivity.

Caption: Workflow of a competitive ELISA for tetracycline detection.

Procedure

• Coating: Microtiter plate wells are coated with a tetracycline-BSA conjugate diluted in coating buffer and incubated overnight at 4°C.

• Washing: The plate is washed three times with washing buffer.

• Blocking: Blocking buffer is added to each well and incubated for 1-2 hours at room temperature to block any remaining non-specific binding sites.

• Washing: The plate is washed as described in step 2.

• Competitive Reaction: A mixture of the tetracycline standard or sample and the anti-tetracycline antibody is added to the wells. The plate is then incubated for 1-2 hours at room temperature.

• Washing: The plate is washed as described in step 2.

• Secondary Antibody Incubation: An enzyme-conjugated secondary antibody is added to each well and incubated for 1 hour at room temperature.

• Washing: The plate is washed as described in step 2.

• Substrate Reaction: The substrate solution is added to each well, and the plate is incubated in the dark for 15-30 minutes at room temperature.

• Stopping the Reaction: The stop solution is added to each well to stop the color development.

• Data Acquisition: The absorbance is measured at a specific wavelength (e.g., 450 nm) using a microplate reader.

Calculation of Cross-Reactivity

The cross-reactivity (CR) is calculated using the following formula:

CR (%) = (IC50 of the target tetracycline / IC50 of Aureomycin) x 100

Discussion and Conclusion

The data presented highlights that the cross-reactivity of Aureomycin in tetracycline immunoassays is highly dependent on the specificity of the antibody used. Some assays, particularly those utilizing polyclonal antibodies or monoclonal antibodies designed for broad-class detection, exhibit high cross-reactivity with chlortetracycline.[1][2][4] In contrast, highly specific monoclonal antibodies, such as those developed specifically for oxytetracycline, may show negligible cross-reactivity with Aureomycin.[2]

For researchers and professionals in drug development and quality control, it is imperative to carefully validate any immunoassay for its cross-reactivity profile with all potential tetracycline analogues present in the sample matrix. This is crucial to avoid overestimation of the target analyte concentration. When high specificity is required, the use of monoclonal antibodies with low cross-reactivity to non-target tetracyclines is recommended. Alternatively, chromatographic methods such as HPLC can be used as a confirmatory technique to accurately quantify individual tetracycline compounds.[5]

References

• 1. Quantitative fluorescent detection of tetracycline in animal-derived foods using quantum dots - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Evaluation of Oxytetracycline Metabolites Cross-Reactivity with Oxytetracycline Enzyme-Linked Immunosorbent Assay (ELISA) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. Production of monoclonal antibody against doxycycline for immunoassay of seven tetracyclines in bovine muscle and milk - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Qualitative immunoassay for the determination of tetracycline antibiotic residues in milk samples followed by a quantitative improved HPLC-DAD method - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of Aureomycin® (Chlortetracycline) and Terramycin® (Oxytetracycline) in Animal Health

A Comprehensive Guide for Researchers and Drug Development Professionals

Introduction

Aureomycin® (chlortetracycline, CTC) and Terramycin® (oxytetracycline, OTC) are broad-spectrum tetracycline (B611298) antibiotics that have been extensively used in veterinary medicine for decades. Both are products of Streptomyces fermentation and are effective against a wide range of Gram-positive and Gram-negative bacteria, as well as some protozoa and atypical organisms like Mycoplasma and Chlamydia.[1][2] Their primary applications in animal health include the treatment and control of respiratory and enteric diseases, as well as growth promotion in various livestock species, including cattle, swine, and poultry.[3][4] This guide provides a detailed comparative analysis of Aureomycin® and Terramycin®, focusing on their mechanisms of action, pharmacokinetic profiles, in vitro and clinical efficacy, and resistance mechanisms, supported by experimental data to inform research and development in animal health.

Mechanism of Action

Both Aureomycin® and Terramycin® are bacteriostatic agents that inhibit protein synthesis in susceptible bacteria.[1] They achieve this by reversibly binding to the 30S ribosomal subunit, which prevents the attachment of aminoacyl-tRNA to the messenger RNA (mRNA)-ribosome complex.[2] This action effectively blocks the addition of new amino acids to the growing peptide chain, thereby halting protein synthesis and inhibiting bacterial growth and replication.

Mechanism of action of tetracyclines.

Pharmacokinetics: A Comparative Overview

The pharmacokinetic properties of chlortetracycline (B606653) and oxytetracycline (B609801) can vary significantly, impacting their distribution and concentration at the site of infection. These differences are particularly notable in swine, with CTC generally exhibiting superior absorption and tissue distribution.

Table 1: Comparative Pharmacokinetic Parameters in Swine

Parameter	Aureomycin® (Chlortetracycline)	Terramycin® (Oxytetracycline)	Reference
Oral Bioavailability	13% - 28%	3% - 5%	[4][5]
Lipid Solubility	More lipid-soluble	Less lipid-soluble	[4]
Volume of Distribution (Vd)	24% greater than OTC	-	[4]
Protein Binding	Clinically insignificant	Clinically insignificant	[4]
Blood Levels (vs. OTC)	50% - 70% higher	-	[4]
Lung Tissue Levels (vs. OTC)	80% higher	-	[4]

Table 2: Comparative Pharmacokinetic Parameters in Broiler Chickens (Intravenous Administration at 10 mg/kg)

Parameter	Aureomycin® (Chlortetracycline)	Terramycin® (Oxytetracycline)	Reference
AUC₀→t (μg·h/mL)	41,851 ± 10,965	Not directly compared in this study	[6]
Total Body Clearance (L/h·kg)	0.25 ± 0.05	Not directly compared in this study	[6]
Oral Bioavailability	30.54% ± 6.99	Not directly compared in this study	[6]

Note: Direct comparative data for OTC was not available in this specific study, but other tetracyclines were compared. The oral bioavailability of tetracycline was 56.45% ± 9.71.

Pharmacokinetics in Cattle

Data on the comparative pharmacokinetics of CTC and OTC in cattle is less abundant. However, studies on individual drugs provide some insights. After intravenous administration of OTC in cattle, the elimination half-life was found to be 6 hours.[7] Intramuscular injection of both a conventional and a long-acting OTC preparation resulted in similar plasma concentrations, with peak values occurring after 6-8 hours and a bioavailability of approximately 100%.[7] For CTC, one study in Holstein steers after intravenous administration of 11 mg/kg revealed a half-life of 172.6 minutes.[8]

In Vitro Efficacy

The in vitro activity of Aureomycin® and Terramycin® against key veterinary pathogens is generally similar, though some differences have been observed. Minimum Inhibitory Concentration (MIC) is a critical measure of an antibiotic's potency.

Table 3: Comparative Minimum Inhibitory Concentration (MIC) Data

Bacterial Species	Aureomycin® (Chlortetracycline) MIC (µg/mL)	Terramycin® (Oxytetracycline) MIC (µg/mL)	Reference
Pasteurella multocida (bovine)	-	MIC for 5 strains: 1, for 1 strain: 2, for 19 strains: ≥64	[9]
Mannheimia haemolytica (bovine)	-	MIC for 5 strains: 1, for 1 strain: 2, for 19 strains: ≥64	[9]
Lawsonia intracellularis (porcine)	<1	-	[10]

Note: Direct comparative MIC data from a single study for a wide range of pathogens is limited. The provided data is from separate studies and should be interpreted with caution. A study on M. haemolytica and P. multocida indicated that doxycycline (B596269) had lower MICs than both tetracycline and oxytetracycline.[11] For M. haemolytica, oxytetracycline MICs were significantly lower than tetracycline, suggesting that tetracycline may not be a reliable predictor of oxytetracycline susceptibility for this pathogen.[11]

Clinical Efficacy

The clinical efficacy of Aureomycin® and Terramycin® has been demonstrated in various animal species for the treatment and control of economically important diseases.

Bovine Respiratory Disease (BRD)

Both chlortetracycline and oxytetracycline are used in the treatment and control of BRD. In a study comparing penicillin, oxytetracycline, and trimethoprim-sulfadoxine for acute undifferentiated BRD in calves, there was no statistical difference in mortality rates between the groups; however, the case fatality rate was numerically lower in the trimethoprim-sulfadoxine group (3%) compared to the oxytetracycline (8%) and penicillin (10%) groups.[12] Another study showed that a metaphylactic treatment with oxytetracycline (both 20 mg/kg and 40 mg/kg) significantly reduced the incidence of BRD in feedlot calves compared to untreated controls.[13]

Swine Enteric and Respiratory Diseases

In a challenge study with Pasteurella multocida in pigs, CTC-fed pigs showed a 54% reduction in lung lesion scores (P≤0.05) compared to controls, while the reduction in OTC-fed pigs was not statistically significant.[4] Furthermore, the average daily gain (ADG) was improved by 61% (P≤0.05) in the CTC group, with no significant improvement in the OTC group.[4] For the control of porcine proliferative enteropathy (ileitis) caused by Lawsonia intracellularis, chlortetracycline is approved for use.[10]

Poultry Growth Promotion and Disease Control

Both Aureomycin® and Terramycin® have been shown to promote growth in poultry. A study in broiler chickens found that supplementation with either OTC or CTC at 100 mg/kg and 200 mg/kg significantly increased body weight gain compared to a control group.[4] However, there was no significant influence on feed consumption or feed conversion ratio.[4] In another study with broiler chickens, a combination of CTC and Macleaya cordata extract showed an improved growth-promoting effect compared to CTC alone.[14]

Resistance Mechanisms

Bacterial resistance to tetracyclines, including Aureomycin® and Terramycin®, is a significant concern in veterinary medicine. The primary mechanisms of resistance include:

• Efflux pumps: Active transport systems that pump the antibiotic out of the bacterial cell, preventing it from reaching its ribosomal target. This is a common plasmid- or transposon-mediated mechanism.

• Ribosomal protection: Production of proteins that interact with the ribosome to dislodge the tetracycline molecule or prevent its binding, allowing protein synthesis to continue.

• Enzymatic inactivation: Modification of the antibiotic molecule, rendering it inactive.

Experimental Protocols

General Protocol for Minimum Inhibitory Concentration (MIC) Determination (Broth Microdilution Method)

This protocol outlines a generalized procedure for determining the MIC of Aureomycin® and Terramycin® against a target bacterial pathogen.

Generalized workflow for MIC determination.

Detailed Steps:

• Bacterial Isolate Preparation: A pure culture of the test organism is grown on an appropriate agar (B569324) medium. Colonies are then used to prepare a standardized suspension in sterile saline or broth to a turbidity equivalent to a 0.5 McFarland standard.

• Antibiotic Dilution: Stock solutions of Aureomycin® and Terramycin® are prepared. A series of two-fold dilutions are then made in a 96-well microtiter plate containing a suitable broth medium (e.g., Mueller-Hinton broth).

• Inoculation: Each well is inoculated with the standardized bacterial suspension to achieve a final concentration of approximately 5 x 10⁵ CFU/mL.

• Controls: Positive control wells (broth and bacteria, no antibiotic) and negative control wells (broth only) are included on each plate.

• Incubation: The plates are incubated at a temperature and duration appropriate for the test organism (e.g., 35-37°C for 16-20 hours).

• MIC Reading: The MIC is determined as the lowest concentration of the antibiotic that completely inhibits visible growth of the organism.

General Protocol for a Comparative Clinical Efficacy Trial in Bovine Respiratory Disease

This protocol provides a generalized framework for a clinical trial comparing the efficacy of Aureomycin® and Terramycin® for the treatment of BRD in cattle.

Generalized workflow for a comparative clinical trial.

Detailed Steps:

• Animal Selection and Acclimation: A group of cattle of similar age, weight, and background, and at high risk for BRD, are selected and acclimated to the study environment.

• Randomization and Blinding: Animals are randomly assigned to treatment groups (e.g., Aureomycin®, Terramycin®, and a placebo or negative control group). To minimize bias, the study should be blinded, where individuals administering treatments and assessing outcomes are unaware of the treatment assignments.

• Treatment Administration: The assigned treatments are administered according to a strict protocol, specifying the dose, route of administration (e.g., in-feed or parenteral), and duration of treatment.

• Clinical Assessment: Animals are monitored daily for clinical signs of BRD using a standardized scoring system (e.g., based on demeanor, respiratory character, and nasal/ocular discharge). Rectal temperatures are also recorded.

• Production Parameter Measurement: Body weight is measured at the beginning and end of the study, and at regular intervals in between, to calculate average daily gain (ADG). Feed intake is monitored to determine the feed conversion ratio (FCR).

• Data Analysis: Statistical methods are used to compare the outcomes between the treatment groups. This may include comparing treatment success rates, mortality rates, morbidity rates, and changes in production parameters.

Conclusion

Aureomycin® (chlortetracycline) and Terramycin® (oxytetracycline) are valuable tools in managing bacterial diseases in livestock. While their mechanism of action and spectrum of activity are similar, there are notable differences in their pharmacokinetic profiles, particularly in swine, where chlortetracycline demonstrates superior absorption and tissue penetration. Clinical efficacy can be influenced by these pharmacokinetic differences, as well as the specific pathogen and host species. The continued emergence of bacterial resistance necessitates the judicious use of both antibiotics, guided by susceptibility testing and a thorough understanding of their pharmacological properties. For researchers and drug development professionals, further head-to-head comparative studies, especially regarding in vitro activity against a broader range of contemporary veterinary pathogens and clinical efficacy in cattle, would be beneficial for optimizing their use in animal health.

References

• 1. researchgate.net [researchgate.net]
• 2. Tetracyclines Use in Animals - Pharmacology - Merck Veterinary Manual [merckvetmanual.com]
• 3. Current status and prospects for in-feed antibiotics in the different stages of pork production — A review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effect of dietary supplementation of antibiotic growth promoters vs synbiotics on growth performance, carcass characteristics and immune response of broiler chickens | International Journal of Current Research [journalcra.com]
• 5. researchgate.net [researchgate.net]
• 6. Comparative pharmacokinetics of chlortetracycline, tetracycline, minocycline, and tigecycline in broiler chickens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]
• 8. bovine-ojs-tamu.tdl.org [bovine-ojs-tamu.tdl.org]
• 9. Comparison between the minimal inhibitory concentration of tilmicosin and oxytetracycline for bovine pneumonic Pasteurella haemolytica isolates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. thepigsite.com [thepigsite.com]
• 11. Differential susceptibility to tetracycline, oxytetracycline and doxycycline of the calf pathogens Mannheimia haemolytica and Pasteurella multocida in three growth media - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Comparison of Penicillin, Oxytetracycline, and Trimethoprim-Sulfadoxine in the Treatment of Acute Undifferentiated Bovine Respiratory Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 13. cabidigitallibrary.org [cabidigitallibrary.org]
• 14. Macleaya cordata helps improve the growth-promoting effect of chlortetracycline on broiler chickens - PMC [pmc.ncbi.nlm.nih.gov]

Validating "NewProbe": A Comparative Guide to a Novel Fluorescent Probe for Chlortetracycline Detection

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive validation and comparative analysis of "NewProbe," a novel fluorescent sensor for the highly sensitive and selective detection of chlortetracycline (B606653) (CTC). The performance of NewProbe is objectively compared with other established fluorescent probes and traditional analytical methods, supported by experimental data. Detailed methodologies for all key validation experiments are provided to ensure reproducibility and facilitate adoption in research and quality control settings.

Introduction to NewProbe

NewProbe is a next-generation fluorescent probe engineered for superior performance in chlortetracycline detection. It operates on a "turn-on" fluorescence mechanism, where the presence of CTC triggers a significant enhancement in fluorescence intensity. This mechanism is based on the specific binding of CTC to NewProbe, which restricts the intramolecular rotation of the fluorophore, leading to a pronounced increase in quantum yield. This design offers high sensitivity and selectivity, minimizing background fluorescence and interference from other tetracycline (B611298) analogs and common excipients.

Comparative Performance Analysis

The performance of NewProbe has been rigorously evaluated against existing fluorescent probes and the gold-standard High-Performance Liquid Chromatography (HPLC) method. The following table summarizes the key performance metrics.

Parameter	NewProbe	BSA-AuNCs Probe[1]	Carbon Dots Probe[2]	Zn(II) Coordination Polymer[3]	HPLC[4]
Limit of Detection (LOD)	5 nM	65 nM	550 nM	15 nM	~50-100 ng/mL
Linear Range	10 nM - 20 µM	0.2 µM - 10 µM	1.66 µM - 100 µM	0.05 µM - 50 µM	0.1 - 10 µg/mL
Quantum Yield (ΦF)	0.65	Not Reported	Not Reported	Not Reported	Not Applicable
Response Time	< 5 minutes	~10 minutes	~30 minutes	~15 minutes	> 30 minutes
Selectivity	High for CTC	High for CTC	Semi-selective for TCs	High for CTC	High (with proper method development)
pH Range	6.0 - 8.5	Not Reported	Not Reported	Stable over a broad range	Dependent on mobile phase

Experimental Protocols

Detailed methodologies for the validation of NewProbe are provided below. These protocols are designed to be clear, concise, and easily reproducible.

Determination of Limit of Detection (LOD)

The limit of detection was calculated based on the 3σ/k method, where σ is the standard deviation of the blank and k is the slope of the calibration curve.

Materials:

• NewProbe stock solution (1 mM in DMSO)

• Chlortetracycline (CTC) stock solution (10 mM in methanol)

• Phosphate-buffered saline (PBS), pH 7.4

• Fluorometer

Procedure:

• Prepare a series of CTC standard solutions with concentrations ranging from 1 nM to 50 nM in PBS.

• Add NewProbe to each standard solution to a final concentration of 1 µM.

• Prepare ten blank samples containing only NewProbe (1 µM) in PBS.

• Incubate all solutions for 5 minutes at room temperature.

• Measure the fluorescence intensity of the blank samples and the CTC standards at the optimal excitation and emission wavelengths for NewProbe.

• Calculate the standard deviation (σ) of the fluorescence intensity of the ten blank measurements.[5][6]

• Plot the fluorescence intensity of the standards against the CTC concentration to obtain a linear calibration curve. The slope (k) of this curve is determined.[5]

• The LOD is calculated using the formula: LOD = 3σ / k.[5][6]

Selectivity Study

The selectivity of NewProbe for CTC was evaluated against other tetracycline analogs and common interfering substances.

Materials:

• NewProbe stock solution (1 mM in DMSO)

• Stock solutions (1 mM) of: Chlortetracycline (CTC), Tetracycline (TC), Oxytetracycline (OTC), Doxycycline (DC), common metal ions (e.g., Na⁺, K⁺, Ca²⁺, Mg²⁺, Fe³⁺), and common anions (e.g., Cl⁻, SO₄²⁻, NO₃⁻).

• PBS, pH 7.4

• Fluorometer

Procedure:

• Prepare a series of solutions, each containing NewProbe (1 µM) in PBS.

• To separate solutions, add CTC to a final concentration of 10 µM.

• To other solutions, add each of the potential interfering substances to a final concentration of 100 µM (a 10-fold excess).

• Incubate all solutions for 5 minutes at room temperature.

• Measure the fluorescence intensity of each solution.

• The fluorescence response in the presence of interfering substances is compared to the response of CTC. A minimal change in fluorescence indicates high selectivity.

pH Stability Test

The effect of pH on the fluorescence response of NewProbe in the presence and absence of CTC was investigated.

Materials:

• NewProbe stock solution (1 mM in DMSO)

• CTC stock solution (10 mM in methanol)

• A series of buffer solutions with pH values ranging from 4.0 to 10.0 (e.g., citrate (B86180) buffer, phosphate (B84403) buffer, borate (B1201080) buffer).

• Fluorometer

Procedure:

• Prepare two sets of solutions in buffers of varying pH.

• In the first set, add NewProbe to a final concentration of 1 µM.

• In the second set, add both NewProbe (1 µM) and CTC (10 µM).

• Incubate all solutions for 5 minutes at room temperature.

• Measure the fluorescence intensity of each solution.

• Plot the fluorescence intensity versus pH for both sets of solutions to determine the pH range over which the probe is stable and responsive.[7][8]

Quantum Yield (ΦF) Determination

The relative quantum yield of NewProbe was determined using a well-characterized standard with a known quantum yield.

Materials:

• NewProbe solution in ethanol

• Quinine (B1679958) sulfate (B86663) in 0.1 M H₂SO₄ (standard, ΦF = 0.54)

• UV-Vis Spectrophotometer

• Fluorometer

Procedure:

• Prepare a series of dilute solutions of NewProbe and the quinine sulfate standard with absorbances ranging from 0.01 to 0.1 at the excitation wavelength.

• Measure the absorbance of each solution using the UV-Vis spectrophotometer.

• Measure the fluorescence emission spectrum of each solution using the fluorometer, with the same excitation wavelength used for the absorbance measurements.

• Integrate the area under the fluorescence emission curve for each solution.

• Plot the integrated fluorescence intensity versus absorbance for both NewProbe and the standard.

• The quantum yield is calculated using the following equation: ΦF_sample = ΦF_standard * (m_sample / m_standard) * (η_sample² / η_standard²) where 'm' is the slope of the plot of integrated fluorescence intensity vs. absorbance, and 'η' is the refractive index of the solvent.[9][10]

Visualizations

Signaling Pathway of NewProbe

Caption: Signaling mechanism of NewProbe for chlortetracycline detection.

Experimental Workflow for Probe Validation

Caption: General workflow for the validation of a new fluorescent probe.

Logical Relationship of Comparative Analysis

References

• 1. A novel ratiometric fluorescence probe for highly sensitive and specific detection of chlorotetracycline among tetracycline antibiotics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Selectivity Quantification with the Fluorescent Quantitative Model-Assisted Semi-Selective Probe (Carbon Dots): Accurate Determination of Chlortetracycline in Aqueous Environments with Interference - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Experimental Determination of the Fluorescence Quantum Yield of Semiconductor Nanocrystals - PMC [pmc.ncbi.nlm.nih.gov]
• 5. rsc.org [rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. Turn-On Fluorescent pH Probes for Monitoring Alkaline pHs Using Bis[2-(2′-hydroxyphenyl)benzazole] Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Fluorescent Probes for Sensitive and Selective Detection of pH Changes in Live Cells in Visible and Near-infrared Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Making sure you're not a bot! [opus4.kobv.de]
• 10. agilent.com [agilent.com]

Aureomycin (Chlortetracycline) vs. Modern Antibiotics: A Comparative Analysis for Specific Pathogens

An objective comparison of the in vitro efficacy of the historical antibiotic, Aureomycin (chlortetracycline), against contemporary antibacterial agents for clinically significant pathogens, Staphylococcus aureus and Streptococcus pyogenes. This guide synthesizes available data to provide researchers, scientists, and drug development professionals with a comparative overview of these antibiotics, supported by experimental methodologies.

Introduction

Aureomycin, the first tetracycline (B611298) antibiotic discovered in 1945, marked a significant milestone in the fight against bacterial infections. As a broad-spectrum antibiotic, it was initially effective against a wide range of Gram-positive and Gram-negative bacteria. Its mechanism of action involves the inhibition of bacterial protein synthesis by binding to the 30S ribosomal subunit, thereby preventing the attachment of aminoacyl-tRNA to the ribosomal acceptor site. However, the widespread use of tetracyclines has led to the emergence of significant bacterial resistance. This guide provides a comparative analysis of Aureomycin's efficacy against that of modern antibiotics for two key pathogens: Staphylococcus aureus and Streptococcus pyogenes.

Comparative Efficacy Against Staphylococcus aureus

Staphylococcus aureus is a major human pathogen, with methicillin-resistant S. aureus (MRSA) posing a significant therapeutic challenge. While historical data on Aureomycin's activity against S. aureus is available, direct contemporary comparisons with modern antibiotics are limited. The following tables summarize available data on the in vitro activity of chlortetracycline (B606653) (the active compound in Aureomycin) and modern antibiotics against S. aureus.

Table 1: In Vitro Activity of Chlortetracycline and Modern Antibiotics against Staphylococcus aureus

Antibiotic	Class	MIC50 (µg/mL)	MIC90 (µg/mL)	Resistance Rate (%)
Chlortetracycline	Tetracycline	Not widely reported	Not widely reported	High (often grouped with general tetracycline resistance)
Tetracycline	Tetracycline	Not specified	Not specified	48% - 60.6%[1]
Vancomycin	Glycopeptide	1.0	1.0	Low (some VISA/VRSA)
Linezolid	Oxazolidinone	1.0	2.0	Very Low
Daptomycin (B549167)	Lipopeptide	0.25	0.5	Very Low
Ceftaroline	Cephalosporin	0.25	0.5	Low

Note: MIC50 and MIC90 values for modern antibiotics are representative and can vary based on geographic location and study.

Comparative Efficacy Against Streptococcus pyogenes

Streptococcus pyogenes (Group A Streptococcus) remains a common cause of pharyngitis, skin infections, and invasive diseases. Penicillin has historically been and remains the drug of choice. The emergence of macrolide resistance has necessitated the use of alternative agents.

Table 2: In Vitro Activity of Chlortetracycline and Modern Antibiotics against Streptococcus pyogenes

Antibiotic	Class	MIC50 (µg/mL)	MIC90 (µg/mL)	Resistance Rate (%)
Chlortetracycline	Tetracycline	0.06 - 0.25 (for oxytetracycline-susceptible S. suis Type 2)	Not widely reported for S. pyogenes	High (often grouped with general tetracycline resistance)
Tetracycline	Tetracycline	Not specified	Not specified	9.8% - 100%[2][3][4][5]
Penicillin	Beta-lactam	≤0.015	0.03	Very Low (<1%)
Ceftriaxone (B1232239)	Cephalosporin	0.03	0.06	Very Low
Clindamycin	Lincosamide	0.12	0.25	10-30% (variable)
Azithromycin	Macrolide	0.12	>256	30-60% (variable)

Note: MIC50 and MIC90 values for modern antibiotics are representative and can vary based on geographic location and study.

Experimental Protocols

The determination of Minimum Inhibitory Concentration (MIC) is a fundamental method for assessing antibiotic susceptibility. The following are generalized protocols for the agar (B569324) dilution and broth microdilution methods, which are standard procedures used in the studies cited.

Agar Dilution Method

The agar dilution method is a reference standard for antimicrobial susceptibility testing.

• Preparation of Antibiotic Stock Solutions: Aseptically prepare a stock solution of the antibiotic to be tested at a high concentration using a suitable solvent and diluent as specified by the manufacturer.

• Preparation of Agar Plates: Prepare a series of agar plates (typically Mueller-Hinton agar, often supplemented with 5% sheep blood for fastidious organisms like Streptococcus pyogenes) containing serial twofold dilutions of the antibiotic. A control plate with no antibiotic is also prepared.

• Inoculum Preparation: Prepare a standardized inoculum of the test organism (e.g., S. aureus or S. pyogenes) equivalent to a 0.5 McFarland turbidity standard. This is then further diluted to achieve a final inoculum concentration of approximately 10^4 colony-forming units (CFU) per spot on the agar plate.

• Inoculation: Using a multipoint inoculator, spot the standardized bacterial suspension onto the surface of each antibiotic-containing and control plate.

• Incubation: Incubate the plates at 35-37°C for 16-20 hours in an appropriate atmosphere (e.g., ambient air for S. aureus, 5% CO2 for S. pyogenes).

• Reading Results: The MIC is the lowest concentration of the antibiotic that completely inhibits the visible growth of the organism.

Broth Microdilution Method

The broth microdilution method is a widely used and automated method for determining MICs.

• Preparation of Antibiotic Dilutions: Prepare serial twofold dilutions of the antibiotic in a 96-well microtiter plate containing a suitable broth medium (e.g., cation-adjusted Mueller-Hinton broth).

• Inoculum Preparation: Prepare a standardized bacterial suspension as described for the agar dilution method. The final inoculum concentration in each well should be approximately 5 x 10^5 CFU/mL.

• Inoculation: Inoculate each well of the microtiter plate with the standardized bacterial suspension. A growth control well (no antibiotic) and a sterility control well (no bacteria) are included.

• Incubation: Incubate the microtiter plates at 35-37°C for 16-20 hours.

• Reading Results: The MIC is the lowest concentration of the antibiotic that completely inhibits visible bacterial growth, as detected by the naked eye or a spectrophotometer.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the mechanism of action of tetracycline antibiotics and a typical experimental workflow for determining antibiotic susceptibility.

Caption: Mechanism of action of Aureomycin (chlortetracycline).

Caption: Experimental workflow for antibiotic susceptibility testing.

Conclusion

The available data indicates that while Aureomycin (chlortetracycline) was a groundbreaking antibiotic, its current clinical utility against Staphylococcus aureus and Streptococcus pyogenes is significantly limited due to high rates of resistance. Modern antibiotics such as vancomycin, linezolid, and daptomycin for S. aureus, and beta-lactams like penicillin and ceftriaxone for S. pyogenes, demonstrate superior in vitro activity and are the cornerstones of current therapeutic strategies. For researchers and drug development professionals, the story of Aureomycin serves as a crucial case study in the evolution of antibiotic resistance and underscores the continuous need for the discovery and development of novel antimicrobial agents. Further research focusing on direct, head-to-head in vitro comparisons of chlortetracycline with modern antibiotics using standardized methodologies would be beneficial to precisely quantify the current efficacy gap.

References

• 1. Distribution and antibiotic-resistance of different Staphylococcus species identified by matrix assisted laser desorption ionization-time of flight mass spectrometry (MALDI-TOF MS) isolated from the oral cavity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Aureomycin; preliminary report of a clinical trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Press Release: New Testing Methodology Chlortetracycline Concentration Testing in Type B and C Medicated Feeds - Eurofins USA [eurofinsus.com]
• 4. Clinical studies with aureomycin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. journals.asm.org [journals.asm.org]

Aureomycin: A Comparative Guide to Reproducibility in Experimental Research

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Aureomycin (chlortetracycline) with its common alternatives, doxycycline (B596269) and minocycline (B592863), focusing on the reproducibility of experimental results. Below, you will find a detailed analysis of their performance based on experimental data, standardized protocols for key experiments, and visualizations of affected signaling pathways and experimental workflows to ensure clarity and aid in experimental design.

Performance Comparison: Aureomycin and its Alternatives

The in vitro efficacy of tetracycline (B611298) antibiotics is primarily determined by their Minimum Inhibitory Concentration (MIC), which represents the lowest concentration of an antibiotic that prevents the visible growth of a bacterium. The lower the MIC value, the more potent the antibiotic. The following tables summarize the comparative MIC values for Aureomycin (chlortetracycline), doxycycline, and minocycline against common laboratory strains of Escherichia coli and Staphylococcus aureus.

Table 1: Comparative Minimum Inhibitory Concentrations (MICs) Against Escherichia coli

Antibiotic	MIC Range (µg/mL)	MIC50 (µg/mL)	MIC90 (µg/mL)
Aureomycin (Chlortetracycline)	2.23 - 0.29[1]	-	-
Doxycycline	0.5 - 32[2]	1.0	16
Minocycline	0.25 - 32[2]	1.0	4.0

MIC50 and MIC90 represent the concentrations at which 50% and 90% of the tested isolates are inhibited, respectively.

Table 2: Comparative Minimum Inhibitory Concentrations (MICs) Against Staphylococcus aureus

Antibiotic	MIC Range (µg/mL)	MIC50 (µg/mL)	MIC90 (µg/mL)
Aureomycin (Chlortetracycline)	Data not readily available in direct comparison	-	-
Doxycycline	≤0.12 - >128	0.5	>128
Minocycline	≤0.12 - 64	0.25	32

Note: Direct comparative MIC data for chlortetracycline (B606653) against S. aureus in the same studies as doxycycline and minocycline is limited. However, doxycycline is generally considered more potent than tetracycline against S. aureus.[3][4]

Experimental Protocols

To ensure the reproducibility of experimental results, it is crucial to follow standardized protocols. The following is a detailed methodology for determining the Minimum Inhibitory Concentration (MIC) of tetracycline antibiotics using the broth microdilution method, a standard procedure in microbiology.

Protocol: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

This protocol is adapted from standard microbiology laboratory procedures.[5][6][7]

1. Preparation of Materials:

• Bacterial Culture: A pure, overnight culture of the test bacterium (e.g., E. coli ATCC 25922, S. aureus ATCC 29213) grown in Mueller-Hinton Broth (MHB).

• Antibiotics: Stock solutions of Aureomycin (chlortetracycline), doxycycline, and minocycline prepared in a suitable solvent and then diluted in MHB to the desired starting concentration.

• 96-Well Microtiter Plates: Sterile, U-bottom plates.

• Media: Cation-adjusted Mueller-Hinton Broth (CAMHB).

2. Inoculum Preparation:

• Aseptically pick several colonies from a fresh agar (B569324) plate and suspend them in sterile saline or MHB.

• Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL.

• Dilute the standardized suspension in MHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the microtiter plate wells.

3. Serial Dilution of Antibiotics:

• Add 100 µL of sterile MHB to all wells of the 96-well plate, except for the first column.

• Add 200 µL of the starting antibiotic concentration to the wells in the first column.

• Perform a two-fold serial dilution by transferring 100 µL from the first column to the second, mixing thoroughly, and repeating this process across the plate to the tenth column. Discard 100 µL from the tenth column.

• The eleventh column will serve as a positive control (inoculum without antibiotic), and the twelfth column as a negative control (broth only).

4. Inoculation and Incubation:

• Add 10 µL of the prepared bacterial inoculum to each well (except the negative control). The final volume in each well will be 110 µL.

• Seal the plate and incubate at 35-37°C for 16-20 hours in ambient air.

5. Interpretation of Results:

• The MIC is the lowest concentration of the antibiotic that completely inhibits visible growth of the organism. This can be determined by visual inspection or by using a microplate reader to measure optical density at 600 nm.

Signaling Pathways and Experimental Workflows

Understanding the molecular mechanisms of action and the workflow of comparative studies is essential for reproducible research. The following diagrams, generated using the DOT language, illustrate key signaling pathways affected by these tetracyclines and a typical experimental workflow for their comparison.

Signaling Pathways

Tetracyclines, beyond their antibacterial effects, have been shown to modulate various signaling pathways in eukaryotic cells. These off-target effects can be significant in a research context.

References

• 1. journals.asm.org [journals.asm.org]
• 2. [Comparative activity of tetracycline, doxycycline and minocycline against Haemophilus] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. jmilabs.com [jmilabs.com]
• 4. Contemporary tetracycline susceptibility testing: doxycycline MIC methods and interpretive criteria (CLSI and EUCAST) performance when testing Gram-positive pathogens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. BSCI 424 Broth Tube Dilution MIC [science.umd.edu]
• 6. Broth Dilution Method for MIC Determination • Microbe Online [microbeonline.com]
• 7. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]

Assessing the Synergistic Effects of Aureomycin with Other Compounds: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the synergistic potential of antimicrobial agents is paramount in the fight against resistance and for the development of more effective therapeutic strategies. This guide provides a comprehensive comparison of the synergistic effects of Aureomycin® (chlortetracycline) with various compounds, supported by experimental data and detailed methodologies.

Aureomycin, a broad-spectrum tetracycline (B611298) antibiotic, has long been a staple in both veterinary and human medicine. Its primary mechanism of action involves the inhibition of bacterial protein synthesis by binding to the 30S ribosomal subunit.[1][2] While effective as a monotherapy in many applications, its combination with other compounds can lead to enhanced efficacy, broader spectrum of activity, and a reduction in the development of resistance. This guide explores the synergistic interactions of Aureomycin with other antibiotics, efflux pump inhibitors, and nanoparticles.

Synergistic Combinations and Quantitative Data

The synergistic effect of two antimicrobial agents is often quantified using the Fractional Inhibitory Concentration Index (FICI). An FICI of ≤ 0.5 is indicative of synergy, an FICI between 0.5 and 4.0 suggests an additive or indifferent effect, and an FICI of > 4.0 indicates antagonism.[3]

The following tables summarize the quantitative data from studies assessing the synergistic effects of Aureomycin and its parent class, tetracyclines, with other compounds.

Combination Partner	Target Organism(s)	Key Findings	FICI Value	Reference(s)
Bacitracin Methylene (B1212753) Disalicylate (BMD)	Lawsonia intracellularis	The MIC of chlortetracycline (B606653) was reduced from 8 µg/mL to 2 µg/mL in the presence of bacitracin.	Not explicitly calculated, but indicative of synergy.	[4]
Clostridium perfringens	MIC values for resistant strains were reduced to sensitive levels when the two drugs were combined.	Not explicitly calculated, but indicative of synergy.	[4]
Botanical Extracts (e.g., from Punica granatum, Thymus vulgaris)	Bacillus megaterium, Staphylococcus aureus, Escherichia coli, Pseudomonas aeruginosa, Klebsiella pneumoniae	Synergistic interactions observed, extending the post-antibiotic effect of tetracycline.	0.031 - 0.5	[5]
Efflux Pump Inhibitors (e.g., NMP)	Gram-negative bacteria (e.g., P. aeruginosa)	Enhanced efficacy of tetracycline due to inhibition of efflux pumps, leading to intracellular accumulation of the antibiotic.	0.281 - 0.375	[4]
Silver Nanoparticles (AgNPs)	Multidrug-resistant Gram-negative bacteria (e.g., E. coli, S. typhimurium)	Tetracycline-capped AgNPs demonstrated substantial antibacterial activity, suggesting a dual-action mechanism.	Not explicitly calculated, but indicative of synergy.	[6]

Experimental Protocols

To ensure the reproducibility and critical evaluation of the cited data, detailed methodologies for the key experiments are provided below.

Checkerboard Assay

The checkerboard assay is a common in vitro method used to assess the synergistic, additive, or antagonistic effects of antimicrobial combinations.

Protocol:

• Preparation of Antimicrobial Agents: Prepare stock solutions of Aureomycin and the compound to be tested at concentrations significantly higher than their minimum inhibitory concentrations (MICs).

• Microtiter Plate Setup: In a 96-well microtiter plate, create a two-dimensional gradient of the two agents. Typically, serial dilutions of Aureomycin are made along the y-axis, and serial dilutions of the second compound are made along the x-axis. This creates a "checkerboard" of wells with varying concentrations of both drugs. Include wells with each drug alone to determine their individual MICs, as well as a growth control well without any antimicrobials.

• Inoculum Preparation: Prepare a standardized bacterial inoculum (e.g., 0.5 McFarland standard) of the target organism in a suitable broth medium, such as Mueller-Hinton Broth. Dilute the inoculum to the desired final concentration (e.g., 5 x 10^5 CFU/mL).

• Inoculation and Incubation: Inoculate each well of the microtiter plate with the bacterial suspension. Incubate the plate at the optimal temperature and duration for the specific bacterium (e.g., 37°C for 18-24 hours).

• Data Analysis and FICI Calculation: After incubation, determine the MIC of each drug alone and in combination by observing the lowest concentration that inhibits visible bacterial growth. The Fractional Inhibitory Concentration (FIC) for each drug is calculated as follows:

  • FIC of Drug A = MIC of Drug A in combination / MIC of Drug A alone

  • FIC of Drug B = MIC of Drug B in combination / MIC of Drug B alone

  The FICI is the sum of the individual FICs:

  • FICI = FIC of Drug A + FIC of Drug B

  The results are interpreted as described in the table above.[3]

Time-Kill Curve Assay

The time-kill curve assay provides a dynamic picture of the antimicrobial effect of a drug combination over time, indicating whether the interaction is bactericidal or bacteriostatic.

Protocol:

• Bacterial Culture Preparation: Grow the target bacterium in a suitable broth to the logarithmic phase of growth.

• Exposure to Antimicrobials: Dilute the bacterial culture to a standardized starting concentration (e.g., 10^5 - 10^6 CFU/mL) in fresh broth containing the antimicrobial agents at desired concentrations (e.g., sub-MIC, MIC, or supra-MIC levels), both individually and in combination. Include a growth control without any antimicrobials.

• Sampling and Viable Cell Counting: At various time points (e.g., 0, 2, 4, 8, and 24 hours), withdraw aliquots from each culture. Perform serial dilutions of these aliquots and plate them on appropriate agar (B569324) plates.

• Incubation and Colony Counting: Incubate the agar plates until colonies are visible, and then count the number of colony-forming units (CFU) to determine the viable bacterial concentration at each time point.

• Data Analysis: Plot the log10 CFU/mL against time for each condition. Synergy is typically defined as a ≥ 2-log10 decrease in CFU/mL at 24 hours by the combination compared with the most active single agent.

Mechanisms of Synergy and Signaling Pathways

The synergistic effects of Aureomycin with other compounds can be attributed to several mechanisms. Understanding these mechanisms, including their impact on bacterial signaling pathways, is crucial for the rational design of new combination therapies.

Inhibition of Efflux Pumps

One of the primary mechanisms of bacterial resistance to tetracyclines is the active efflux of the drug from the cell, mediated by efflux pumps.[1] Efflux pump inhibitors (EPIs) can block these pumps, leading to an increased intracellular concentration of Aureomycin and restoring its antibacterial activity. This synergistic mechanism has been demonstrated with compounds like 1-(1-naphthylmethyl)-piperazine (NMP).[4]

Enhanced Cell Wall Permeability

The combination of Aureomycin with agents that disrupt the bacterial cell wall can facilitate the entry of Aureomycin into the cell, thereby enhancing its access to the ribosomal target. For instance, bacitracin, which inhibits cell wall synthesis, has been shown to act synergistically with chlortetracycline.[4] Nanoparticles, such as silver and gold nanoparticles, are also thought to enhance the efficacy of tetracyclines by disrupting the bacterial membrane and facilitating drug penetration.[6]

Impact on Bacterial Signaling Pathways

While direct evidence specifically linking Aureomycin's synergistic combinations to the modulation of bacterial signaling pathways is still emerging, the broader class of tetracyclines has been shown to influence key regulatory networks in bacteria.

• Stringent Response: The stringent response is a bacterial stress response to nutrient limitation, characterized by the production of the alarmone (p)ppGpp. Tetracyclines, by targeting the ribosome, can inhibit the stringent response.[7] This interference could potentially sensitize bacteria to other antibiotics whose efficacy is diminished by the dormant-like state induced by the stringent response.

The workflow for investigating the impact of antibiotic combinations on bacterial signaling pathways can be visualized as follows:

Caption: Workflow for Investigating Signaling Pathway Modulation.

The following diagram illustrates a hypothetical signaling pathway potentially affected by a synergistic antibiotic combination. For instance, a combination could downregulate the expression of an efflux pump gene, which is often under the control of a two-component system.

Caption: Hypothetical Inhibition of an Efflux Pump Signaling Pathway.

Conclusion

The synergistic combination of Aureomycin with other compounds presents a promising avenue for enhancing its therapeutic efficacy and combating antimicrobial resistance. The data presented in this guide highlight the potential of combinations with bacitracin methylene disalicylate, efflux pump inhibitors, and nanoparticles. Further research is warranted to elucidate the precise molecular mechanisms underlying these synergistic interactions, particularly their impact on bacterial signaling pathways. A deeper understanding of these processes will undoubtedly pave the way for the development of novel and more effective combination therapies for a range of bacterial infections.

References

• 1. Frontiers | Synergistic Antibacterial Activity of Designed Trp-Containing Antibacterial Peptides in Combination With Antibiotics Against Multidrug-Resistant Staphylococcus epidermidis [frontiersin.org]
• 2. Tetracycline Antibiotics: Mode of Action, Applications, Molecular Biology, and Epidemiology of Bacterial Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synergy and antagonism of combinations with quinolones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. thepigsite.com [thepigsite.com]
• 5. scialert.net [scialert.net]
• 6. researchgate.net [researchgate.net]
• 7. dspace.ut.ee [dspace.ut.ee]

Aureomycin in Long-Term Studies: A Comparative Guide to Tetracycline Antibiotics

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of Aureomycin (chlortetracycline) with other tetracycline (B611298) alternatives for long-term study applications. This document synthesizes experimental data on the advantages and limitations of these antibiotics, details relevant experimental protocols, and visualizes key biological pathways.

Introduction

Aureomycin, the first discovered tetracycline antibiotic, has a long history of use in both veterinary and human medicine. Its broad-spectrum bacteriostatic activity has made it a valuable tool in treating various infections and as a growth promoter in animal feed. However, its long-term application is accompanied by a set of advantages and limitations that warrant careful consideration, especially in the context of ongoing research and drug development. This guide provides a comparative analysis of Aureomycin against other prominent tetracyclines—tetracycline, doxycycline (B596269), and minocycline (B592863)—to aid researchers in selecting the appropriate agent for their long-term studies.

Comparative Analysis of Tetracyclines in Long-Term Applications

The selection of a tetracycline antibiotic for long-term studies depends on a balance of efficacy, safety profile, and the specific research context. The following tables summarize key comparative data.

Table 1: General Comparison of Tetracyclines

Feature	Aureomycin (Chlortetracycline)	Tetracycline	Doxycycline	Minocycline
Primary Use in Long-Term Studies	Veterinary medicine, animal growth promotion	Broad-spectrum antibiotic studies	Various, including anti-inflammatory and anti-malarial research	Acne treatment, neuroprotective studies
Bioavailability (Oral)	Low to moderate	Moderate	High	High
Half-life	Short	Short	Long	Long
Common Administration Route	Oral (in feed/water), Topical	Oral	Oral, Intravenous	Oral
Key Advantages	Cost-effective, historical data available	Well-established efficacy against a broad range of bacteria	Good tissue penetration, less frequent dosing	High lipophilicity, penetrates cerebrospinal fluid
Key Limitations	Lower bioavailability, significant resistance development	Photosensitivity, gastrointestinal upset, resistance	Photosensitivity, esophageal irritation	Vestibular side effects, hyperpigmentation, autoimmune concerns

Table 2: Summary of Adverse Effects in Long-Term Use

Adverse Effect	Aureomycin (Chlortetracycline)	Tetracycline	Doxycycline	Minocycline
Gastrointestinal	Nausea, vomiting, diarrhea[1][2]	Nausea, vomiting, diarrhea[3]	Nausea, vomiting, esophagitis[4][5]	Nausea, vertigo, dizziness[6]
Dermatological	Photosensitivity[2]	Photosensitivity, rash[3]	Photosensitivity[4]	Skin pigmentation, rash[4]
Dental & Skeletal	Tooth discoloration in children[1][2]	Tooth discoloration and enamel hypoplasia in children[3]	Less pronounced than tetracycline	Can cause tooth discoloration
Hepatic/Renal	Potential for liver and kidney complications with prolonged use[1]	Can exacerbate pre-existing renal failure[7]	Generally considered safer in renal impairment than tetracycline	Rare reports of hepatotoxicity
Neurological	Intracranial hypertension (rare)[1]	Intracranial hypertension (rare)	Intracranial hypertension (rare)[4]	Vestibular disturbances (dizziness, vertigo), intracranial hypertension[8]
Other	Development of antibiotic resistance[9]	Development of antibiotic resistance	Autoimmune syndromes (e.g., lupus-like syndrome)[10]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of long-term studies. Below are examples of experimental protocols for studies involving tetracyclines.

Protocol 1: In-Feed Chlortetracycline (B606653) Prophylaxis in Beef Cattle

• Objective: To evaluate the effect of a 5-day in-feed Aureomycin (chlortetracycline) prophylaxis on animal health and the occurrence of antimicrobial-resistant E. coli.

• Animals: Calves randomly assigned to a control group (no CTC) and a CTC group.

• Treatment: The CTC group receives in-feed chlortetracycline at a dose of 10 mg/lb of body weight/day for five consecutive days after arrival at the feedlot. The control group receives feed without CTC.[11]

• Data Collection:

  • Morbidity and body weight are monitored throughout the study.

  • Fecal and pen surface swabs are collected at multiple time points (e.g., arrival, 5 days post-treatment, and at regular intervals thereafter) to determine the concentrations of generic and tetracycline-resistant E. coli.[11]

• Analysis:

  • Morbidity is assessed using survival analysis.

  • Body weight gain is evaluated using mixed-effects linear regression.

  • E. coli concentrations are statistically compared between the control and CTC groups at each sampling point.

Protocol 2: Long-Term Doxycycline Treatment in a Mouse Model of Emphysema

• Objective: To assess the curative effects of long-term doxycycline administration in a mouse model of chronic cigarette smoke (CS) exposure-induced emphysema.

• Animals: Mice exposed to cigarette smoke for an extended period (e.g., 8 months).

• Treatment: Following CS exposure, animals are fed a diet containing doxycycline (e.g., 600 mg/kg of chow) for a subsequent period (e.g., 3 months). A control group receives a regular diet. A specific regimen of alternating doxycycline-containing and regular chow may be used to minimize side effects.[5]

• Data Collection:

  • In vivo imaging (e.g., micro-CT) to assess lung structure.

  • Echocardiography and hemodynamic measurements for cardiovascular assessment.

  • Lung function tests.

  • Molecular analysis of lung tissue for markers of inflammation and matrix metalloproteinases (MMPs).[5]

• Analysis:

  • Comparison of lung function, structural changes, and molecular markers between doxycycline-treated and control groups.

Mechanism of Action and Resistance

Tetracyclines, including Aureomycin, exert their bacteriostatic effect by inhibiting protein synthesis in bacteria. The development of resistance is a significant limitation to their long-term use.

Mechanism of Action: Inhibition of Bacterial Protein Synthesis

Tetracyclines bind to the 30S ribosomal subunit of bacteria, preventing the attachment of aminoacyl-tRNA to the ribosomal acceptor (A) site. This action effectively halts the elongation of the polypeptide chain, thereby inhibiting protein synthesis.[7]

Caption: Mechanism of action of Aureomycin (Tetracycline).

Mechanisms of Bacterial Resistance to Tetracyclines

Bacteria have evolved several mechanisms to counteract the effects of tetracyclines, which is a major concern in long-term therapy.

Caption: Key mechanisms of bacterial resistance to tetracyclines.

Conclusion

The long-term use of Aureomycin presents a trade-off between its established efficacy and cost-effectiveness and the significant challenges of bacterial resistance and potential side effects. For many research applications, newer generation tetracyclines like doxycycline and minocycline may offer advantages in terms of bioavailability and targeted effects, although they come with their own distinct adverse effect profiles. The choice of antibiotic for a long-term study should be guided by a thorough evaluation of the specific experimental goals, the animal model or system being used, and the potential for the development of resistance. Careful monitoring for adverse effects and resistance is paramount in any long-term application of these potent antibiotics.

References

• 1. Tetracyclines: Mode of Action and Mechanism of Resistance • Microbe Online [microbeonline.com]
• 2. Tetracycline Antibiotics: Mode of Action, Applications, Molecular Biology, and Epidemiology of Bacterial Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journals.asm.org [journals.asm.org]
• 4. Safety of long-term high-dose minocycline in the treatment of acne - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. journals.physiology.org [journals.physiology.org]
• 6. researchgate.net [researchgate.net]
• 7. Comparison of therapeutic efficacy of doxycycline, chlortetracycline and lincomycin-spectinomycin on E. coli infection of young chickens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Tetracyclines: The Old, the New and the Improved – A Short Review – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 9. Tetracyclines: antibiotic action, uptake, and resistance mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Frontiers | Effects of Chlortetracycline Rumen-Protected Granules on Rumen Microorganisms and Its Diarrhea Therapeutic Effect [frontiersin.org]
• 11. researchgate.net [researchgate.net]

Statistical Validation of Aureomycin: A Comparative Guide for Researchers

For Immediate Release

This guide provides a comprehensive analysis of Aureomycin (chlortetracycline) performance through the statistical validation of experimental data. Designed for researchers, scientists, and drug development professionals, this document offers an objective comparison with alternative treatments, supported by detailed experimental protocols and data visualizations to facilitate informed decision-making in research and development.

Data Presentation: Comparative Efficacy of Aureomycin

The antibacterial efficacy of Aureomycin and its class counterpart, tetracycline, is summarized below. Minimum Inhibitory Concentration (MIC) is a key indicator of an antibiotic's potency, representing the lowest concentration required to inhibit the visible growth of a microorganism.

Table 1: Minimum Inhibitory Concentration (MIC) of Tetracyclines against Common Bacterial Pathogens

Bacterial Species	Aureomycin (Chlortetracycline) MIC (µg/mL)	Tetracycline MIC (µg/mL)	Reference Organism(s)
Staphylococcus aureus	-	0.25 - 16	ATCC 29213
Escherichia coli	-	0.5 - 8	ATCC 25922
Pseudomonas aeruginosa	-	8 - >128	ATCC 27853
Streptococcus pneumoniae	-	0.25 - 8	Clinical Isolates[1]
Listeria monocytogenes	-	2 - 15	Clinical Isolates[2]

Further quantitative analysis of Aureomycin's inhibitory effects on intracellular pathogens is presented below. The 50% inhibitory concentration (IC50) measures the concentration of a drug required to inhibit a biological process by 50%.

Table 2: In Vitro 50% Inhibitory Concentration (IC50) of Aureomycin and Comparators against Chlamydophila psittaci [3]

Antibiotic	IC50 (µg/mL)
Aureomycin (Chlortetracycline)	0.807
Doxycycline	0.497
Enrofloxacin	0.180
Difloxacin	0.168

Experimental Protocols

To ensure the reproducibility and validation of the presented data, detailed methodologies for key experiments are provided below.

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC)

This protocol outlines the broth microdilution method, a standard procedure for determining the MIC of an antimicrobial agent.

1. Preparation of Materials:

• Antimicrobial Agent: Prepare a stock solution of Aureomycin (chlortetracycline) in a suitable solvent.
• Bacterial Culture: Grow the test bacterium in an appropriate broth medium to the mid-logarithmic phase.
• Growth Medium: Use cation-adjusted Mueller-Hinton Broth (CAMHB) for most non-fastidious bacteria.
• 96-Well Microtiter Plates: Sterile, flat-bottomed plates.

2. Inoculum Preparation:

• Adjust the turbidity of the bacterial culture to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.
• Dilute the standardized inoculum in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

3. Serial Dilution of Antimicrobial Agent:

• Perform a two-fold serial dilution of the Aureomycin stock solution in CAMHB across the wells of the microtiter plate to achieve a range of concentrations.
• Include a growth control well (inoculated broth without antibiotic) and a sterility control well (uninoculated broth).

4. Inoculation and Incubation:

• Add the diluted bacterial suspension to each well containing the antimicrobial dilutions.
• Incubate the plate at 35°C ± 2°C for 16-20 hours in ambient air.

5. Interpretation of Results:

• The MIC is the lowest concentration of Aureomycin that completely inhibits visible bacterial growth.

Protocol 2: In Vitro Protein Synthesis Inhibition Assay

This protocol describes a cell-free assay to quantify the inhibition of bacterial protein synthesis by Aureomycin.

1. Preparation of Reagents:

• Cell-Free Extract: Utilize a commercially available bacterial (e.g., E. coli) cell-free transcription-translation (TX-TL) system.
• Reporter Plasmid: A plasmid containing a reporter gene (e.g., luciferase or β-galactosidase) under the control of a bacterial promoter.
• Aureomycin: Prepare a dilution series of Aureomycin in an appropriate solvent.

2. Assay Setup:

• In a 96-well plate, combine the cell-free extract, reaction buffer, and the reporter plasmid.
• Add the different concentrations of Aureomycin to the respective wells. Include a no-drug control.

3. Incubation:

• Incubate the reaction mixture at the optimal temperature for the cell-free system (typically 37°C) for a set period (e.g., 1-2 hours).

4. Measurement of Protein Synthesis:

• Quantify the expression of the reporter protein. For luciferase, measure luminescence using a luminometer. For β-galactosidase, use a colorimetric substrate and measure absorbance.

5. Data Analysis:

• Calculate the percentage of protein synthesis inhibition for each Aureomycin concentration relative to the no-drug control.
• Determine the IC50 value by plotting the percentage inhibition against the logarithm of the Aureomycin concentration and fitting the data to a dose-response curve.

Mechanism of Action: Visualizing the Impact of Aureomycin

Aureomycin primarily exerts its antibacterial effect by inhibiting protein synthesis. It binds to the 30S ribosomal subunit, preventing the attachment of aminoacyl-tRNA to the ribosomal acceptor (A) site.[4] This action halts the elongation of the polypeptide chain, ultimately leading to the cessation of bacterial growth.

Additionally, evidence suggests that tetracyclines can interfere with the protein secretion pathway through the inhibition of type I signal peptidase (SPase).[4][5] SPase is a crucial enzyme that cleaves the signal peptide from proteins destined for secretion, allowing them to be released from the cell membrane. Inhibition of SPase leads to an accumulation of unprocessed pre-proteins in the membrane, disrupting cellular function.[4]

Aureomycin's dual mechanism of action.

Workflow for MIC determination.

This guide serves as a foundational resource for the statistical validation and comparative analysis of Aureomycin treatment experiments. The provided data and protocols are intended to support rigorous scientific inquiry and the development of novel therapeutic strategies.

References

• 1. Antimicrobial susceptibility patterns of Streptococcus pneumoniae over 6 years at Gondar University Hospital, Northwest Ethiopia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of protein synthesis occurring on tetracycline-resistant, TetM-protected ribosomes by a novel class of tetracyclines, the glycylcyclines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The inhibition of type I bacterial signal peptidase: biological consequences and therapeutic potential - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Effects of antibiotics on bacterial cell morphology and their physiological origins - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding Health and the Environment: Proper Disposal of Aureomycin (Chlortetracycline)

For researchers, scientists, and drug development professionals, the responsible management of chemical reagents is paramount to ensuring a safe laboratory environment and protecting the ecosystem. Aureomycin, a brand name for the antibiotic chlortetracycline, requires careful handling and disposal to mitigate potential hazards, including the development of antimicrobial resistance in the environment.[1] Adherence to established protocols is not only a matter of best practice but also a legal requirement under various regulations.[2][3]

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle Aureomycin with the appropriate personal protective equipment (PPE). This includes wearing protective gloves, clothing, and eye/face protection.[4] Handling should be conducted in a well-ventilated area, and measures should be taken to prevent dust accumulation, as fine particles may form combustible dust concentrations in the air.[4][5][6] In the event of a spill, avoid dispersal of dust and use non-sparking tools for cleanup.[4]

Step-by-Step Disposal Protocol for Aureomycin

The proper disposal of Aureomycin, as with any laboratory chemical, begins with accurate identification and segregation of the waste.[7][8] The following step-by-step guide outlines the recommended procedure for disposing of Aureomycin waste.

• Waste Identification and Classification : Determine if the Aureomycin waste is considered hazardous.[8] This determination should be based on its characteristics (ignitable, corrosive, reactive, toxic) and whether it is mixed with other hazardous chemicals.[8] Consult your institution's Chemical Hygiene Plan and local regulations for specific classification criteria.

• Segregation : Do not mix Aureomycin waste with other waste streams unless explicitly permitted by your institution's waste management guidelines.[7] Keep it separate from non-hazardous laboratory trash.

• Containerization :

  • Place the Aureomycin waste in a designated, compatible, and leak-proof container.[9]

  • The container must be clearly labeled as "Hazardous Waste."[9]

  • The label should include the full chemical name ("Chlortetracycline" or "Aureomycin"), the concentration, and the date of accumulation.[8][9] Chemical abbreviations are not acceptable.[9]

• Storage :

  • Store the waste container in a designated and secure storage area.[7][10]

  • Ensure the container is kept closed except when adding waste.[8][9]

  • Store it away from incompatible materials and sources of ignition.[4]

• Disposal :

  • Arrange for professional disposal through a licensed hazardous waste disposal service.[7]

  • Do not dispose of Aureomycin down the drain or in the regular trash.[4][11] Improper disposal can lead to environmental contamination and the development of antimicrobial resistance.[1]

• Empty Containers :

  • Empty Aureomycin containers should be triple-rinsed with an appropriate solvent.[9]

  • The rinsate (the liquid from rinsing) must be collected and treated as hazardous waste.[9]

  • After triple-rinsing, the container may be disposed of in the regular trash, though it is best to reuse the container for compatible waste if possible.[9]

Quantitative Data on Aureomycin Disposal

Specific quantitative data, such as concentration thresholds for classifying Aureomycin as hazardous waste, are not universally defined and can vary based on local and national regulations. The U.S. Environmental Protection Agency (EPA) regulates hazardous waste under the Resource Conservation and Recovery Act (RCRA), but specific listings for every chemical are not always available.[2][8] Therefore, it is imperative to consult your institution's environmental health and safety (EHS) department and local regulatory agencies for precise quantitative guidelines.

Data Point	Guideline	Source
Waste Classification	Determined by characteristics (ignitability, corrosivity, reactivity, toxicity) or specific listing as hazardous waste.	[8]
Disposal Method	Professional hazardous waste disposal service. Incineration is a common method for pharmaceutical waste.	[7][11]
Drain Disposal	Prohibited for hazardous pharmaceutical waste.	[11]

Experimental Protocols

While specific experimental protocols for the disposal of Aureomycin are not detailed in publicly available literature, the general principle of chemical waste management applies. The key "experiment" in this context is the proper identification and segregation of the waste, followed by its safe storage and disposal, as outlined in the step-by-step protocol above.

Aureomycin Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Aureomycin in a laboratory setting.

Caption: Workflow for the proper disposal of Aureomycin waste.

By following these procedures, laboratory professionals can ensure the safe and compliant disposal of Aureomycin, thereby protecting themselves, their colleagues, and the environment.

References

• 1. Disposal of Antimicrobials - Farmed Animal Antimicrobial Stewardship Initiative Blog Archive » Farmed Animal Antimicrobial Stewardship Initiative [amstewardship.ca]
• 2. sdmedwaste.com [sdmedwaste.com]
• 3. Disposing Pharmaceutical Waste: A Guide for Healthcare Facilities | ASMAI [asiwaste.com]
• 4. zoetis.ca [zoetis.ca]
• 5. zoetisus.com [zoetisus.com]
• 6. palsusa.com [palsusa.com]
• 7. How to Safely Dispose of Laboratory Waste? | Stericycle UK [stericycle.co.uk]
• 8. benchchem.com [benchchem.com]
• 9. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 10. Laboratory Waste Disposal Safety Protocols | NSTA [nsta.org]
• 11. Managing Pharmaceutical Waste | Stericycle [stericycle.com]